Dowtherm Q

• CAS: 511256-19-2

Core Science & Biosynthesis

An In-depth Technical Guide to Dowtherm Q Heat Transfer Fluid

This technical guide provides a comprehensive overview of Dowtherm Q, a synthetic organic heat transfer fluid. It is intended for researchers, scientists, and drug development professionals who require detailed information on its chemical composition, physical and thermal properties, and the standardized methods used for their determination.

Introduction

Dowtherm Q is a high-performance heat transfer fluid designed for use in liquid phase systems. It is a mixture of diphenylethane and alkylated aromatics, offering excellent thermal stability and low-temperature pumpability compared to traditional hot oils.[1][2][3][4] Its recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[1][2][3][5] This guide details its chemical nature, key physical and thermal properties, and the experimental protocols for their measurement.

Chemical Composition

The precise formulation of Dowtherm Q is proprietary, but its primary constituents are well-documented.

Component	Description
Primary Components	Mixture of Diphenylethane and Alkylated Aromatics
Appearance	Clear to Light Yellow Liquid

Physical and Thermal Properties

The following tables summarize the key physical and thermal properties of Dowtherm Q.

Table 1: General Properties

Property	SI Units	English Units
Temperature Range	-35°C to 330°C	-30°F to 625°F
Atmospheric Reflux Boiling Point	267°C	513°F
Flash Point (Closed Cup)	120°C	249°F
Fire Point (C.O.C.)	124°C	255°F
Autoignition Temperature	412°C	773°F
Average Molecular Weight	190	190

Table 2: Saturated Liquid Properties (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Kinematic Viscosity (cSt)	Vapor Pressure (bar)
-35	1.478	1011.4	0.1280	46.60	-
0	1.589	980.5	0.1244	7.56	-
50	1.742	944.8	0.1197	2.59	-
100	1.901	907.8	0.1147	1.25	-
150	2.066	869.2	0.1094	0.74	-
200	2.238	828.6	0.1038	0.50	-
250	2.416	785.6	0.0979	0.37	-
300	2.600	739.6	0.0916	0.29	-
330	2.721	708.9	0.0876	0.25	-

Table 3: Saturated Liquid Properties (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft²·°F/ft)	Kinematic Viscosity (cSt)	Vapor Pressure (psia)
-30	0.353	63.14	0.0740	46.60	-
32	0.380	61.21	0.0719	7.56	-
100	0.409	59.41	0.0697	3.12	-
200	0.454	56.67	0.0663	1.25	-
300	0.500	53.79	0.0627	0.70	-
400	0.548	50.72	0.0590	0.48	-
500	0.598	47.38	0.0550	0.36	-
600	0.650	43.61	0.0506	0.28	-
625	0.665	42.50	0.0494	0.26	-

Experimental Protocols

The properties listed above are determined by standardized experimental methods, primarily those developed by ASTM International. The following sections provide an overview of the methodologies for key experiments.

Flash and Fire Point (ASTM D92)

The flash and fire points are determined using the Cleveland Open Cup (COC) method.[6][7]

• Objective: To determine the lowest temperature at which the vapor of the substance will ignite momentarily (flash point) and the temperature at which it will sustain combustion for at least five seconds (fire point).[6]

• Apparatus: A Cleveland Open Cup apparatus, which consists of a brass cup, a heating plate, a test flame applicator, and a thermometer.[6]

• Procedure:

  • The sample is placed in the test cup and heated at a slow, constant rate.[6][7]

  • A small test flame is passed across the surface of the liquid at specified temperature intervals.[6][7]

  • The flash point is the temperature at which a flash appears at any point on the surface of the liquid.[6]

  • Heating is continued, and the fire point is the temperature at which the application of the test flame causes the vapor above the liquid to ignite and burn for at least five seconds.[7]

Autoignition Temperature (ASTM E659)

This test determines the lowest temperature at which a substance will spontaneously ignite in air without an external ignition source.[8][9]

• Objective: To determine the autoignition temperature of a liquid chemical in air at atmospheric pressure.

• Apparatus: A 500-mL borosilicate glass flask, a furnace to heat the flask uniformly, a temperature controller, and a hypodermic syringe for sample injection.[8][10]

• Procedure:

  • A small, metered sample of the liquid is injected into the heated flask containing air.[10]

  • The flask is observed in a darkened room for 10 minutes or until ignition occurs.[10]

  • Autoignition is identified by the sudden appearance of a flame and a sharp rise in the gas mixture's temperature.[10]

  • The test is repeated at various temperatures and sample volumes to find the lowest temperature at which ignition occurs.[11]

Kinematic Viscosity (ASTM D445)

Kinematic viscosity is a measure of a fluid's resistance to flow under gravity.[12]

• Objective: To determine the kinematic viscosity of liquid petroleum products, both transparent and opaque.[13]

• Apparatus: A calibrated glass capillary viscometer, a constant-temperature bath, and a timing device.[14]

• Procedure:

  • A fixed volume of the liquid is drawn into the viscometer.[14]

  • The viscometer is placed in a constant-temperature bath until the sample reaches the test temperature.[15]

  • The time is measured for the liquid to flow under gravity between two marked points on the viscometer.[12][14]

  • The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[14]

Density (ASTM D1298)

This method determines the density of crude petroleum and liquid petroleum products using a hydrometer.[5][16]

• Objective: To determine the density, relative density (specific gravity), or API gravity of the liquid.[5]

• Apparatus: A glass hydrometer, a hydrometer cylinder, and a thermometer.[2]

• Procedure:

  • The sample is brought to a specified temperature and transferred to a hydrometer cylinder.[2][5]

  • The hydrometer is gently lowered into the sample and allowed to settle.[2][5]

  • Once temperature equilibrium is reached, the hydrometer scale is read at the point where the principal surface of the liquid cuts the scale.[5]

  • The temperature of the sample is also recorded.[5]

  • The observed hydrometer reading is corrected to a reference temperature using standard petroleum measurement tables.[5]

Vapor Pressure (ASTM D2879)

This method uses an isoteniscope to determine the vapor pressure of a liquid.[4]

• Objective: To determine the vapor pressure-temperature relationship and the initial decomposition temperature of a liquid.[4]

• Apparatus: An isoteniscope (a specialized glass apparatus), a vacuum system, a constant-temperature bath, and a pressure measuring device.[17]

• Procedure:

  • A sample is placed in the isoteniscope, and dissolved gases are removed by heating the sample under reduced pressure.[4][17]

  • The isoteniscope is placed in a constant-temperature bath.[17]

  • The vapor pressure of the sample at a given temperature is determined by balancing the pressure of the vapor against a known pressure of an inert gas.[17]

Logical Relationships and Workflows

The selection of a heat transfer fluid is a critical decision based on its performance characteristics. The following diagram illustrates the key advantages of Dowtherm Q over conventional mineral oils, guiding the selection process for high-performance applications.

Caption: Performance advantages of Dowtherm Q over mineral oil.

References

• 1. precisionlubrication.com [precisionlubrication.com]
• 2. PPT - Manual Set-Up for Density by Hydrometer Method ASTM D1298 , D287 , D6822 and IP160 PowerPoint Presentation - ID:6996577 [slideserve.com]
• 3. store.astm.org [store.astm.org]
• 4. petrolube.com [petrolube.com]
• 5. Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method (ASTM D 1298) [pachemtech.eu]
• 6. scribd.com [scribd.com]
• 7. m.youtube.com [m.youtube.com]
• 8. shepherd.caltech.edu [shepherd.caltech.edu]
• 9. laboratuar.com [laboratuar.com]
• 10. Supply ASTM E659 Autoignition Temperature Tester Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]
• 11. scribd.com [scribd.com]
• 12. ASTM D445 - eralytics [eralytics.com]
• 13. store.astm.org [store.astm.org]
• 14. tamson-instruments.com [tamson-instruments.com]
• 15. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 16. scribd.com [scribd.com]
• 17. ia600203.us.archive.org [ia600203.us.archive.org]

Dowtherm Q: A Comprehensive Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Dowtherm Q heat transfer fluid for laboratory use. Dowtherm Q is a synthetic organic fluid, composed of a mixture of diphenylethane and alkylated aromatics, designed for high-performance in liquid-phase heat transfer systems. Its robust thermal stability and excellent low-temperature pumpability make it a superior alternative to standard hot oils in a variety of research and development applications, including pharmaceutical manufacturing and chemical processing.

Core Technical Data

The following tables summarize the key physical, thermal, and safety properties of Dowtherm Q, providing a comprehensive overview for its integration into laboratory workflows.

Table 1: General Properties of Dowtherm Q

Property	Value
Composition	Mixture of Diphenylethane and Alkylated Aromatics
Color	Clear to Light Yellow
Recommended Temperature Range	-35°C to 330°C (-30°F to 625°F)
Molecular Weight (average)	190
Atmospheric Reflux Boiling Point	267°C (513°F)

Table 2: Safety and Flammability Data

Property	Value
Flash Point (Closed Cup)	120°C (249°F)
Fire Point (C.O.C.)	124°C (255°F)
Autoignition Temperature (ASTM E659-78)	412°C (773°F)
Upper Flammability Limit (% vol in air)	5.5 at 190°C (375°F)
Lower Flammability Limit (% vol in air)	0.55 at 135°C (275°F)

Table 3: Saturated Liquid Properties (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)	Vapor Pressure (bar)
-35	1.478	1011.4	0.1280	46.60	-
0	1.589	980.5	0.1244	7.56	-
50	1.742	946.9	0.1182	2.50	-
100	1.896	913.3	0.1121	1.17	-
150	2.051	879.7	0.1060	0.68	0.01
200	2.208	846.1	0.0999	0.45	0.03
250	2.364	812.5	0.0938	0.32	0.14
300	2.520	778.9	0.0877	0.24	0.45

Table 4: Saturated Liquid Properties (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft·°F)	Viscosity (cP)	Vapor Pressure (psia)
-30	0.353	62.84	0.0741	29.0	-
0	0.366	62.05	0.0730	14.7	-
50	0.387	60.74	0.0712	5.42	-
100	0.409	59.43	0.0693	2.50	-
150	0.429	58.12	0.0672	1.38	0.01
200	0.450	56.81	0.0650	0.88	0.03
250	0.471	55.50	0.0627	0.61	0.14
300	0.491	54.18	0.0604	0.46	0.45

Experimental Protocols: Temperature Control in a Jacketed Laboratory Reactor

Precise temperature control is critical in many chemical synthesis and drug development processes. Dowtherm Q is ideally suited for use as a heat transfer fluid in jacketed laboratory reactors to maintain stable and uniform reaction temperatures.

Objective: To perform a temperature-controlled chemical synthesis using a jacketed glass reactor with Dowtherm Q as the heat transfer fluid.

Materials and Equipment:

• Jacketed glass reactor (e.g., 1L) with overhead stirrer

• Thermostatic circulator (heating/cooling bath) compatible with the temperature range of the experiment

• Insulated tubing and appropriate connectors

• Dowtherm Q heat transfer fluid

• Reactants, solvents, and other necessary chemicals for the specific synthesis

• Standard laboratory glassware and safety equipment (fume hood, personal protective equipment)

Methodology:

• System Setup:

  • Assemble the jacketed reactor system within a fume hood.

  • Connect the insulated tubing from the thermostatic circulator to the inlet and outlet ports of the reactor jacket. Ensure all connections are secure to prevent leaks.

  • Place a temperature probe within the reactor to monitor the internal reaction temperature.

• Filling the Heat Transfer Loop:

  • Carefully fill the reservoir of the thermostatic circulator with Dowtherm Q.

  • Prime the pump of the circulator to circulate the fluid through the tubing and the reactor jacket, ensuring there are no air locks in the system.

  • Top off the circulator reservoir with Dowtherm Q as needed.

• Reaction Procedure:

  • Charge the reactor with the desired reactants and solvents.

  • Set the desired temperature on the thermostatic circulator. The circulator will heat or cool the Dowtherm Q and pump it through the reactor jacket to bring the internal reaction mixture to the setpoint.

  • Once the desired temperature is reached and stable, initiate the reaction (e.g., by adding a catalyst or starting the overhead stirrer).

  • Monitor the internal temperature throughout the reaction and adjust the circulator setpoint as needed for any temperature ramping or cooling steps.

• Shutdown and Cleaning:

  • Upon completion of the reaction, cool the system to a safe handling temperature.

  • Drain the Dowtherm Q from the reactor jacket back into the circulator reservoir or a designated waste container.

  • Clean the reactor and associated glassware according to standard laboratory procedures.

Visualizations

The following diagrams illustrate the logical flow of a typical laboratory heat transfer system and a generalized experimental workflow for a temperature-controlled synthesis.

Caption: Logical diagram of a closed-loop heat transfer system.

Caption: Experimental workflow for a temperature-controlled synthesis.

An In-depth Technical Guide to the Thermal Stability of Dowtherm Q for Experimental Design

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thermal stability of Dowtherm Q, a widely used heat transfer fluid. Understanding its behavior at elevated temperatures is critical for designing robust and safe experimental setups, particularly in research and development environments where precise temperature control is paramount. This document details the fluid's operational limits, the methodologies for evaluating its thermal stability, and the chemical pathways of its degradation.

Physical and Thermal Properties of Dowtherm Q

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for liquid-phase heat transfer and offers excellent thermal stability and low-temperature pumpability.[2][4][5] A summary of its key properties is presented in Table 1.

Table 1: Physical and Thermal Properties of Dowtherm Q

Property	Value (SI Units)	Value (English Units)	Reference(s)
Composition	Mixture of Diphenylethane and Alkylated Aromatics	Mixture of Diphenylethane and Alkylated Aromatics	[1][2][3][4]
Recommended Use Temperature Range	-35°C to 330°C	-30°F to 625°F	[1][2][3][4][5]
Maximum Film Temperature	360°C	675°F	[1]
Atmospheric Reflux Boiling Point	267°C	513°F	[2][3][4]
Flash Point (Closed Cup)	120°C	249°F	[1][2][3][4]
Fire Point (Cleveland Open Cup)	124°C	255°F	[1][2][3][4]
Autoignition Temperature	412°C	773°F	[1][2][3][4]
Average Molecular Weight	190 g/mol	190 lb/lbmol	[3][4]
Appearance	Clear to Light Yellow Liquid	Clear to Light Yellow Liquid	[2][3][4]

Experimental Protocol for Determining Thermal Stability

The thermal stability of organic heat transfer fluids like Dowtherm Q is experimentally determined using standardized methods. The most relevant and widely accepted protocol is the ASTM D6743, "Standard Test Method for Thermal Stability of Organic Heat Transfer Fluids." This method provides a framework for assessing the relative stability of fluids under controlled laboratory conditions that simulate operational stressors.

ASTM D6743: A Summary of the Methodology

This test method is designed to evaluate the thermal stability of unused organic heat transfer fluids in the absence of oxygen. It is applicable for fluids operating at bulk temperatures between 260°C (500°F) and 454°C (850°F). The core principle of the test is to heat a sample of the fluid in a sealed, oxygen-free environment for a specified duration and then analyze the degradation products.

Key Steps of the ASTM D6743 Protocol:

• Sample Preparation: A precise amount of the test fluid is placed into a stainless-steel test cell.

• Inerting the System: The test cell is purged with an inert gas, typically nitrogen, to remove any oxygen, and then sealed. This is crucial as oxidation can significantly alter the degradation pathways.

• Thermal Stressing: The sealed test cell is placed in a high-temperature oven and heated to a predetermined temperature for a specific period. The temperature and duration are chosen to reflect the intended operating conditions of the fluid.

• Product Collection and Analysis: After the heating period, the cell is cooled, and the contents are carefully collected. The degradation products are categorized and quantified as follows:

  • Gaseous Products: The volume and composition of any gases produced are measured.

  • Low-Boiling Components ("Light Ends"): These are volatile degradation products with boiling points lower than the original fluid. Their quantity is determined using gas chromatography (GC) by simulating distillation.

  • High-Boiling Components ("Heavy Ends"): These are less volatile, higher molecular weight products, including polymers and coke precursors. Their amount is also quantified by simulated distillation GC.

  • Non-Vaporizable Products: Any solid residue or coke formed is weighed.

• Calculation of Degradation: The total degradation of the fluid is calculated as the sum of the mass percentages of the gaseous, low-boiling, and high-boiling components.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of thermal stability based on the ASTM D6743 standard.

Experimental workflow for thermal stability testing.

Mechanisms of Thermal Degradation

At elevated temperatures, organic heat transfer fluids like Dowtherm Q undergo degradation through two primary chemical pathways: thermal cracking and oxidation .

Thermal Cracking

Thermal cracking is the dominant degradation mechanism in an oxygen-free environment and involves the breaking of carbon-carbon bonds in the fluid's molecules due to high thermal energy. This process proceeds via a free-radical chain reaction mechanism, which can be broken down into three main stages: initiation, propagation, and termination.

• Initiation: The process begins with the homolytic cleavage of a C-C bond, the weakest bond in the hydrocarbon chain, to form two highly reactive free radicals.

• Propagation: These free radicals then participate in a series of reactions that propagate the chain. The two main propagation reactions are:

  • Hydrogen Abstraction: A radical removes a hydrogen atom from another molecule, creating a new radical.

  • β-Scission: A radical breaks at the carbon-carbon bond beta to the radical center, resulting in the formation of a smaller olefin (an alkene, which is a "light end") and a new, smaller radical.

• Termination: The chain reaction is terminated when two radicals combine to form a stable, non-radical molecule. This can lead to the formation of larger molecules, or "heavy ends." If these heavy ends continue to react and polymerize, they can form sludge and eventually hard, carbonaceous deposits (coke).

Oxidation

Oxidation occurs when the hot heat transfer fluid comes into contact with air (oxygen). This process also proceeds through a free-radical mechanism, but it leads to the formation of different types of degradation products, primarily organic acids. These acids can be corrosive to system components and can polymerize to form sludge and deposits. In a well-designed and maintained closed-loop system with an inert gas blanket, oxidation should be minimal.

Signaling Pathway of Dowtherm Q Thermal Degradation

The thermal degradation of Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, is a complex process involving numerous parallel and sequential reactions. The following diagram illustrates a simplified conceptual pathway of the key degradation steps, focusing on the free-radical mechanism of thermal cracking, which is the most relevant degradation pathway in a properly operated, oxygen-free system.

Conceptual pathway of Dowtherm Q thermal degradation.

Conclusion and Recommendations for Experimental Design

The thermal stability of Dowtherm Q is a critical parameter for ensuring the safety, reliability, and reproducibility of experiments conducted at elevated temperatures. For researchers and drug development professionals, adherence to the recommended operating temperature range is essential to minimize fluid degradation and the potential for equipment fouling and failure.

Key Recommendations:

• Operate within the Recommended Temperature Range: Do not exceed the maximum bulk operating temperature of 330°C (625°F) and the maximum film temperature of 360°C (675°F) to ensure a long fluid life and minimize degradation.

• Ensure an Inert Atmosphere: In closed-loop systems, maintain a positive pressure with an inert gas, such as nitrogen, in the expansion tank to prevent oxidation.

• Regular Fluid Analysis: For long-term or critical applications, periodically sample and analyze the heat transfer fluid to monitor for signs of degradation, such as changes in viscosity, acidity (Total Acid Number), and the presence of low or high boiling components.

• System Design Considerations: Ensure proper system design to avoid localized overheating ("hot spots") and to maintain adequate fluid flow rates, which are crucial for efficient heat transfer and preventing thermal degradation.

By understanding the thermal stability limits and degradation pathways of Dowtherm Q, researchers can design more robust and reliable experimental systems, leading to higher quality data and safer laboratory operations.

References

• 1. Frontiers | Free-Radical Polymerization of Styrene: Kinetic Study in a Spinning Disc Reactor (SDR) [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. eng.uc.edu [eng.uc.edu]
• 5. [PDF] The thermal decomposition of the benzyl radical in a heated micro-reactor. II. Pyrolysis of the tropyl radical. | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Operating Temperature Limits of Dowtherm Q in a Laboratory Reactor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the operational temperature limits and thermal properties of Dowtherm Q, a high-performance synthetic organic heat transfer fluid. Understanding these parameters is critical for ensuring safe, efficient, and reliable operation of laboratory reactors in research, development, and manufacturing environments.

Introduction to Dowtherm Q

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for use in liquid-phase heat transfer systems and offers superior thermal stability and low-temperature pumpability compared to traditional hot oils.[2][4][5][6] Its wide operating range makes it a versatile choice for various applications in chemical synthesis, pharmaceutical manufacturing, and other industrial processes requiring precise temperature control.[7]

Key Operational Temperature Limits and Physical Properties

The operational limits of a heat transfer fluid are dictated by its physical and thermal properties. For Dowtherm Q, these properties have been extensively characterized to ensure safe and effective use. The following table summarizes the key quantitative data.

Property	Value (SI Units)	Value (Imperial Units)	Test Method
Recommended Use Temperature Range	-35°C to 330°C	-30°F to 625°F	N/A
Maximum Recommended Film Temperature	360°C	675°F	N/A
Atmospheric Reflux Boiling Point	267°C	513°F	N/A
Flash Point (Closed Cup)	120°C	249°F	ASTM D3278
Fire Point (Cleveland Open Cup)	124°C	255°F	ASTM D92
Autoignition Temperature	412°C	773°F	ASTM E659-78
Freezing Point	< -40°C	< -40°F	Literature
Molecular Weight (average)	190 g/mol	190 lb/lbmol	Literature

Data sourced from multiple technical and safety data sheets.[1][2][3][4][5][8][9]

Experimental Protocols for Determining Thermal Properties

The following sections provide an overview of the standardized methodologies used to determine the critical thermal properties of heat transfer fluids like Dowtherm Q.

This test method determines the lowest temperature at which a chemical will spontaneously ignite in air without an external ignition source.

Methodology:

• A small, measured sample of the test liquid is injected into a heated, clean, and dry 500-mL borosilicate glass Erlenmeyer flask.

• The flask is maintained at a uniform temperature within a furnace.

• The time between injection and ignition (ignition delay) is recorded, along with the flask temperature.

• The test is repeated at various temperatures, and with varying sample volumes, to identify the minimum temperature that results in ignition.

• The autoignition temperature is the lowest flask temperature at which ignition occurs.

This method is used to determine the flash point and fire point of petroleum products and other liquids.

Methodology:

• A brass test cup is filled to a specified level with the sample.

• The temperature of the sample is increased at a slow, constant rate.

• A small test flame is passed across the top of the cup at specified intervals.

• The flash point is the lowest temperature at which the application of the test flame causes the vapors above the liquid to ignite momentarily.

• To determine the fire point , the test is continued until the application of the test flame causes the sample to ignite and sustain burning for at least five seconds.

This test provides a determination of the flash point of liquids in a closed-cup apparatus, which can be more representative of conditions in a closed system like a laboratory reactor.

Methodology:

• A small sample (typically 2-4 mL) of the liquid is introduced into the test cup of the Setaflash tester.

• The cup is sealed, and the sample is heated to a predetermined temperature.

• A test flame is then introduced into the vapor space of the cup.

• The observation of a flash indicates that the flash point is at or below the test temperature. The test is repeated at different temperatures to determine the precise flash point.

Thermal Stability and Degradation

Dowtherm Q exhibits excellent thermal stability within its recommended operating range.[5] However, exceeding the maximum recommended bulk or film temperatures can lead to thermal degradation. This process involves the breakdown of the fluid's chemical structure, which can result in the formation of both lower and higher boiling point compounds.

The consequences of thermal degradation include:

• Increased Vapor Pressure: Formation of volatile, low-boiling compounds can increase the system pressure.

• Reduced Heat Transfer Efficiency: The formation of high-boiling compounds, or "high boilers," can increase the fluid's viscosity and lead to the formation of sludge and coke on heat transfer surfaces, thereby reducing efficiency.

• System Fouling and Corrosion: Degradation products can contribute to fouling and corrosion of reactor components.

To mitigate thermal degradation, it is crucial to operate within the specified temperature limits and to ensure proper system design and maintenance. Regular monitoring of the heat transfer fluid's condition through analytical testing is also recommended.

Visualization of Operating Temperature Relationships

The following diagram illustrates the relationship between the operating temperature of Dowtherm Q and the potential for thermal degradation.

Caption: Logical flow of Dowtherm Q's performance based on temperature.

Conclusion

Dowtherm Q is a robust and reliable heat transfer fluid for laboratory reactor applications when operated within its specified temperature limits. A thorough understanding of its thermal properties, as determined by standardized experimental protocols, is essential for researchers, scientists, and drug development professionals. Adherence to the recommended operating temperatures, particularly the maximum bulk and film temperatures, will ensure optimal performance, longevity of the fluid, and the safety and integrity of the reactor system.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. scribd.com [scribd.com]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. glycolsales.com.au [glycolsales.com.au]
• 7. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 8. loikitsdistribution.com [loikitsdistribution.com]
• 9. thermalfluidshub.com [thermalfluidshub.com]

Vapor pressure of Dowtherm Q at different research temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure characteristics of Dowtherm Q, a high-performance synthetic organic heat transfer fluid. Comprising a mixture of diphenylethane and alkylated aromatics, Dowtherm Q is utilized in liquid-phase systems for its wide operating temperature range and superior thermal stability compared to conventional hot oils[1][2][3]. Understanding its vapor pressure is critical for system design, safety, and operational efficiency, particularly at elevated temperatures.

Data Presentation: Vapor Pressure of Dowtherm Q

The vapor pressure of Dowtherm Q is a critical parameter that dictates the pressure required within a closed system to prevent boiling at a given temperature. As temperatures rise, the vapor pressure increases significantly. Systems operating above 265°C (513°F) will require pressurization[1]. The data below, compiled from technical data sheets, summarizes the relationship between temperature and vapor pressure for Dowtherm Q in both SI and English units.

Table 1: Vapor Pressure of Dowtherm Q (SI Units)

Temperature (°C)	Vapor Pressure (bar)
150	0.01
200	0.09
250	0.49
300	1.83
330	3.75

Data sourced from Dow Chemical technical documentation.

Table 2: Vapor Pressure of Dowtherm Q (English Units)

Temperature (°F)	Vapor Pressure (psia)
200	0.03
250	0.14
300	0.44
350	1.12
400	2.50
450	5.10
500	9.60
550	16.9
600	28.2
625	36.5

Data sourced from Dow Chemical technical documentation.[3]

Experimental Protocols for Vapor Pressure Determination

While the specific method used by the manufacturer for Dowtherm Q is proprietary, the determination of vapor pressure for liquids like heat transfer fluids is typically governed by standardized experimental protocols. A prevalent and relevant method is the ASTM D2879: Standard Test Method for Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by Isoteniscope .

Principle of the Isoteniscope Method:

The isoteniscope method is a static technique for measuring vapor pressure. It involves balancing the vapor pressure of the sample against a known pressure of an inert gas. An integrated U-tube manometer, containing a portion of the sample, serves as the indicator for pressure equilibrium.

Key Experimental Steps:

• Sample Preparation: A small amount of the liquid sample (Dowtherm Q) is introduced into the isoteniscope bulb.

• Degassing: Dissolved and entrained gases are removed from the sample. This is a critical step achieved by gently heating the sample under a vacuum, which removes volatile impurities without significantly altering the sample's composition[4].

• Temperature Control: The isoteniscope, containing the degassed sample, is immersed in a constant-temperature liquid bath. The temperature is precisely controlled and measured.

• Pressure Balancing: An inert gas (e.g., nitrogen) is slowly introduced into the system to balance the vapor pressure exerted by the sample. The operator observes the manometer within the isoteniscope; when the liquid levels in the U-tube are equal, it signifies that the inert gas pressure is equal to the sample's vapor pressure[4].

• Data Recording: The system pressure (now equal to the sample's vapor pressure) and the precise temperature of the bath are recorded.

• Iterative Measurement: The temperature of the bath is incrementally increased, and the pressure balancing process (steps 4-5) is repeated at each new temperature setpoint to generate a vapor pressure curve[4].

Other techniques, such as the Reid Method (ASTM D323) for petroleum products or the Knudsen Effusion Method for low-volatility substances, also exist but the static isoteniscope method is well-suited for the range of pressures and temperatures relevant to Dowtherm Q's operational use[5][6].

Visualization of Core Concepts

To fulfill the requirement for visualization, the following diagrams illustrate the fundamental relationship between temperature and vapor pressure, as well as a simplified workflow for the experimental determination of this property.

References

• 1. chempoint.com [chempoint.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. ia600203.us.archive.org [ia600203.us.archive.org]
• 5. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]
• 6. researchgate.net [researchgate.net]

Kinematic Viscosity of Dowtherm Q: A Technical Guide for Fluid Dynamics Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the kinematic viscosity of Dowtherm Q, a high-performance heat transfer fluid. Understanding the kinematic viscosity of this fluid is crucial for accurate fluid dynamics calculations, ensuring optimal performance and safety in various applications, including pharmaceutical manufacturing and drug development processes. This document presents quantitative data in a clear, tabular format, details the standard experimental protocol for viscosity determination, and offers a visual representation of the fluid's viscosity-temperature relationship.

Core Principles: Understanding Kinematic Viscosity

Kinematic viscosity is a measure of a fluid's internal resistance to flow under gravitational forces. It is a critical parameter in fluid dynamics, influencing phenomena such as pressure drop in pipes, heat transfer coefficients, and the power required for pumping. It is calculated as the ratio of the fluid's dynamic viscosity (its absolute resistance to flow) to its density. The SI unit for kinematic viscosity is square meters per second (m²/s), though it is more commonly expressed in centistokes (cSt), where 1 cSt = 1 mm²/s.

For a fluid like Dowtherm Q, which is a mixture of diphenylethane and alkylated aromatics, its kinematic viscosity is highly dependent on temperature.[1][2][3][4][5][6] As the temperature increases, the viscosity of Dowtherm Q decreases, a crucial factor to consider in the design and operation of thermal systems.

Quantitative Data: Kinematic Viscosity of Dowtherm Q

The following table summarizes the kinematic viscosity of Dowtherm Q at various temperatures. The data has been derived from the dynamic viscosity and density values provided in the manufacturer's technical data sheets.[1][2][5][7]

Temperature (°C)	Temperature (°F)	Dynamic Viscosity (mPa·s or cP)	Density ( kg/m ³)	Kinematic Viscosity (cSt or mm²/s)
-35	-30	46.60	1011.4	46.07
-18	0	14.7	992.9	14.80
10	50	5.42	971.9	5.58
38	100	2.50	951.0	2.63
66	150	1.38	930.0	1.48
93	200	0.88	909.0	0.97
121	250	0.61	888.1	0.69
149	300	0.46	867.1	0.53
177	350	0.36	846.1	0.43
204	400	0.30	825.1	0.36
232	450	0.25	804.1	0.31
260	500	0.22	783.2	0.28
288	550	0.20	762.2	0.26
316	600	0.18	741.2	0.24
330	625	0.17	729.8	0.23

Experimental Protocol: Determination of Kinematic Viscosity (ASTM D445)

The determination of kinematic viscosity for fluids like Dowtherm Q is governed by the ASTM D445 standard test method.[8][9][10][11][12] This method outlines a procedure for measuring the time it takes for a specific volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

Methodology:

• Sample Preparation: The Dowtherm Q sample is first brought to the desired test temperature. To ensure homogeneity and remove any dissolved gases that could affect the measurement, the sample may be gently agitated or degassed in an ultrasonic bath. If any particulate matter is present, the sample must be filtered.[11]

• Viscometer Selection and Calibration: A calibrated glass capillary viscometer of an appropriate type (e.g., Ubbelohde, Cannon-Fenske) is selected based on the expected viscosity of the fluid. The viscometer constant, provided by the manufacturer or determined through calibration with a standard fluid of known viscosity, is a critical parameter in the calculation.

• Temperature Control: The viscometer containing the fluid sample is placed in a precisely controlled temperature bath. The ASTM D445 standard requires the temperature to be maintained with a high degree of accuracy, typically within ±0.02 °C for temperatures between 15 °C and 100 °C.[11] An equilibration time of approximately 30 minutes is recommended to ensure the sample has reached the target temperature.[11]

• Flow Time Measurement: The fluid is drawn up into the viscometer's timing bulb. The time it takes for the fluid's meniscus to pass between two marked points on the capillary is measured with a stopwatch. This measurement is repeated to ensure accuracy and repeatability.

• Calculation of Kinematic Viscosity: The kinematic viscosity (ν) is calculated by multiplying the measured flow time (t) by the viscometer's calibration constant (C). The dynamic viscosity (η) can then be determined by multiplying the kinematic viscosity by the density (ρ) of the liquid at the same temperature.[8][10][12]

Visualization of Temperature-Viscosity Relationship

The following diagram illustrates the inverse relationship between the temperature and kinematic viscosity of Dowtherm Q. As the temperature of the fluid increases, its resistance to flow decreases, a fundamental characteristic for its application in heat transfer systems.

Caption: Relationship between temperature and kinematic viscosity of Dowtherm Q.

References

• 1. thermalfluidshub.com [thermalfluidshub.com]
• 2. scribd.com [scribd.com]
• 3. rodun-int.com [rodun-int.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. scribd.com [scribd.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. store.astm.org [store.astm.org]
• 9. ASTM D445 - eralytics [eralytics.com]
• 10. tamson-instruments.com [tamson-instruments.com]
• 11. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 12. apmtesting.com [apmtesting.com]

An In-depth Technical Guide to the Heat Capacity of Dowtherm Q for Thermal Modeling in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heat capacity of Dowtherm Q, a widely used heat transfer fluid. Understanding this key thermal property is critical for accurate thermal modeling in various research and development applications, including the precise temperature control required in drug development and chemical synthesis. This document presents quantitative data, details on experimental determination of heat capacity, and a logical workflow for the application of this data in thermal modeling.

Data Presentation: Heat Capacity of Dowtherm Q

The heat capacity of a material quantifies the amount of heat required to raise its temperature by a specific amount. For heat transfer fluids, this property is crucial for calculating the energy required to heat or cool a system, making it a fundamental parameter in thermal modeling. The following tables summarize the specific heat capacity of Dowtherm Q at various temperatures in both SI and English units. This data is essential for engineers and scientists to design and predict the performance of thermal management systems.

Table 1: Saturated Liquid Properties of Dowtherm Q (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)
-35	1.478
0	1.589
50	1.704
100	1.830
150	1.955
200	2.081
250	2.206
300	2.332

Table 2: Saturated Liquid Properties of Dowtherm Q (English Units) [1]

Temperature (°F)	Specific Heat (Btu/lb·°F)
-30	0.353
0	0.366
50	0.387
100	0.409
150	0.429
200	0.450
250	0.471
300	0.491
350	0.512
400	0.532
450	0.553
500	0.573
550	0.594
600	0.614
625	0.625

Experimental Protocols

The accurate determination of the heat capacity of heat transfer fluids like Dowtherm Q is essential for validating technical data and for research purposes. The primary standard method for this is Differential Scanning Calorimetry (DSC).[2][3]

Methodology: Differential Scanning Calorimetry (DSC) [2][3]

Differential Scanning Calorimetry is a thermoanalytical technique in which the difference in the amount of heat required to increase the temperature of a sample and a reference is measured as a function of temperature.[2][3] This method provides a rapid and simple way to determine the specific heat capacity of materials.[2][3]

Key Experimental Steps:

• Instrument Calibration: Before sample analysis, the DSC instrument must be calibrated for both temperature and heat flow.[2] This is typically done using certified reference materials with known melting points and enthalpies of fusion, such as indium.

• Sample Preparation: A small, precisely weighed amount of Dowtherm Q is hermetically sealed in a sample pan (crucible). An empty, sealed pan is used as a reference.

• Experimental Program: The sample and reference are placed in the DSC cell. A defined temperature program is initiated, which typically involves a sequence of an isothermal hold, a controlled heating ramp, another isothermal hold, a controlled cooling ramp, and a final isothermal hold. The heating and cooling rates are kept constant (e.g., 10-20 °C/min).

• Data Acquisition: The DSC instrument measures the differential heat flow between the sample and the reference pan required to maintain them at the same temperature throughout the programmed temperature changes.

• Data Analysis: The specific heat capacity (Cp) is calculated from the measured heat flow (q), the heating rate (β), and the sample mass (m) using the following relationship: Cp = q / (m * β) To obtain accurate values, a baseline measurement with empty pans is first run and subtracted from the sample measurement. A measurement of a standard material with a known heat capacity (like sapphire) is also run to create a calibration factor for the instrument.

Another established, though less common, method is detailed in ASTM D2766, "Standard Test Method for Specific Heat of Liquids and Solids".[4][5][6][7] This method involves heating a sample in a calorimeter and measuring the temperature change.[5]

Mandatory Visualization

The following diagrams illustrate key workflows relevant to the use of heat capacity data in thermal modeling for research and development.

Caption: Workflow for utilizing experimentally determined heat capacity data in thermal modeling.

Caption: Logical relationship of inputs and outputs in a thermal simulation model.

References

• 1. mdpi.com [mdpi.com]
• 2. mse.ucr.edu [mse.ucr.edu]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. kelid1.ir [kelid1.ir]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. store.astm.org [store.astm.org]

An In-depth Technical Guide on the Low-Temperature Performance of DOWTHERM™ Q Heat Transfer Fluid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the freezing point and pumpability of DOWTHERM™ Q heat transfer fluid in cold temperature applications. Understanding these properties is critical for ensuring operational efficiency and reliability in laboratory and manufacturing processes where precise temperature control is paramount.

Low-Temperature Properties of DOWTHERM™ Q

DOWTHERM™ Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is specifically designed for high performance in liquid phase heat transfer systems, offering significant advantages over traditional hot oils, particularly in its superior thermal stability and low-temperature pumpability.[1][5][6][7][8][9]

The fluid's recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[1][2][3][4] A key feature for cold experiments is its minimum pumpability temperature of -35°C (-30°F), which often allows for system startup without the need for costly steam tracing.[6][10]

Quantitative Data Summary

The following table summarizes the key physical properties of DOWTHERM™ Q at low temperatures, crucial for assessing its performance in cold environments.

Property	Temperature (°C)	Temperature (°F)	Value	Units
Minimum Pumpability Temperature	-35	-30	-	-
Freezing Point	-35	-30	-	-
Viscosity	-35	-30	46.60	mPa·s (cP)
-34.4	-30	29.0	cP
-17.8	0	14.7	cP
10	50	5.42	cP
37.8	100	2.50	cP
Density	-35	-30	1011.4	kg/m ³
-34.4	-30	62.84	lb/ft³
-17.8	0	62.05	lb/ft³
10	50	60.74	lb/ft³
37.8	100	59.43	lb/ft³
Specific Heat	-35	-30	1.478	kJ/kg·K
-34.4	-30	0.353	Btu/lb·°F
-17.8	0	0.366	Btu/lb·°F
10	50	0.387	Btu/lb·°F
37.8	100	0.409	Btu/lb·°F
Thermal Conductivity	-35	-30	0.1280	W/m·K
-34.4	-30	0.0741	Btu/hr·ft²·(°F/ft)
-17.8	0	0.0730	Btu/hr·ft²·(°F/ft)
10	50	0.0712	Btu/hr·ft²·(°F/ft)
37.8	100	0.0693	Btu/hr·ft²·(°F/ft)

Data sourced from DOWTHERM™ Q Technical Data Sheets.[2][4]

Experimental Protocols for Low-Temperature Performance Assessment

The determination of a heat transfer fluid's suitability for cold temperature applications relies on standardized testing methodologies. The American Society for Testing and Materials (ASTM) provides internationally recognized procedures for measuring key properties like pour point and viscosity.

2.1. Determination of Freezing Point (Pour Point) - ASTM D97

The pour point of a petroleum product is an indicator of the lowest temperature at which it will continue to flow under prescribed conditions.[11][12][13] For DOWTHERM™ Q, this is a critical parameter for understanding its behavior at the lower end of its operating range.

Methodology Summary (ASTM D97):

• Sample Preparation: The specimen is heated to a specified temperature to dissolve any wax crystals.[14]

• Cooling: The sample is then cooled at a controlled rate in a standardized apparatus.[13][14][15]

• Observation: At intervals of 3°C, the test jar is tilted to observe for any movement of the fluid.[14][15]

• Pour Point Determination: The lowest temperature at which movement of the specimen is observed is recorded. The pour point is then reported as 3°C above this temperature.[12][14]

2.2. Measurement of Kinematic Viscosity - ASTM D445

Kinematic viscosity is a measure of a fluid's internal resistance to flow under gravity.[16][17][18][19] It is a fundamental property that directly impacts pumpability and heat transfer efficiency.[17][20][21]

Methodology Summary (ASTM D445):

• Apparatus: A calibrated glass capillary viscometer is used for the measurement.[16][17][18]

• Temperature Control: The viscometer is placed in a precisely temperature-controlled bath.[17][19][20]

• Flow Measurement: The time taken for a fixed volume of the liquid to flow under gravity through the capillary is measured.[16][18]

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[18] The dynamic viscosity can then be obtained by multiplying the kinematic viscosity by the density of the fluid.[16][18][19]

Visualizations of Key Relationships and Workflows

3.1. Relationship Between Temperature, Viscosity, and Pumpability

The following diagram illustrates the critical relationship between temperature and the viscosity of DOWTHERM™ Q, and how this directly influences its pumpability. As the temperature decreases, the viscosity increases. The pumpability limit is generally considered to be the temperature at which the viscosity becomes too high for a standard centrifugal pump to handle effectively.

Caption: Temperature's effect on DOWTHERM™ Q viscosity and pumpability.

3.2. Experimental Workflow for Low-Temperature Fluid Performance

This diagram outlines a logical workflow for researchers to evaluate the low-temperature performance of a heat transfer fluid like DOWTHERM™ Q, incorporating the standard ASTM test methods.

Caption: Workflow for evaluating DOWTHERM™ Q's low-temperature suitability.

References

• 1. ancochemicals.com [ancochemicals.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. scribd.com [scribd.com]
• 5. thermalfluidproducts.com [thermalfluidproducts.com]
• 6. glycolsales.com.au [glycolsales.com.au]
• 7. DOWTHERM™ Q Heat Transfer Fluid | Dow Inc. [dow.com]
• 8. rodun-int.com [rodun-int.com]
• 9. chempoint.com [chempoint.com]
• 10. chempoint.com [chempoint.com]
• 11. store.astm.org [store.astm.org]
• 12. img.waimaoniu.net [img.waimaoniu.net]
• 13. testinglab.com [testinglab.com]
• 14. ASTM D97 Test Method for Pour Point | Ayalytcial [ayalytical.com]
• 15. tamson-instruments.com [tamson-instruments.com]
• 16. store.astm.org [store.astm.org]
• 17. ASTM D445 - eralytics [eralytics.com]
• 18. tamson-instruments.com [tamson-instruments.com]
• 19. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 20. ASTM D445 – SPL [spllabs.com]
• 21. aftckwt.com [aftckwt.com]

Dowtherm Q: A Comprehensive Technical Analysis of a Synthetic Organic Heat Transfer Fluid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the classification and properties of Dowtherm Q, a widely utilized heat transfer fluid. Through a detailed examination of its chemical composition, physical characteristics, and operational parameters, this document confirms its identity as a synthetic organic fluid and provides essential data for its application in research, development, and manufacturing environments.

Core Classification: Synthetic Organic Fluid

Dowtherm Q is unequivocally classified as a synthetic organic heat transfer fluid.[1][2][3][4][5] This classification is based on its chemical composition, which consists of a mixture of diphenylethane and alkylated aromatics.[1][2][4][5][6][7][8] Unlike mineral oils, which are derived from crude oil refining, Dowtherm Q is a manufactured product with a specific and controlled formulation. The "organic" designation refers to its carbon-based chemical structure. The entire Dowtherm product line, including Dowtherm Q, is recognized as a family of synthetic organic fluids.[3][9]

Physical and Chemical Properties

The synthetic nature of Dowtherm Q imparts a range of desirable properties for high-temperature applications, notably superior thermal stability and improved low-temperature pumpability when compared to traditional hot oils.[1][2][4][6][7][8] Its recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[2][3][4][5][6][7]

Quantitative Data Summary

The following tables summarize the key physical properties of Dowtherm Q. This data is crucial for system design and performance modeling in laboratory and industrial settings.

General Properties	Value	Units
Composition	Mixture of Diphenylethane and Alkylated Aromatics	-
Color	Clear to Light Yellow	-
Molecular Weight (average)	190	g/mol
Atmospheric Reflux Boiling Point	267	°C
513	°F
Flash Point (Closed Cup)	120	°C
249	°F
Fire Point (C.O.C.)	124	°C
255	°F
Autoignition Temperature	412	°C
773	°F

Data sourced from multiple technical data sheets.[2][5][8]

Temperature-Dependent Properties (SI Units)	-35°C	0°C	120°C	330°C
Specific Heat (kJ/kg·K)	1.478	1.589	1.966	-
Density ( kg/m ³)	1011.4	980.5	889.8	-
Thermal Conductivity (W/m·K)	0.1280	0.1244	0.1087	-
Kinematic Viscosity (mPa·s)	46.60	7.56	0.62	-
Vapor Pressure (bar)	-	-	0.01	-

Selected data from Saturated Liquid Properties tables.[2]

Temperature-Dependent Properties (English Units)	-30°F	50°F	250°F	625°F
Specific Heat (Btu/lb·°F)	0.353	0.387	0.471	-
Density (lb/ft³)	62.84	60.74	55.50	-
Thermal Conductivity (Btu/hr·ft²·(°F/ft))	0.0741	0.0712	0.0627	-
Viscosity (cP)	29.0	5.42	0.61	-
Vapor Pressure (psia)	-	-	0.14	-

Selected data from Saturated Liquid Properties tables.[8]

Experimental Protocols

The physical properties presented in this guide are determined using standardized experimental methodologies. While specific internal testing protocols of the manufacturer are proprietary, the cited data relies on established ASTM (American Society for Testing and Materials) standards and other recognized scientific measurement techniques.

Methodology for Key Properties:

• Flash Point: Determined using a closed-cup tester. This method involves heating the fluid in a closed vessel and introducing an ignition source at regular temperature intervals to find the lowest temperature at which the vapors ignite.

• Fire Point: Typically determined using a Cleveland Open-Cup (C.O.C.) apparatus. After the flash point is reached, heating continues until the vapor ignites and sustains a flame for at least five seconds.

• Autoignition Temperature: Measured according to ASTM E659-78.[5][10] This standard test method involves introducing the substance into a heated flask and determining the minimum temperature at which it will spontaneously ignite without an external ignition source.

• Viscosity: Kinematic viscosity is measured using a viscometer, which determines the fluid's resistance to flow under gravity at various temperatures.

• Density and Specific Heat: These properties are measured using standard laboratory equipment such as pycnometers (for density) and calorimeters (for specific heat) across the operational temperature range.

Logical Classification of Dowtherm Q

The following diagram illustrates the logical pathway to classifying Dowtherm Q as a synthetic organic fluid, starting from its fundamental components.

References

• 1. dow.com [dow.com]
• 2. scribd.com [scribd.com]
• 3. Thermic Fluids Pvt Ltd - Dowtherm - Synthetic Organic Fluids [thermicfluids.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. thermalfluidshub.com [thermalfluidshub.com]
• 6. rodun-int.com [rodun-int.com]
• 7. chempoint.com [chempoint.com]
• 8. glycolsales.com.au [glycolsales.com.au]
• 9. thermalfluidproducts.com [thermalfluidproducts.com]
• 10. glycolsales.com.au [glycolsales.com.au]

Technical Guide to the Primary Components of Dowtherm Q

This in-depth technical guide provides a comprehensive overview of the primary components of Dowtherm Q, a widely used synthetic organic heat transfer fluid. The information is tailored for researchers, scientists, and drug development professionals who require a detailed understanding of this fluid's composition and properties.

Core Composition of Dowtherm Q

Dowtherm Q is fundamentally a mixture of two primary organic compounds: diphenylethane and alkylated aromatics.[1][2][3][4][5][6][7] More specifically, it is composed of 1,1-Diphenylethane and ethylated benzenes. This combination of components is responsible for its thermal stability and performance characteristics as a heat transfer fluid.

Quantitative Composition

The typical quantitative breakdown of the primary components in Dowtherm Q is detailed in the table below.

Component	Chemical Name	Concentration Range (%)
Primary Component	1,1-Diphenylethane	50 - 60%
Secondary Component	Ethylated Benzenes	30 - 50%

Source: PubChem CID 20040691[8]

Visualizing the Compositional Breakdown

The following diagram illustrates the hierarchical composition of Dowtherm Q, from the overall product to its constituent chemical groups.

Caption: Compositional hierarchy of Dowtherm Q.

Experimental Protocols for Quality and Stability Assessment

To ensure the integrity and performance of Dowtherm Q in a laboratory or industrial setting, a series of standardized experimental protocols are employed. These tests, primarily based on ASTM International standards, evaluate the physical and chemical properties of the fluid.

Determination of Acid Number

• Standard: ASTM D664 - Standard Test Method for Acid Number of Petroleum Products by Potentiometric Titration.

• Objective: To measure the amount of acidic substances present in the heat transfer fluid. An increase in the acid number over time can indicate fluid oxidation and degradation.

• Methodology:

  • A known weight of the Dowtherm Q sample is dissolved in a suitable solvent mixture.

  • The solution is titrated with a standardized solution of potassium hydroxide (KOH) in an alcohol solvent.

  • The endpoint of the titration is determined potentiometrically using a pH meter with a glass indicating electrode and a reference electrode.

  • The acid number is calculated in milligrams of KOH per gram of sample (mg KOH/g).

Kinematic Viscosity Analysis

• Standard: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity).

• Objective: To determine the fluid's resistance to flow under gravity. Changes in viscosity can indicate thermal degradation or contamination.

• Methodology:

  • The Dowtherm Q sample is introduced into a calibrated glass capillary viscometer.

  • The viscometer is placed in a constant temperature bath to bring the sample to the desired test temperature.

  • The time taken for a fixed volume of the liquid to flow under gravity through the capillary is measured.

  • The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Boiling Range Distribution by Gas Chromatography

• Standard: ASTM D2887 - Standard Test Method for Boiling Range Distribution of Petroleum Fractions by Gas Chromatography.

• Objective: To determine the boiling range characteristics of the fluid. The presence of low-boiling ("low boilers") or high-boiling ("high boilers") components can indicate thermal cracking or polymerization, respectively.

• Methodology:

  • A small, precisely measured volume of the Dowtherm Q sample is injected into a gas chromatograph (GC).

  • The sample is vaporized and carried by an inert gas through a chromatographic column that separates the components based on their boiling points.

  • A detector measures the amount of each component as it elutes from the column.

  • The boiling range distribution is determined by correlating the retention times of the sample components with the retention times of a known n-paraffin calibration mixture.

Thermal Stability Assessment

• Standard: ASTM D6743 - Standard Test Method for Thermal Stability of Organic Heat Transfer Fluids.

• Objective: To evaluate the relative thermal stability of the fluid under controlled laboratory conditions. This test helps predict the fluid's performance and lifespan at high operating temperatures.

• Methodology:

  • A sample of the Dowtherm Q fluid is placed in a high-pressure, oxygen-free test cell.

  • The cell is heated to a specified high temperature and held for a predetermined duration to thermally stress the fluid.

  • After the test period, the cell is cooled, and the stressed fluid is analyzed.

  • The analysis typically includes measuring the percentage of low and high boiling degradation products formed, as well as any gaseous byproducts. This is often accomplished using gas chromatography as described in ASTM D2887.

References

• 1. scribd.com [scribd.com]
• 2. dow.com [dow.com]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. scribd.com [scribd.com]
• 6. chempoint.com [chempoint.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. Dowtherm Q | C22H24 | CID 20040691 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Laboratory Environment: A Technical Guide to Dowtherm Q™ Material Compatibility

For Researchers, Scientists, and Drug Development Professionals

In the exacting environment of research and development, the integrity of experimental conditions is paramount. The selection of a heat transfer fluid is a critical decision, with implications for the accuracy of results and the longevity of laboratory equipment. Dowtherm Q™, a synthetic organic heat transfer fluid, is frequently employed for its wide operating temperature range (-35°C to 330°C) and superior thermal stability compared to conventional hot oils.[1] This guide provides an in-depth technical overview of the compatibility of Dowtherm Q™ with a variety of common laboratory materials, enabling informed selection and safe operational practices.

Compatibility with Common Metals

Below is a summary of typical corrosion resistance information for metals commonly found in laboratory apparatus. It is important to note that these are general guidelines, and for critical applications, specific testing under operational conditions is recommended.

Metal	Common Laboratory Uses	Compatibility with Alkylated Aromatics (like Dowtherm Q™)
Carbon Steel	Piping, reaction vessels, general structural components	Excellent - Generally the material of choice for systems using synthetic organic heat transfer fluids.
Stainless Steel (304, 316)	Reactors, heat exchangers, tubing, high-purity applications	Excellent - Offers superior corrosion resistance, particularly in applications where cleanliness and inertness are critical.
Aluminum	Heat exchangers, heating blocks, laboratory apparatus	Good - Generally compatible, but caution is advised at elevated temperatures where the potential for corrosion may increase.
Copper and Copper Alloys (Brass, Bronze)	Heat exchangers, tubing, fittings	Fair to Good - Copper can act as a catalyst for fluid degradation at high temperatures. Use in systems operating at the upper end of Dowtherm Q's temperature range should be carefully considered.

Compatibility with Plastics and Polymers

The compatibility of Dowtherm Q™ with plastics is a critical consideration, as many laboratory items, from tubing to sensor housings, are constructed from polymeric materials. The following table summarizes the compatibility of Dowtherm Q™ with a selection of common laboratory plastics.

Plastic/Polymer	Common Laboratory Uses	Compatibility Rating with Dowtherm Q™	Key Considerations
Polytetrafluoroethylene (PTFE)	Tubing, fittings, seals, coatings, stir bars	A (Excellent)	Highly resistant to chemical attack and suitable for a wide range of temperatures.
Perfluoroalkoxy (PFA)	Tubing, fittings, vessel liners	A (Excellent)	Similar to PTFE with better melt-processability.
Fluorinated Ethylene Propylene (FEP)	Tubing, sample bags, liners	A (Excellent)	Good chemical resistance and transparency.
Ethylene Tetrafluoroethylene (ETFE)	Tubing, wire coatings	A (Excellent)	Excellent chemical resistance and mechanical strength.
Ethylene Chlorotrifluoroethylene (ECTFE)	Coatings, liners	A (Excellent)	Broad chemical resistance.
Polypropylene (PP)	Beakers, bottles, tubing, filter housings	Limited	May soften or swell at elevated temperatures. Compatibility should be verified for the specific operating conditions.
Polyethylene (PE)	Bottles, tubing, containers	Limited	Similar to polypropylene, with compatibility being highly dependent on temperature and the specific grade of polyethylene.
Polyvinyl Chloride (PVC)	Tubing, containers	Not Recommended	Generally poor compatibility, especially at elevated temperatures, leading to degradation and potential leaching of plasticizers.

Compatibility with Elastomers

Elastomers are essential for sealing applications in laboratory equipment, such as in O-rings, gaskets, and pump seals. The selection of a compatible elastomer is crucial to prevent leaks and ensure the integrity of the system.

Elastomer	Common Laboratory Uses	Compatibility with Alkylated Aromatics (like Dowtherm Q™)	Key Considerations
Viton® (FKM)	O-rings, gaskets, seals	Good to Excellent	Generally the preferred choice for sealing applications with hydrocarbon-based fluids at elevated temperatures. Some swelling may occur, which should be accounted for in seal design.
Ethylene Propylene Diene Monomer (EPDM)	O-rings, gaskets, tubing	Poor to Fair	Tends to swell significantly in the presence of hydrocarbon-based fluids. Not generally recommended for dynamic applications.
Nitrile (Buna-N, NBR)	O-rings, gaskets, seals	Poor	Not suitable for high-temperature applications with Dowtherm Q™ as it will harden and become brittle.
Silicone (VMQ)	Tubing, seals	Poor	Significant swelling and degradation are likely to occur upon contact with Dowtherm Q™.
Perfluoroelastomer (FFKM, e.g., Kalrez®)	High-performance seals, O-rings	Excellent	Offers the broadest range of chemical and thermal resistance but comes at a significantly higher cost.

Experimental Protocols for Material Compatibility Testing

To ensure the reliability of laboratory equipment and experimental data, it is often necessary to perform specific material compatibility tests. The following outlines standardized methodologies that can be adapted for testing with Dowtherm Q™.

Metal Corrosion Testing (Adapted from ASTM D1384)

The ASTM D1384 standard, "Standard Test Method for Corrosion Test for Engine Coolants in Glassware," provides a robust framework for evaluating the corrosive effects of a liquid on metal specimens.[3][4][5][6][7]

Objective: To determine the corrosion rate of various metals when immersed in Dowtherm Q™ at elevated temperatures.

Apparatus:

• A 1000-mL tall-form, spoutless beaker.

• A condenser.

• An aeration tube.

• A temperature-controlled heating bath.

• Metal coupons of interest (e.g., carbon steel, stainless steel, aluminum, copper), typically 2 in. by 1 in.

• A specimen bundle assembly (insulating spacers, machine screws, and nuts).

Procedure:

• Preparation of Metal Coupons: Clean and weigh each metal coupon to the nearest 0.1 mg.

• Assembly of Specimen Bundle: Assemble the cleaned and weighed metal coupons in a specific order on a brass or stainless steel machine screw, separated by insulating spacers.

• Test Setup: Place the specimen bundle in the beaker and add a known volume of Dowtherm Q™.

• Test Conditions: Immerse the beaker in a heating bath maintained at the desired test temperature (e.g., a temperature relevant to the intended application, within the operating range of Dowtherm Q™). Aeration with dry air at a specified flow rate is typically employed to simulate oxidative conditions. The standard duration is 336 hours (14 days).[3][4][5]

• Corrosion Rate Calculation: The weight loss is used to calculate the corrosion rate in mils per year (mpy).

Elastomer and Plastic Compatibility Testing (Adapted from ASTM D4289)

The ASTM D4289 standard, "Standard Test Method for Elastomer Compatibility of Lubricating Greases and Fluids," can be adapted to assess the compatibility of elastomers and plastics with Dowtherm Q™.

Objective: To evaluate the changes in physical properties (volume, hardness, and visual appearance) of elastomeric and plastic materials after immersion in Dowtherm Q™.

Apparatus:

• Glass test tubes or beakers.

• A temperature-controlled oven or liquid bath.

• A durometer for measuring hardness (Shore A for elastomers).

• A balance for weighing specimens in air and in a reference liquid (for volume change determination).

• Specimens of the elastomer or plastic materials of interest.

Procedure:

• Initial Measurements: Measure the initial hardness and volume (by weighing in air and a liquid of known density) of each test specimen.

• Immersion: Completely immerse the specimens in Dowtherm Q™ in a suitable container.

• Aging: Place the containers in an oven or bath at the desired test temperature for a specified duration (e.g., 70 hours).

• Post-Immersion Analysis: After the aging period, remove the specimens, allow them to cool, and gently wipe off excess fluid.

• Final Measurements: Re-measure the hardness and volume of the specimens.

• Evaluation: Calculate the percentage change in hardness and volume. Visually inspect the specimens for any signs of degradation, such as cracking, crazing, or discoloration.

Logical Flow for Material Selection

The process of selecting a compatible material for use with Dowtherm Q™ can be visualized as a logical workflow.

Caption: A workflow for selecting materials compatible with Dowtherm Q™.

Conclusion

Dowtherm Q™ offers significant advantages as a high-performance heat transfer fluid in the laboratory setting. However, its compatibility with the diverse range of materials encountered in research and development must be carefully evaluated. While generally non-corrosive to common metals and compatible with a range of fluoropolymers, its interaction with certain plastics and elastomers necessitates careful consideration, particularly at elevated temperatures. For critical applications, adherence to standardized testing protocols is the most reliable method to ensure material integrity and the validity of experimental outcomes. This guide serves as a foundational resource for making informed decisions regarding the use of Dowtherm Q™ in the laboratory.

References

• 1. dow.com [dow.com]
• 2. chempoint.com [chempoint.com]
• 3. tamson-instruments.com [tamson-instruments.com]
• 4. tamson-instruments.com [tamson-instruments.com]
• 5. kilfrost.com [kilfrost.com]
• 6. solventsandpetroleum.com [solventsandpetroleum.com]
• 7. standards.iteh.ai [standards.iteh.ai]

Dowtherm Q: An In-depth Technical Guide to its Environmental Impact and Biodegradability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the environmental impact and biodegradability of Dowtherm Q, a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the environmental footprint of materials used in their processes. All quantitative data is presented in structured tables for clarity and comparative analysis. Detailed experimental protocols for key environmental tests are provided, and logical relationships are visualized using Graphviz diagrams.

Physicochemical Properties and Composition

Dowtherm Q is a clear to light yellow liquid with an aromatic odor.[1][5] Its primary components are diphenylethane and alkylated aromatics.[1][2][3][4] Key physical and chemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Dowtherm Q

Property	Value	Reference
Composition	Mixture of diphenylethane and alkylated aromatics	[1][2][3][4]
Appearance	Clear to light yellow liquid	[1][5]
Odor	Aromatic	[5]
Molecular Weight (average)	190 g/mol	[6]
Boiling Point (760 mmHg)	267 °C (513 °F)	[1][5]
Freezing Point	< -40 °C (< -40 °F)	[5]
Flash Point (Closed Cup)	121 °C (250 °F)	[5]
Autoignition Temperature	412 °C (773 °F)	[1]
Vapor Pressure @ 25 °C	0.002 mmHg	[5][6]
Relative Density (water = 1) @ 20°C/25°C	0.97	[5][6]
Water Solubility	Very low	[6]
Log Pow (n-octanol/water)	4.08 - 6.01	[6]

Environmental Fate and Ecotoxicity

The environmental fate of a chemical substance describes its transport and transformation in the environment. For Dowtherm Q, key considerations include its biodegradability, potential for bioaccumulation, and toxicity to aquatic organisms.

Biodegradability

Dowtherm Q is not considered readily biodegradable based on stringent OECD test guidelines.[6] However, it is classified as inherently biodegradable, meaning it has the potential to biodegrade, albeit at a slower rate.[6] In a 29-day OECD 301B test, Dowtherm Q achieved 40.6% biodegradation, failing the 10-day window criterion for ready biodegradability.[6]

Table 2: Biodegradability of Dowtherm Q

Test Guideline	Result	Exposure Time	Classification	Reference
OECD 301B or Equivalent	40.6% Biodegradation	29 days	Inherently Biodegradable	[6]
10-day Window	Fail	-	Not Readily Biodegradable	[6]

Bioaccumulation Potential

With a Log Pow (octanol-water partition coefficient) ranging from 4.08 to 6.01, Dowtherm Q has a moderate potential for bioaccumulation.[6] This suggests that the substance may accumulate in the fatty tissues of organisms.

Aquatic Toxicity

Dowtherm Q is classified as highly toxic to aquatic organisms on an acute basis.[6][7] This is determined by the concentration of the substance that is lethal to 50% of a test population (LC50) or causes an effect in 50% of a test population (EC50) over a short period. The aquatic toxicity data is summarized in Table 3.

Table 3: Aquatic Toxicity of Dowtherm Q

Test Organism	Test Guideline	Endpoint	Result	Exposure Time	Reference
Rainbow trout (Oncorhynchus mykiss)	-	LC50	> 0.97 mg/L	96 hours	[6]
Water flea (Ceriodaphnia dubia)	OECD 202 or Equivalent	EC50	0.17 mg/L	48 hours	[6]
Algae (Pseudokirchneriella subcapitata)	OECD 201	EC50 (Growth rate)	0.485 mg/L	72 hours	[6]
Algae (Pseudokirchneriella subcapitata)	OECD 201	NOEC (Growth rate)	0.0959 mg/L	72 hours	[6]

Thermal Degradation

At elevated temperatures, Dowtherm Q can undergo thermal degradation, leading to the formation of various decomposition products.[6][8] The primary degradation pathways for its components, diphenylethane and alkylated aromatics, involve free-radical reactions.

The pyrolysis of 1,2-diphenylethane primarily proceeds through the cleavage of the ethylene group to produce toluene.[5] Other products can include diphenylmethane and 1,1-diphenylethane.[6] The thermal degradation of alkylbenzenes, such as those present in Dowtherm Q, involves the dissociation of the benzylic C-C bond as a key decomposition reaction.[1] This can lead to the formation of smaller alkylbenzenes and other hydrocarbon fragments. A significant hazardous decomposition product that can be formed is benzene.[6][8] The hydrodealkylation of alkyl-aromatic hydrocarbons at high temperatures is a known route to benzene formation.

The following diagram illustrates a simplified potential thermal degradation pathway for a component of Dowtherm Q.

Caption: Simplified thermal degradation pathway of Dowtherm Q.

Experimental Protocols

Detailed methodologies for the key ecotoxicological and biodegradability tests cited in this guide are outlined below.

OECD 301B: Ready Biodegradability – CO2 Evolution Test

This test evaluates the ultimate biodegradability of an organic compound in an aerobic aqueous medium.

Methodology:

• Test Setup: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms from a mixed population (e.g., activated sludge).

• Incubation: The mixture is incubated in the dark or diffuse light under aerobic conditions at a constant temperature.

• CO2 Measurement: The amount of carbon dioxide evolved from the biodegradation of the test substance is measured over a 28-day period. This is typically done by trapping the CO2 in a solution of barium or sodium hydroxide and then titrating the remaining hydroxide, or by using an infrared CO2 analyzer.

• Calculation: The percentage of biodegradation is calculated by comparing the amount of CO2 produced with the theoretical amount based on the carbon content of the test substance.

• Pass Criteria for Ready Biodegradability: A substance is considered readily biodegradable if it reaches 60% of its theoretical CO2 evolution within a 10-day window, which begins when the degree of biodegradation has reached 10%.

The following diagram illustrates the experimental workflow for the OECD 301B test.

Caption: Experimental workflow for OECD 301B biodegradability test.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test determines the acute toxicity of a substance to Daphnia magna, a small freshwater crustacean.

Methodology:

• Test Organisms: Young daphnids (less than 24 hours old) are used for the test.

• Test Solutions: A series of concentrations of the test substance in a suitable medium are prepared. A control group with no test substance is also included.

• Exposure: The daphnids are exposed to the test solutions for a period of 48 hours.

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Endpoint Calculation: The results are used to calculate the EC50, which is the concentration of the test substance that causes immobilisation in 50% of the daphnids.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test assesses the toxicity of a substance to freshwater algae by measuring the inhibition of their growth.

Methodology:

• Test Organism: A selected species of green algae, such as Pseudokirchneriella subcapitata, is used.

• Test Cultures: Exponentially growing algal cultures are exposed to a range of concentrations of the test substance in a nutrient-rich medium.

• Incubation: The cultures are incubated under constant illumination and temperature for 72 hours.

• Growth Measurement: The growth of the algae is measured at least daily by determining the cell concentration or another biomass surrogate (e.g., fluorescence).

• Endpoint Calculation: The growth rate and yield in the test cultures are compared to those of a control culture to determine the EC50, the concentration that causes a 50% reduction in growth or yield.

The logical relationship for determining the environmental risk of a chemical like Dowtherm Q is depicted in the following diagram.

Caption: Logical framework for environmental risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bacterial Degradation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pyrolysis of 1,2-diphenylethane in the presence of tetralin (Journal Article) | ETDEWEB [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pure.psu.edu [pure.psu.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Dowtherm Q in Jacketed Glass Reactors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the safe and effective use of Dowtherm Q heat transfer fluid for temperature control in jacketed glass reactors. The information is intended to enable precise temperature management for chemical reactions, crystallization processes, and other temperature-sensitive applications in a laboratory setting.

Introduction to Dowtherm Q

Dowtherm Q is a synthetic organic heat transfer fluid with a wide operating temperature range and excellent thermal stability.[1] It is a mixture of diphenylethane and alkylated aromatics, offering significant advantages over mineral oils, including better low-temperature pumpability and higher thermal stability at elevated temperatures.[1][2] These properties make it an ideal choice for demanding applications in pharmaceutical and chemical research and development.

Physical and Thermal Properties of Dowtherm Q

A summary of the key physical and thermal properties of Dowtherm Q is provided in the table below. This data is essential for proper system design and operation.

Property	Value	Units
Recommended Operating Temperature Range	-35 to 330	°C
-30 to 625	°F
Flash Point (Closed Cup)	120	°C
249	°F
Fire Point	124	°C
255	°F
Autoignition Temperature	412	°C
773	°F
Average Molecular Weight	190	g/mol
Viscosity
@ -30°C (-22°F)	29.0	cP
@ 0°C (32°F)	14.7	cP
@ 100°C (212°F)	2.50	cP
@ 200°C (392°F)	0.88	cP
@ 300°C (572°F)	0.61	cP
Density
@ 25°C (77°F)	1016	kg/m ³
@ 100°C (212°F)	952	kg/m ³
@ 200°C (392°F)	878	kg/m ³
@ 300°C (572°F)	798	kg/m ³
Specific Heat
@ 25°C (77°F)	1.63	kJ/kg·K
@ 100°C (212°F)	1.88	kJ/kg·K
@ 200°C (392°F)	2.18	kJ/kg·K
@ 300°C (572°F)	2.47	kJ/kg·K
Thermal Conductivity
@ 25°C (77°F)	0.134	W/m·K
@ 100°C (212°F)	0.124	W/m·K
@ 200°C (392°F)	0.113	W/m·K
@ 300°C (572°F)	0.102	W/m·K

Note: The property values are typical and should not be considered as specifications.

Experimental Protocols

System Setup and Material Compatibility

A typical setup for a jacketed glass reactor with a temperature control unit (TCU) using Dowtherm Q is illustrated below.

Figure 1. Experimental setup for a jacketed glass reactor with a TCU.

Material Compatibility:

It is crucial to ensure that all wetted parts of the circulation system are compatible with Dowtherm Q, especially at elevated temperatures.

Component	Recommended Materials	Not Recommended
Tubing	Stainless steel, PTFE, PFA	Tygon (limited temperature range), PVC
Seals/Gaskets	FKM (Viton®), PTFE, Graphite	Natural Rubber, EPDM
Pump	Stainless steel gear pump, magnetically coupled pump	Pumps with incompatible elastomers

Note: Always consult the manufacturer of your specific equipment for detailed material compatibility information.

Heat-Up and Cool-Down Procedure

Borosilicate glass reactors are susceptible to thermal shock if the temperature is changed too rapidly.[3][4][5][6] Adherence to controlled heating and cooling rates is critical to prevent vessel failure.

Protocol:

• System Inspection: Before starting, visually inspect the glass reactor for any cracks or chips. Ensure all connections are secure.

• Inert Atmosphere: For operations above the flash point of Dowtherm Q (120°C), it is recommended to purge the expansion tank of the TCU with an inert gas like nitrogen to prevent oxidation of the fluid.

• Initiate Circulation: Start the circulation pump with the TCU at ambient temperature. Ensure a smooth and consistent flow through the reactor jacket.

• Heating Protocol:

  • Set the desired temperature on the TCU.

  • Employ a ramp function if available on your TCU.

  • Recommended maximum heating rate: 2-3°C per minute.

  • For sensitive reactions or when operating near the maximum temperature of the glass, a slower rate of 1-1.5°C per minute is advised.

• Cooling Protocol:

  • Set the TCU to the desired lower temperature.

  • Utilize a controlled ramp-down function.

  • Recommended maximum cooling rate: 1-2°C per minute.

  • Rapid cooling, especially from high temperatures, poses a significant risk of thermal shock.

• Shutdown:

  • Once the reactor contents have reached the desired final temperature, allow the circulator to continue running until the jacket temperature is within a safe range (typically below 50°C) before shutting down the pump.

Figure 2. Recommended temperature control workflow.

Safety Protocols and Emergency Procedures

Working with Dowtherm Q at high temperatures requires strict adherence to safety protocols.

Personal Protective Equipment (PPE):

• Chemical resistant gloves (e.g., Viton®)

• Safety glasses with side shields or chemical splash goggles

• Flame-retardant lab coat

• Closed-toe shoes

Emergency Shutdown Procedure:

In the event of a leak, overheating, or other emergency, follow these steps:

• Power Off: Immediately turn off the main power to the temperature control unit.

• Stop Flow: If possible and safe to do so, close any isolation valves to stop the flow of Dowtherm Q.

• Cooling: If the reactor is overheating, and it is safe to do so, initiate emergency cooling by directing a gentle flow of air to the outside of the reactor jacket. Do not use water on a hot glass reactor as this will cause it to shatter.

• Ventilation: Ensure the laboratory is well-ventilated to disperse any vapors.

• Evacuation: If the situation is uncontrollable, evacuate the laboratory and activate the emergency alarm.

• Spill Response: For small spills, use an absorbent material (e.g., vermiculite or sand) to contain the fluid. For large spills, follow your institution's hazardous material spill response protocol.

Figure 3. Emergency shutdown and response workflow.

Waste Disposal

Used Dowtherm Q should be disposed of as hazardous waste in accordance with local, state, and federal regulations.

Protocol for Draining and Disposal:

• Cool Down: Ensure the system is fully cooled to ambient temperature.

• Drain System: Carefully drain the Dowtherm Q from the TCU and reactor jacket into a designated, compatible, and clearly labeled waste container.

• Flushing: To remove residual fluid, a flushing solvent may be used. Consult your equipment manufacturer for recommended flushing agents. The flushing solvent must also be collected and disposed of as hazardous waste.

• Container Labeling: The waste container must be labeled as "Hazardous Waste" and include the chemical name "Dowtherm Q".

• Storage: Store the waste container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety department.

Performance Data and Considerations

Heat Transfer Coefficient in Glass-Lined Reactors

The overall heat transfer coefficient (U-value) in a jacketed glass reactor is influenced by several factors, including the properties of the heat transfer fluid, the flow rate, the reactor material, and the degree of agitation of the reactor contents. The glass lining itself is often the limiting factor for heat transfer due to its lower thermal conductivity compared to steel.[7]

While specific U-values are highly dependent on the individual setup, the high film coefficient of Dowtherm Q contributes to maximizing the achievable heat transfer in a glass-lined system.[2] For precise calculations, the U-value should be determined experimentally for your specific reactor and process conditions.

Factors Influencing Overall Heat Transfer Coefficient (U):

• Jacket Side Heat Transfer Coefficient (hj): Primarily dependent on the flow rate and properties of Dowtherm Q. Higher flow rates generally lead to a higher hj.

• Wall Resistance (x/k): The thickness and thermal conductivity of the borosilicate glass and any other materials in the reactor wall.

• Process Side Heat Transfer Coefficient (hi): Influenced by the agitator speed, viscosity of the reactor contents, and the physical properties of the process fluid.

Conclusion

Dowtherm Q is a high-performance heat transfer fluid that, when used with appropriate protocols and safety precautions, provides excellent temperature control for jacketed glass reactors in a research and development setting. By understanding its properties and adhering to the guidelines outlined in these application notes, researchers can achieve precise and repeatable temperature control for a wide range of chemical applications.

References

• 1. How to achieve temperature control in glass reactor? - Knowledge [superbheating.com]
• 2. youtube.com [youtube.com]
• 3. aceglass.com [aceglass.com]
• 4. Thermal Shock Resistance and why Borosilicate Glass Won't Crack [safecoze.com]
• 5. Borosilicate glass - Wikipedia [en.wikipedia.org]
• 6. Material Matters: Why Borosilicate Glass 3.3 Still Reigns in Modern Laboratory Reactors - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 7. Heat Transfer in Glass-Lined Double-Jacketed and Half-Coil Jacketed Reactors [gmmpfaudler.com]

Application Notes and Protocols for Dowtherm Q in a Continuous Flow Chemistry Setup

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Dowtherm Q heat transfer fluid, its properties, and its application in continuous flow chemistry. Detailed experimental protocols are included to guide researchers in the safe and effective use of Dowtherm Q in a laboratory setting.

Introduction to Dowtherm Q

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics. It is designed for use in liquid-phase heat transfer systems and offers a wide operating temperature range, making it suitable for a variety of chemical and pharmaceutical applications, including continuous flow synthesis.[1][2][3] Its high thermal stability and low viscosity at low temperatures provide advantages over traditional hot oils.[1][4]

Key Applications in Continuous Flow Chemistry

Continuous flow chemistry offers numerous advantages, including enhanced heat and mass transfer, improved reaction control, and greater safety for highly exothermic or hazardous reactions.[5] Dowtherm Q is an excellent heat transfer fluid for such setups due to its favorable thermophysical properties. Specific applications include:

• Pharmaceutical ingredient synthesis: Precise temperature control is critical in the synthesis of active pharmaceutical ingredients (APIs). Dowtherm Q enables accurate maintenance of reaction temperatures in continuous flow reactors.[6]

• Chemical processing: A wide range of chemical transformations can be performed in continuous flow, from laboratory-scale research to pilot-plant production.[5] Dowtherm Q's broad operating range accommodates diverse reaction conditions.

• Oil and gas refining: In research and development settings, Dowtherm Q can be used in high-temperature and high-pressure flow reactor studies.[6]

Quantitative Data for Dowtherm Q

The following tables summarize the key physical and thermal properties of Dowtherm Q, essential for designing and modeling continuous flow experiments.

Table 1: General Properties of Dowtherm Q

Property	Value
Composition	Mixture of Diphenylethane and Alkylated Aromatics[2]
Recommended Temperature Range	-35°C to 330°C (-31°F to 626°F)[1]
Atmospheric Reflux Boiling Point	267°C (513°F)[2]
Flash Point (Closed Cup)	120°C (249°F)[2]
Fire Point (C.O.C.)	124°C (255°F)[2]
Autoignition Temperature	412°C (773°F)[2]
Average Molecular Weight	190[2]

Table 2: Saturated Liquid Properties of Dowtherm Q (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)
-35	1.478	1011.4	0.1280	46.60
0	1.589	980.5	0.1244	7.56
50	1.742	946.8	0.1197	2.53
100	1.895	913.1	0.1150	1.15
150	2.048	879.4	0.1103	0.65
200	2.201	845.7	0.1056	0.42
250	2.354	812.0	0.1009	0.29
300	2.507	778.3	0.0962	0.22
330	2.600	758.4	0.0934	0.19

Data sourced from Dowtherm Q product literature.

Table 3: Saturated Liquid Properties of Dowtherm Q (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft²·(°F/ft))	Viscosity (cP)
-30	0.353	63.14	0.074	48.2
0	0.366	62.05	0.073	14.7
50	0.387	60.74	0.071	5.42
100	0.409	59.43	0.069	2.50
150	0.429	58.12	0.067	1.38
200	0.450	56.81	0.065	0.88
250	0.471	55.50	0.063	0.61
300	0.491	54.18	0.060	0.46
350	0.511	52.87	0.058	0.36
400	0.531	51.56	0.056	0.30
450	0.551	50.25	0.053	0.25
500	0.570	48.94	0.051	0.22
550	0.589	47.63	0.048	0.20
600	0.609	46.32	0.046	0.18
625	0.620	45.66	0.045	0.17

Data sourced from Dowtherm Q product literature.

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key workflows in a continuous flow chemistry setup utilizing a heat transfer fluid like Dowtherm Q.

Caption: General workflow for a continuous flow chemistry experiment.

Caption: Decision tree for selecting a suitable heat transfer fluid.

Experimental Protocols

The following protocols provide a detailed methodology for the safe and effective use of Dowtherm Q in a laboratory-scale continuous flow chemistry setup.

Protocol 1: Setup and Preparation of the Continuous Flow System

1. Materials and Equipment:

• Continuous flow reactor (e.g., tubular reactor made of PFA, PTFE, or Hastelloy).
• Syringe pumps or HPLC pumps.
• Thermostat circulator (e.g., Julabo or Huber models) compatible with the required temperature range.[7][8][9][10][11]
• Dowtherm Q heat transfer fluid.
• Appropriate tubing and fittings for the reactor and circulator.
• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves.[3]
• Fume hood.

2. Assembly:

• Assemble the continuous flow reactor system within a fume hood.
• Connect the reactor inlet to the outlet of the syringe pumps or a T-mixer.
• Connect the reactor outlet to a back-pressure regulator (if required) and then to a collection vessel.
• Connect the inlet and outlet of the reactor's heating jacket to the outlet and inlet of the thermostat circulator, respectively, using appropriate insulated tubing. Ensure all connections are secure to prevent leaks.

Protocol 2: Filling and Operation of the Thermostat Circulator with Dowtherm Q

1. Filling the Circulator:

• Ensure the circulator is switched off and at ambient temperature.
• Carefully pour Dowtherm Q into the circulator's reservoir. Fill to the level indicated by the manufacturer. Avoid overfilling.
• Check for any leaks in the system.

2. System Startup:

• Turn on the thermostat circulator.
• Set the desired temperature on the circulator's controller. For initial testing, a moderate temperature (e.g., 50°C) is recommended.
• Start the circulator pump to circulate Dowtherm Q through the reactor jacket.
• Monitor the system for any leaks and ensure a steady flow of the heat transfer fluid.

3. Programming Temperature Profiles:

• Modern circulators allow for programming temperature ramps and holds.[7][8][9][10][11]
• For heating, program a gradual ramp rate (e.g., 2-5°C/min) to the target reaction temperature to avoid thermal shock to the reactor components.
• For cooling, a similar gradual ramp down is recommended. For rapid cooling in case of an exothermic event, a faster cooling rate can be programmed as part of an emergency procedure.

Protocol 3: Running a Continuous Flow Reaction

1. Pre-heating/Pre-cooling:

• Allow the circulator to bring the reactor to the desired reaction temperature. Monitor the temperature until it is stable.

2. Reagent Introduction:

• Prime the syringe pumps with the reactant solutions.
• Start the pumps at the calculated flow rates to achieve the desired residence time and stoichiometry.

3. Monitoring and Data Collection:

• Monitor the reaction progress using in-line analytical techniques (e.g., IR, UV-Vis) if available.
• Record all experimental parameters, including temperature, pressure, and flow rates.
• Collect the product at the reactor outlet.

Protocol 4: System Shutdown and Cleaning

1. Stopping the Reaction:

• Stop the flow of reactants by turning off the syringe pumps.
• Continue to flow a solvent through the reactor to flush out any remaining reactants and products.

2. Cooling Down the System:

• Program the thermostat circulator to cool down to a safe temperature (e.g., below 30°C).
• Once the system has cooled, turn off the circulator pump and the main power.

3. Cleaning:

• Disconnect the reactor from the circulator.
• The Dowtherm Q in the circulator can be reused for subsequent experiments. Refer to the manufacturer's guidelines for fluid lifetime and replacement.
• Clean the reactor with appropriate solvents to remove any residual reaction mixture.

Safety Precautions and Emergency Procedures

1. Personal Protective Equipment (PPE):

• Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling Dowtherm Q and operating the continuous flow system.[3]

2. Ventilation:

• Operate the entire setup within a certified fume hood to minimize inhalation exposure to any vapors.

3. Spill Management:

• In case of a small spill of Dowtherm Q, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand) and dispose of it as chemical waste.
• For larger spills, contain the spill and follow institutional safety protocols.

4. Emergency Shutdown:

• In the event of an uncontrolled exothermic reaction or system failure, immediately stop the reactant flow.[12][13]
• If necessary, initiate a rapid cooling sequence on the thermostat circulator.
• Follow the established emergency shutdown procedures for your laboratory, which may include activating an emergency stop button on the equipment and evacuating the area.[6]

5. Preventing Thermal Fluid Degradation:

• Avoid operating Dowtherm Q above its recommended maximum temperature of 330°C to prevent thermal cracking.[14][15]
• Ensure the system is properly sealed to minimize contact with air, which can cause oxidative degradation at high temperatures.[14]
• Regularly inspect the fluid for any changes in color or viscosity, which may indicate degradation.[16]

By adhering to these application notes and protocols, researchers can safely and effectively utilize Dowtherm Q for precise temperature control in their continuous flow chemistry setups, enabling the development of robust and scalable chemical processes.

References

• 1. Operating Guide for Laboratory Reactors - Franli Machine [franli.com]
• 2. m.youtube.com [m.youtube.com]
• 3. me.buet.ac.bd [me.buet.ac.bd]
• 4. Scaling up continuous flow chemistry — Stoli Chem [stolichem.com]
• 5. researchgate.net [researchgate.net]
• 6. 5.3.1 Laboratory Emergency Shutdown Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 7. julabo.us [julabo.us]
• 8. geass.com [geass.com]
• 9. labfriendcoredataprod.blob.core.windows.net [labfriendcoredataprod.blob.core.windows.net]
• 10. sermn.uab.cat [sermn.uab.cat]
• 11. res.cloudinary.com [res.cloudinary.com]
• 12. irjet.net [irjet.net]
• 13. cetjournal.it [cetjournal.it]
• 14. Avoiding Oxidation and Thermal Degradation | Duratherm [durathermfluids.com]
• 15. wattco.com [wattco.com]
• 16. media.lubrizol.com [media.lubrizol.com]

Application Notes and Protocols for High-Temperature Organic Synthesis Using Dowtherm Q

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Dowtherm Q as a high-temperature heat transfer medium and reaction solvent in organic synthesis. Dowtherm Q, a synthetic organic fluid composed of a mixture of diphenylethane and alkylated aromatics, offers excellent thermal stability and efficient heat transfer in a wide operating temperature range.

Introduction to Dowtherm Q

Dowtherm Q is a high-performance heat transfer fluid designed for liquid-phase operation at temperatures ranging from -35°C to 330°C (-31°F to 626°F).[1][2] Its composition provides superior thermal stability compared to mineral oils, particularly at elevated temperatures, and excellent pumpability at low temperatures.[3][4] These characteristics make it a versatile medium for demanding organic synthesis applications requiring precise and uniform temperature control.

Key Advantages of Dowtherm Q in Organic Synthesis:

• High Thermal Stability: Minimizes fluid degradation and byproduct formation, ensuring consistent performance and longer fluid life.[5]

• Broad Operating Range: Suitable for a wide variety of chemical reactions, from low-temperature initiations to high-temperature transformations.[1]

• Efficient Heat Transfer: Its low viscosity at operating temperatures facilitates efficient heat exchange, leading to uniform reaction temperatures and better process control.[5]

• Chemical Inertness: As a non-polar aromatic hydrocarbon, Dowtherm Q is chemically inert under many reaction conditions, making it a suitable solvent for specific high-temperature reactions where polarity is not required.

Properties of Dowtherm Q

A summary of the key physical and thermal properties of Dowtherm Q is presented in the table below. This data is essential for designing and safely operating high-temperature reaction setups.

Property	Value
Composition	Mixture of diphenylethane and alkylated aromatics
Appearance	Clear to light yellow liquid
Operating Temperature Range	-35°C to 330°C (-31°F to 626°F)
Boiling Point (atm)	267°C (513°F)
Flash Point	120°C (249°F)
Fire Point	124°C (255°F)
Autoignition Temperature	412°C (773°F)

Data sourced from product information sheets.

High-Temperature Organic Synthesis Applications and Protocols

While Dowtherm Q is primarily used as a heat transfer fluid, its high boiling point and chemical inertness allow it to be used as a solvent for specific organic reactions that require high temperatures and a non-polar environment. Below are representative protocols for such applications.

General Protocol for High-Temperature Reaction in Dowtherm Q

This protocol outlines the general steps for conducting a high-temperature organic reaction using Dowtherm Q as a solvent. Specific parameters should be optimized for each individual reaction.

Materials:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermocouple and temperature controller

• Heating mantle

• Condenser (appropriate for the reaction temperature)

• Inert gas inlet (e.g., nitrogen or argon)

• Starting materials and reagents

• Dowtherm Q

• Appropriate work-up and purification supplies

Procedure:

• System Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry and the system is properly clamped.

• Inert Atmosphere: Purge the system with an inert gas for 15-30 minutes to remove air and moisture. Maintain a positive pressure of the inert gas throughout the reaction.

• Charging the Reactor: Add Dowtherm Q to the reaction flask, followed by the starting materials and any solid reagents.

• Heating and Reaction: Begin stirring and slowly heat the mixture to the desired reaction temperature using the heating mantle and temperature controller. Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, GC, HPLC).

• Cooling and Work-up: Once the reaction is complete, turn off the heating and allow the mixture to cool to a safe temperature (typically below 100°C) before handling.

• Product Isolation: The method for product isolation will depend on the properties of the product. Common techniques include:

  • Direct Crystallization: If the product is a solid and has low solubility in Dowtherm Q at room temperature, it may crystallize upon cooling. The solid can then be collected by filtration.

  • Solvent Extraction: Dilute the reaction mixture with a low-boiling organic solvent in which the product is soluble and Dowtherm Q is not (e.g., hexane, heptane). The product can then be extracted from the Dowtherm Q.

  • Distillation/Sublimation: If the product is volatile, it may be separated from the non-volatile Dowtherm Q by distillation or sublimation under reduced pressure.

• Purification: Further purify the isolated product using standard techniques such as recrystallization or chromatography.

Example Application: High-Temperature Cyclization/Condensation Reactions

High-boiling solvents like Dowtherm Q are suitable for intramolecular cyclization or condensation reactions that require significant thermal energy to overcome activation barriers. An example is the synthesis of quinolines from anilinocrotonates.

Reaction: Synthesis of 2-methyl-4-hydroxyquinoline

Protocol:

• Apparatus: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, place 150 mL of Dowtherm Q.

• Heating: Heat the Dowtherm Q to reflux with stirring.

• Addition of Reactant: Rapidly add 65 g (0.32 mole) of ethyl β-anilinocrotonate through the dropping funnel.

• Reaction Time: Continue stirring and refluxing for an additional 10-15 minutes after the addition is complete.

• Cooling and Precipitation: Allow the reaction mixture to cool to room temperature. A yellow solid should precipitate.

• Isolation: Add approximately 200 mL of petroleum ether to the flask, and collect the solid product by filtration on a Büchner funnel. Wash the solid with an additional 100 mL of petroleum ether.

• Purification: The crude product can be further purified by recrystallization.

Quantitative Data:

Reactant	Moles	Product	Yield	Melting Point
Ethyl β-anilinocrotonate	0.32	2-methyl-4-hydroxyquinoline	85-90%	235-236°C

This protocol is adapted from a similar procedure using a different grade of Dowtherm and serves as a representative example.

Safety and Handling

Dowtherm Q is a combustible fluid and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety glasses with side shields, and a lab coat.

• Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood, especially when heating.

• Fire Safety: Keep away from open flames and sources of ignition. Have a fire extinguisher rated for chemical fires readily available.

• Spills: In case of a spill, absorb the material with a non-combustible absorbent and dispose of it as chemical waste.

• Health Hazards: May cause skin and eye irritation. Avoid inhalation of vapors. In case of contact, wash the affected area with soap and water. If irritation persists, seek medical attention.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for conducting a high-temperature organic synthesis using Dowtherm Q as a solvent.

General workflow for high-temperature synthesis.

Decision Tree for Heat Transfer Fluid Selection

This diagram provides a simplified decision-making process for selecting a heat transfer fluid for a given organic synthesis.

Simplified decision tree for heat transfer fluid selection.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. How Is Polyether Ether Ketone (PEEK) Made? - IEMAI3D [iemai3d.com]
• 3. researchgate.net [researchgate.net]
• 4. avestia.com [avestia.com]
• 5. Synthesis and properties of soluble aromatic polyimides from novel 4,5-diazafluorene-containing dianhydride - RSC Advances (RSC Publishing) DOI:10.1039/C7RA12101F [pubs.rsc.org]

Dowtherm Q: Application Notes and Protocols for Pilot Plant Scale Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use of Dowtherm Q heat transfer fluid in pilot plant scale chemical reactions. Dowtherm Q is a synthetic organic fluid composed of a mixture of diphenylethane and alkylated aromatics, designed as a high-performance alternative to hot oils.[1][2][3] Its broad operating temperature range and excellent thermal stability make it a versatile choice for precise temperature control in research, development, and small-scale manufacturing environments.[4][5][6]

Properties of Dowtherm Q

Dowtherm Q offers superior performance characteristics compared to traditional hot oils, particularly in terms of thermal stability at elevated temperatures and pumpability at low temperatures.[1][3][4] It is non-corrosive to common metals and alloys used in heat transfer systems.[1][4]

Quantitative Data Summary

The following table summarizes the key physical and thermal properties of Dowtherm Q.

Property	SI Units	English Units
Composition	Mixture of Diphenylethane and Alkylated Aromatics	Mixture of Diphenylethane and Alkylated Aromatics
Appearance	Clear to Light Yellow Liquid	Clear to Light Yellow Liquid
Operating Temperature Range	-35°C to 330°C	-30°F to 625°F
Atmospheric Boiling Point	267°C	513°F
Flash Point (Closed Cup)	120°C	249°F
Fire Point (C.O.C.)	124°C	255°F
Autoignition Temperature	412°C	773°F
Average Molecular Weight	190 g/mol	-

Note: The data presented above are typical properties and should not be construed as specifications.[2][3]

Safety and Handling Protocols

Proper handling of Dowtherm Q is essential to ensure a safe operating environment. While it has a high flash point, it is a combustible material.[7] Always consult the Safety Data Sheet (SDS) for complete safety information before use.[7][8][9]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Wear long-sleeved clothing and consider a chemical-resistant apron.

• Respiratory Protection: In well-ventilated areas, respiratory protection is typically not required. If vapors or mists are generated, use an appropriate respirator with an organic vapor cartridge.

Handling and Storage:

• Store in tightly closed, properly labeled containers in a well-ventilated area.[10]

• Avoid contact with strong oxidizing agents.[8]

• Ground all transfer equipment to prevent static discharge.

• In case of a spill, contain the material and absorb it with a non-combustible absorbent material.[8][10] Prevent entry into waterways.[8]

Fire Safety:

• Use carbon dioxide, dry chemical, or foam fire extinguishers. Water spray can be used to cool fire-exposed containers.[8]

• Leaking vapors that have cooled are less likely to ignite. However, leaks into insulation at high temperatures can lead to spontaneous ignition.[7]

Experimental Protocols for Pilot Plant Reactors

This section outlines the general procedure for using Dowtherm Q as a heat transfer fluid for a jacketed reactor in a pilot plant setting.

System Preparation and Charging

• System Inspection: Before introducing Dowtherm Q, thoroughly inspect the heat transfer system, including the reactor jacket, pumps, piping, and expansion tank, for any leaks or damage. Ensure all connections are secure.

• Material Compatibility: Verify that all wetted parts of the system are compatible with Dowtherm Q. It is non-corrosive to most common metals and alloys.[1][4]

• System Cleaning: Ensure the system is clean and free of any residual water or other contaminants. Water can cause excessive vapor pressure at operating temperatures.

• Charging the System:

  • Calculate the required volume of Dowtherm Q based on the system's capacity.

  • Using a suitable pump and grounded transfer lines, carefully charge the fluid into the system through the designated fill port, typically on the expansion tank.

  • Avoid introducing air into the system during filling.

Reaction Temperature Control

• System Startup:

  • Ensure the system is filled to the appropriate level in the expansion tank.

  • Start the circulation pump to ensure proper flow through the reactor jacket. The low viscosity of Dowtherm Q allows for easy pumpability even at low temperatures.[7]

  • Begin heating the fluid gradually using the system's heater. Monitor the system pressure and temperature closely.

• Running the Reaction:

  • Set the desired reaction temperature on the temperature controller. The system will automatically heat or cool the Dowtherm Q to maintain the setpoint.

  • The high thermal stability of Dowtherm Q makes it suitable for extended runs at elevated temperatures.[1][7]

  • For reactions requiring temperatures above 265°C, the system may need to be pressurized to prevent boiling of the fluid.[4]

• System Shutdown:

  • At the end of the reaction, turn off the heater and allow the Dowtherm Q to cool down while still circulating.

  • Once the fluid has reached a safe temperature (typically below 100°C), the circulation pump can be stopped.

  • If the system is to be shut down for an extended period, it can be left charged with Dowtherm Q.

Fluid Maintenance and Monitoring

• Periodically take a sample of the Dowtherm Q for analysis. This can help identify any thermal degradation or contamination.[7]

• When taking a sample from a hot system, cool it to below 40°C (100°F) before placing it in a shipping container to prevent burns and loss of volatile components.[7]

• Dow offers a fluid analysis service to help monitor the condition of the heat transfer fluid.

Visualized Workflows and Relationships

Experimental Workflow

The following diagram illustrates the general workflow for conducting a chemical reaction in a pilot plant using Dowtherm Q for temperature control.

References

• 1. rodun-int.com [rodun-int.com]
• 2. thermalfluidshub.com [thermalfluidshub.com]
• 3. ancochemicals.com [ancochemicals.com]
• 4. chempoint.com [chempoint.com]
• 5. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 6. DOWTHERM™ Q Heat Transfer Fluid | Dow Inc. [dow.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. loikitsdistribution.com [loikitsdistribution.com]
• 9. glycolsales.com.au [glycolsales.com.au]
• 10. chempoint.com [chempoint.com]

Application Notes and Protocols: Heat Transfer Efficiency of Dowtherm Q in a Laboratory Heat Exchanger

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the heat transfer efficiency of Dowtherm Q, a synthetic organic heat transfer fluid. This document includes key physical property data, detailed experimental protocols for evaluating its performance in a laboratory setting, and visual representations of the experimental workflow and the interplay of its physical characteristics.

Dowtherm Q is a mixture of diphenylethane and alkylated aromatics, designed for use in liquid phase heat transfer systems.[1][2][3][4] It offers significant advantages over traditional hot oils, particularly in terms of thermal stability at high temperatures and superior pumpability at low temperatures.[1][2][3][4][5][6] Its recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[1][2][3][5][6][7][8][9][10][11]

Key Performance Advantages of Dowtherm Q

• Enhanced Thermal Stability: Dowtherm Q exhibits greater thermal stability than conventional hot oils, especially at temperatures exceeding 260°C (500°F).[1][2][5] This stability minimizes fluid degradation and the formation of byproducts that can lead to fouling and reduced efficiency.[12]

• Superior Low-Temperature Pumpability: With a minimum pumpability temperature of -35°C (-30°F), Dowtherm Q can often be used without the need for steam tracing in many laboratory setups, simplifying system design and operation.[5]

• Improved Heat Transfer Efficiency: The low viscosity of Dowtherm Q across its operating range contributes to higher heat transfer efficiency.[1][5] At 315°C (600°F), its film coefficient is reportedly 42% higher than that of a typical hot oil.[1][5]

• Material Compatibility: Dowtherm Q is non-corrosive to common metals and alloys used in heat transfer systems, ensuring broad compatibility with standard laboratory equipment.[1][5]

Quantitative Data: Physical Properties of Dowtherm Q

The following tables summarize the key physical properties of Dowtherm Q at various temperatures. This data is crucial for designing and modeling heat transfer experiments.

Table 1: Saturated Liquid Properties of Dowtherm Q (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)	Vapor Pressure (bar)
-30	1.43	923.1	0.121	24.0	0.00
0	1.56	899.1	0.117	4.8	0.00
50	1.74	867.1	0.111	1.5	0.01
100	1.93	835.1	0.105	0.7	0.04
150	2.11	803.1	0.099	0.4	0.15
200	2.30	771.1	0.093	0.3	0.45
250	2.48	739.1	0.087	0.2	1.12
300	2.67	707.1	0.081	0.15	2.45
330	2.80	685.1	0.077	0.13	3.98

Data sourced from product technical datasheets.

Table 2: Saturated Liquid Properties of Dowtherm Q (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft²·°F/ft)	Viscosity (cP)	Vapor Pressure (psia)
-20	0.34	57.6	0.070	29.0	0.00
32	0.37	56.1	0.068	8.0	0.00
122	0.42	54.1	0.064	1.8	0.15
212	0.46	52.1	0.061	0.8	0.58
302	0.50	50.1	0.057	0.4	2.18
392	0.55	48.1	0.054	0.3	6.53
482	0.60	46.1	0.050	0.2	16.24
572	0.64	44.1	0.047	0.15	35.53
626	0.67	42.8	0.045	0.13	57.72

Data sourced from product technical datasheets.

Experimental Protocol: Determination of Overall Heat Transfer Coefficient (U) of Dowtherm Q in a Laboratory Shell and Tube Heat Exchanger

This protocol outlines a method for determining the overall heat transfer coefficient of Dowtherm Q. The procedure involves a shell and tube heat exchanger, a common setup in laboratory and pilot plant environments.

Objective

To experimentally determine the overall heat transfer coefficient (U) for Dowtherm Q as the hot fluid being cooled by water in a laboratory-scale shell and tube heat exchanger.

Materials and Equipment

• Shell and tube heat exchanger

• Heating system for Dowtherm Q (e.g., electrically heated reservoir with temperature control)

• Cooling water source with a flow control valve

• Pumps for both Dowtherm Q and cooling water

• Flow meters for both fluid streams

• Temperature sensors (e.g., thermocouples or RTDs) at the inlet and outlet of both the hot (Dowtherm Q) and cold (water) fluid streams

• Data acquisition system to record temperatures and flow rates

• Insulation material for the heat exchanger and piping

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Setup Diagram

Caption: Experimental setup for determining the heat transfer coefficient.

Pre-Experiment Checklist

• Ensure all connections are secure to prevent leaks.

• Calibrate all temperature sensors and flow meters.

• Insulate the heat exchanger and all transfer lines to minimize heat loss to the surroundings.

• Verify that the data acquisition system is functioning correctly.

• Review the Material Safety Data Sheet (MSDS) for Dowtherm Q.

Experimental Procedure

• Startup (Cold Fluid): Begin by establishing a steady flow of cooling water through the shell side of the heat exchanger. Adjust the flow rate to the desired value using the control valve and record the flow rate (ṁ_c) and inlet temperature (T_cold_in).

• Startup (Hot Fluid): Turn on the heating system for the Dowtherm Q reservoir and allow it to reach the desired setpoint temperature.

• Initiate Hot Fluid Flow: Start the Dowtherm Q pump to circulate the hot fluid through the tube side of the heat exchanger. Set the flow rate (ṁ_h) to the desired value.

• Achieve Steady State: Allow the system to operate until a steady state is reached. This is characterized by stable inlet and outlet temperatures for both fluid streams for at least 10-15 minutes.

• Data Logging: Once at steady state, record the following parameters:

  • Dowtherm Q inlet temperature (T_hot_in)

  • Dowtherm Q outlet temperature (T_hot_out)

  • Dowtherm Q flow rate (ṁ_h)

  • Cooling water inlet temperature (T_cold_in)

  • Cooling water outlet temperature (T_cold_out)

  • Cooling water flow rate (ṁ_c)

• Varying Parameters: Repeat steps 1-5 for a range of Dowtherm Q and cooling water flow rates, as well as different Dowtherm Q inlet temperatures. This will provide a comprehensive dataset of the heat exchanger's performance under various conditions.

• Shutdown:

  • Turn off the Dowtherm Q heater and allow the fluid to cool while still circulating.

  • Once the Dowtherm Q temperature has decreased significantly, stop the Dowtherm Q pump.

  • Continue to run the cooling water for a period to ensure the system is cool.

  • Stop the cooling water pump.

Data Analysis and Calculations

• Heat Transfer Rate (Q): Calculate the heat lost by the hot fluid (Dowtherm Q) and the heat gained by the cold fluid (water). In an ideal, well-insulated system, these values should be approximately equal.

  • Heat lost by Dowtherm Q (Q_h): Q_h = ṁ_h * C_p,h * (T_hot_in - T_hot_out)

  • Heat gained by water (Q_c): Q_c = ṁ_c * C_p,c * (T_cold_out - T_cold_in)

  Where:

  • ṁ is the mass flow rate

  • C_p is the specific heat capacity (use the value for the average fluid temperature)

• Log Mean Temperature Difference (LMTD, ΔT_lm): The LMTD is the effective temperature difference driving the heat transfer. For a counter-current flow configuration (recommended for higher efficiency), it is calculated as:

  • ΔT₁ = T_hot_in - T_cold_out

  • ΔT₂ = T_hot_out - T_cold_in

  • ΔT_lm = (ΔT₁ - ΔT₂) / ln(ΔT₁ / ΔT₂)

• Overall Heat Transfer Coefficient (U): The overall heat transfer coefficient can now be calculated using the average heat transfer rate (Q_avg = (Q_h + Q_c) / 2) and the heat transfer area (A) of the exchanger.

  • U = Q_avg / (A * ΔT_lm)

Logical Relationship of Factors Influencing Heat Transfer

The heat transfer efficiency of Dowtherm Q is not solely dependent on a single property but is a result of the interplay between its various physical characteristics. The following diagram illustrates these relationships.

References

• 1. rodun-int.com [rodun-int.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. scribd.com [scribd.com]
• 4. dow.com [dow.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. chempoint.com [chempoint.com]
• 7. dow.com [dow.com]
• 8. cphi-online.com [cphi-online.com]
• 9. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 10. famico.uk [famico.uk]
• 11. Thermic Fluids Pvt Ltd - Dowtherm - Synthetic Organic Fluids [thermicfluids.com]
• 12. chempoint.com [chempoint.com]

Application Notes and Protocols for Filling a Laboratory Circulator with Dowtherm Q

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed procedure for safely filling a laboratory circulator with Dowtherm Q heat transfer fluid. Adherence to these protocols is crucial to ensure personnel safety and proper equipment function.

Introduction

Dowtherm Q is a synthetic organic heat transfer fluid designed for liquid phase systems operating at a wide range of temperatures. Its high thermal stability and low viscosity make it a suitable alternative to hot oils in many laboratory applications. Proper handling and filling procedures are essential to mitigate potential hazards and ensure the longevity of both the fluid and the circulator.

Safety Precautions and Personal Protective Equipment (PPE)

Warning: Dowtherm Q can cause skin irritation and may be fatal if swallowed and enters airways.[1] It is imperative to handle this chemical with appropriate safety measures in a well-ventilated area.

2.1 Required Personal Protective Equipment (PPE)

A comprehensive PPE assessment should be conducted for any new or modified task. The following table summarizes the minimum required PPE for handling Dowtherm Q in a laboratory setting.[2][3][4][5]

Activity	Required PPE	Specifications and Best Practices
Handling and Pouring Dowtherm Q	- Nitrile Gloves (Double-gloving recommended)- Chemical Splash Goggles- Face Shield- Flame-Resistant Lab Coat- Long Pants (non-synthetic)- Closed-Toe Shoes	- Ensure gloves are rated for the chemical.- A face shield should be worn in addition to goggles when pouring.[2]- Lab coat should be fully buttoned.
Spill Cleanup	- Chemical Resistant Gloves- Chemical Splash Goggles- Face Shield- Chemical Resistant Apron or Gown- Respiratory Protection (if spill is large or in a poorly ventilated area)	- Use an appropriate spill kit with absorbent materials.[1]- Avoid generating aerosols.

2.2 Emergency Procedures

• If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

• If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[1]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• In Case of Fire: Use dry chemical, foam, or carbon dioxide extinguishers. Do not use a direct water stream as it may spread the fire.[1]

Material and Equipment

• Laboratory Circulator

• Dowtherm Q Heat Transfer Fluid

• Funnel (chemically compatible)

• Graduated Cylinder or Beaker

• Drip Pan or Secondary Containment

• Appropriate PPE (as specified in Table 1)

• Spill Kit

Quantitative Data Summary

The following table summarizes key physical and safety properties of Dowtherm Q.

Property	Value	Units
Recommended Use Temperature Range	-35 to 330	°C
-30 to 625	°F
Flash Point (Closed Cup)	120	°C
249	°F
Fire Point	124	°C
255	°F
Autoignition Temperature	412	°C
773	°F
Average Molecular Weight	190	g/mol
Density at 20°C	0.97	g/cm³
Viscosity at 25°C	~5.4	cP

Data sourced from Dowtherm Q Technical Data Sheet.[6][7]

Experimental Protocol: Filling the Laboratory Circulator

This protocol outlines the step-by-step procedure for safely filling a laboratory circulator with Dowtherm Q.

5.1 Pre-Filling Checks

• Consult the Circulator Manual: Before proceeding, carefully read the manufacturer's manual for your specific laboratory circulator. Pay close attention to the recommended fluid volume and any specific filling instructions.

• Ensure System is Clean and Dry: The circulator reservoir and any associated tubing must be clean and completely dry. The presence of water or other contaminants can lead to pump cavitation, reduced performance, and potential safety hazards.[8]

• Position the Circulator: Place the circulator on a stable, level surface in a well-ventilated area, preferably within a fume hood. Place a drip pan or secondary containment beneath the circulator to catch any potential spills.

5.2 Filling Procedure

• Don Appropriate PPE: Before opening the Dowtherm Q container, put on all required personal protective equipment as detailed in Section 2.1.

• Prepare the Fluid: If the Dowtherm Q has been stored in a cold environment, allow it to reach room temperature to ensure accurate volume measurement and easier pouring.

• Measure the Required Volume: Using a graduated cylinder or beaker, measure the required volume of Dowtherm Q according to the circulator manufacturer's specifications.

• Slowly Add the Fluid: Place a funnel in the circulator's reservoir opening. Slowly and carefully pour the Dowtherm Q into the reservoir. Avoid splashing.

• Monitor the Fluid Level: Fill the reservoir to the manufacturer's recommended level. Do not overfill. The maximum fill level is often indicated by a line on the reservoir.[9]

• Secure the Reservoir: Once filled to the appropriate level, remove the funnel and securely close the reservoir cap or lid.

• Clean Up: Wipe up any minor drips or spills on the exterior of the circulator or work surface immediately with a suitable absorbent material.

5.3 Post-Filling and System Start-Up

• Initial Circulation: Before applying heat, circulate the fluid at ambient temperature for a few minutes to ensure proper distribution and to release any trapped air.

• Leak Check: Visually inspect all connections and tubing for any signs of leakage.

• Gradual Heating: When initiating heating, increase the temperature setpoint in small increments. This allows for controlled thermal expansion of the fluid.

• Monitor for Issues: During the initial heat-up, monitor the system for any unusual noises, pressure changes, or signs of leaks.

Waste Disposal

Dispose of used Dowtherm Q and any contaminated materials (e.g., gloves, absorbent pads) in accordance with local, state, and federal regulations. Do not pour Dowtherm Q down the drain.[1] Dow offers a fluid return program for used Dowtherm Q.[10]

Diagrams

Caption: Workflow for Filling a Laboratory Circulator.

References

• 1. google.com [google.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. benchchem.com [benchchem.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. research.arizona.edu [research.arizona.edu]
• 6. corporate.dow.com [corporate.dow.com]
• 7. Best practice for thermal fluid sampling | Heat transfer Whitepaper [globalhtf.com]
• 8. Filling a heat transfer system | New fill | Introducing new thermal fluid [globalhtf.com]
• 9. polyscience.com [polyscience.com]
• 10. The Invaluable Heat Exchanger in Labs | Fluorotherm.com [fluorotherm.com]

Application Notes and Protocols for Pumping and Circulation of DOWTHERM™ Q in a Closed-Loop System

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper pumping and circulation of DOWTHERM™ Q heat transfer fluid in a closed-loop system. Adherence to these guidelines will help ensure optimal system performance, longevity of the fluid, and safe operation within a laboratory or pilot plant setting.

Introduction to DOWTHERM™ Q

DOWTHERM™ Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4][5][6] It offers superior thermal stability and low-temperature pumpability compared to mineral oils, making it an excellent choice for demanding applications in research and development where precise temperature control is critical.[2][4][5][6][7][8] Its recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[1][2][3][7][8][9][10]

Key Physical Properties and Operating Parameters

A thorough understanding of the physical properties of DOWTHERM™ Q is essential for proper system design and operation. The following tables summarize key quantitative data.

Table 1: Typical Physical Properties of DOWTHERM™ Q

Property	SI Units	English Units
Composition	Mixture of Diphenylethane and Alkylated Aromatics	Mixture of Diphenylethane and Alkylated Aromatics
Color	Clear to Light Yellow	Clear to Light Yellow
Recommended Use Temperature Range	-35°C to 330°C	-30°F to 625°F
Atmospheric Reflux Boiling Point	267°C	513°F
Flash Point (Closed Cup)	120°C	249°F
Fire Point (C.O.C.)	124°C	255°F
Autoignition Temperature	412°C	773°F
Average Molecular Weight	190	190

Data sourced from DOWTHERM™ Q technical data sheets.[1][3]

Table 2: Saturated Liquid Properties of DOWTHERM™ Q (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)	Vapor Pressure (bar)
-35	1.48	1006.6	0.128	29.0	0.00
0	1.58	993.8	0.126	14.7	0.00
50	1.71	972.9	0.123	5.42	0.00
100	1.84	952.0	0.120	2.50	0.00
150	1.97	931.1	0.116	1.38	0.01
200	2.10	909.1	0.113	0.88	0.03
250	2.23	886.1	0.109	0.61	0.14
300	2.36	861.9	0.105	0.44	0.53
330	2.46	844.6	0.101	0.36	1.15

Data extracted and interpolated from DOWTHERM™ Q technical data sheets.[1][3]

Table 3: Saturated Liquid Properties of DOWTHERM™ Q (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft²·°F/ft)	Viscosity (cP)	Vapor Pressure (psia)
-30	0.353	62.84	0.0741	29.0	0.00
0	0.366	62.05	0.0730	14.7	0.00
50	0.387	60.74	0.0712	5.42	0.00
100	0.409	59.43	0.0693	2.50	0.00
150	0.429	58.12	0.0672	1.38	0.01
200	0.450	56.81	0.0650	0.88	0.03
250	0.471	55.50	0.0627	0.61	0.14
300	0.491	54.18	0.0604	0.44	0.53
625	0.610	52.72	0.0585	0.36	16.68

Data extracted and interpolated from DOWTHERM™ Q technical data sheets.[1][3]

Experimental Protocols

Protocol for Closed-Loop System Design and Preparation

• Materials of Construction:

  • Utilize common engineering metals such as carbon steel, stainless steel, aluminum, copper, and bronze. DOWTHERM™ Q is non-corrosive to these materials.[5]

  • Avoid the use of plastics and elastomers that are not specifically rated for compatibility with alkylated aromatics at the intended operating temperatures.

  • Gaskets and seals should be made of high-temperature resistant materials like graphite or PTFE.

• System Cleaning (New Systems):

  • Thoroughly clean new systems to remove any residual oils, greases, and particulate matter.

  • Flush the system with a solution of 1 to 2 percent trisodium phosphate in water or another suitable commercial cleaning agent.[11]

  • After cleaning, flush the system with clean water until all cleaning agents are removed.

  • Dry the system completely to prevent water from interfering with the heat transfer fluid.

• Expansion Tank:

  • Incorporate an expansion tank to accommodate the thermal expansion of DOWTHERM™ Q as it is heated.

  • The expansion tank should be sized to handle the fluid volume change over the entire operating temperature range.

  • Maintain a positive pressure inert gas blanket (e.g., nitrogen) on the expansion tank at all times during operation to prevent fluid oxidation and moisture absorption.[7]

• Heater and Piping Design:

  • Design heaters to maintain a minimum liquid velocity of 6 feet per second (2 m/s), with a typical range of 6-12 feet per second (2-4 m/s) to ensure good heat transfer and prevent fluid degradation.[7]

  • The maximum recommended film temperature for DOWTHERM™ Q is 360°C (675°F).[7] Ensure that the heater design does not exceed this limit.

  • Slope piping to and from the pump to prevent the formation of vapor pockets.[12]

Protocol for Pump Selection

• Pump Type:

  • Centrifugal pumps are commonly used for thermal fluid applications and are suitable for DOWTHERM™ Q.[13]

  • For smaller, electrically heated systems, positive displacement (gear) pumps may be considered.[13]

  • Select pumps specifically designed for high-temperature thermal fluid service. Standard process pumps are generally not recommended.[13]

• Performance Sizing:

  • Calculate the required flow rate based on the heat load and the desired temperature differential.

  • Determine the total pressure drop (head loss) in the system, accounting for friction losses in piping, fittings, and equipment.

  • The pump's discharge head must be equal to or greater than the total system pressure loss at the required flow rate.[14]

  • Ensure the pump is sized to handle the fluid's viscosity at the ambient start-up temperature, not just the operating temperature, to avoid low-flow conditions.[13]

• Net Positive Suction Head (NPSH):

  • Calculate the Net Positive Suction Head Available (NPSHa) at the pump inlet.

  • Ensure that the NPSHa is greater than the Net Positive Suction Head Required (NPSHr) by the pump to prevent cavitation.

• Materials and Seals:

  • The pump's materials of construction must be compatible with DOWTHERM™ Q at the maximum operating temperature.

  • Select high-quality mechanical seals designed for high-temperature service.

Protocol for System Startup and Operation

• Pre-Startup Checks:

  • Ensure the system is clean, dry, and leak-free.

  • Verify that all valves are in the correct position for circulation.

  • Establish and maintain an inert gas blanket in the expansion tank.

• Fluid Filling:

  • Fill the system with DOWTHERM™ Q, ensuring that no air is entrapped.

  • Vent the system at high points to release any trapped air.

• Initial Circulation:

  • Start the circulation pump with the heat source off.

  • Circulate the fluid at ambient temperature to ensure smooth operation and to purge any remaining air.

• Heating and Pressurization:

  • Gradually apply heat to the system while maintaining circulation.

  • Monitor the system pressure and temperature closely.

  • As the fluid heats up, it will expand into the expansion tank. Monitor the liquid level in the tank.

• Steady-State Operation:

  • Once the desired operating temperature is reached, maintain a steady flow rate and monitor system parameters.

  • Periodically check for leaks and monitor the condition of the fluid.

Protocol for Fluid Sampling and Analysis

• Sample Collection:

  • Take fluid samples from the main circulating line to ensure they are representative of the bulk fluid.[7]

  • Use a dedicated sampling point with a cooling coil to cool the sample to below 40°C (100°F) before collecting it in a container.[7] This prevents flashing of low boilers and ensures personnel safety.[7]

  • Thoroughly flush the sampling line before taking the sample.[7]

• Fluid Analysis:

  • Periodically analyze the fluid for signs of thermal degradation, such as changes in viscosity, acidity, and the presence of high or low boilers.

  • Dow offers analytical testing services to assess fluid condition.[15]

Visualizations

Caption: Workflow for a DOWTHERM™ Q closed-loop system.

Caption: Key considerations for pump selection.

References

• 1. thermalfluidshub.com [thermalfluidshub.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. dow.com [dow.com]
• 5. rodun-int.com [rodun-int.com]
• 6. scribd.com [scribd.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. chempoint.com [chempoint.com]
• 9. Thermic Fluids Pvt Ltd - Dowtherm - Synthetic Organic Fluids [thermicfluids.com]
• 10. cphi-online.com [cphi-online.com]
• 11. petroleumservicecompany.com [petroleumservicecompany.com]
• 12. famico.uk [famico.uk]
• 13. durathermfluids.com [durathermfluids.com]
• 14. Circulation pumps for closed loop systems boiler - Atlas Copco Canada [atlascopco.com]
• 15. chempoint.com [chempoint.com]

Application Notes and Protocols for Safe Handling of DOWTHERM™ Q Heat Transfer Fluid in a University Laboratory

Introduction and Scope

These application notes provide comprehensive safety protocols for the handling and use of DOWTHERM™ Q heat transfer fluid in a university research laboratory setting. DOWTHERM™ Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3] It offers excellent thermal stability at high temperatures and superior pumpability at low temperatures compared to standard hot oils.[1][2][3][4] Adherence to these protocols is mandatory for all researchers, scientists, and laboratory personnel to ensure a safe working environment and minimize risks associated with chemical exposure, thermal hazards, and environmental contamination.

Hazard Identification

DOWTHERM™ Q is classified as a hazardous substance. The primary hazards are summarized below.

Signal Word: DANGER[5]

Primary Hazards:

• Aspiration Hazard: May be fatal if swallowed and enters airways.[5][6]

• Skin Irritation: Causes skin irritation.[5][6]

• Allergic Skin Reaction: May cause an allergic skin reaction.[5][6]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[6]

• Combustibility: Classified as a combustible material.[7] Flammable concentrations of vapor can accumulate at temperatures above its flash point.[5][6]

Users must read and understand the Safety Data Sheet (SDS) for DOWTHERM™ Q before handling the fluid.[7]

Quantitative Data Summary

The following tables summarize key quantitative data for DOWTHERM™ Q, extracted from safety and technical data sheets.

Table 1: Physical and Chemical Properties of DOWTHERM™ Q

Property	Value	Source
Appearance	Clear to light yellow liquid	[2]
Composition	Mixture of diphenylethane and alkylated aromatics	[2][3]
Operating Temperature Range	-35°C to 330°C (-30°F to 625°F)	[3][4]
Flash Point (SETA Method)	120°C (249°F)	[3][7]
Fire Point (C.O.C.)	124°C (255°F)	[7]
Autoignition Temperature	412°C (773°F)	[3][7]
Vapor Pressure	0.002 mmHg at 25°C	[5]
Relative Density (water = 1)	0.97 at 20°C	[5]
Minimum Pumpability Temp.	-35°C (-30°F)	[7]

Table 2: Firefighting Measures for DOWTHERM™ Q

Extinguishing Media	Suitability and Instructions
Suitable Media	Water fog or fine spray, Dry chemical fire extinguishers, Carbon dioxide fire extinguishers, Foam (AFFF or protein foams preferred).[5][6][8]
Unsuitable Media	Do not use a direct water stream as it may spread the fire.[5][6][8]
Specific Hazards	Violent steam generation can occur if water is applied to hot liquid.[5][6] Dense smoke is produced during combustion.[5][6]

Experimental Protocols and Procedures

Engineering Controls

• Ventilation: Use only in well-ventilated areas.[9] Local exhaust ventilation should be used to maintain airborne levels below exposure limits.[6] For most operations, good general ventilation should be sufficient.[5]

• System Design: When used in a heat transfer system, it should be a closed-loop system.[4] A positive pressure inert gas blanket (e.g., nitrogen) should be maintained on the expansion tank during operation to prevent oxidation and air contamination.[4][7]

• Safety Equipment: An emergency safety shower and eyewash station must be readily available in the work area.[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling DOWTHERM™ Q. The selection of PPE is critical and should be based on a risk assessment of the specific task.

Figure 1: PPE Selection Workflow for Dowtherm Q

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale and Notes
Eye/Face	Safety glasses with side shields are the minimum requirement.[5][10] Use chemical splash goggles and a face shield where splashing is possible.[10]	Protects against splashes and mist.
Hand	Use chemically resistant gloves.[5] Preferred materials include Viton, Polyethylene, PVC, and EVAL. Acceptable materials include Butyl rubber, Neoprene, and Nitrile rubber.[5]	Prevents skin irritation and allergic reactions.[5]
Body	A standard lab coat is the minimum requirement. For tasks with a higher risk of splash or for spill response, use protective clothing chemically resistant to this material, such as an apron or a full body suit.[5]	Protects against skin contact and contamination of personal clothing.
Respiratory	Generally not required if ventilation is adequate.[5] If irritation is experienced or exposure limits may be exceeded, use an approved air-purifying respirator with an organic vapor cartridge.[5]	Protects against inhalation of vapors or mists, especially at elevated temperatures.

Safe Handling and Storage Protocol

• Handling: Avoid contact with eyes, skin, and clothing.[5][6] Do not swallow.[5][6] Wash hands thoroughly after handling.[5] Keep the container tightly closed when not in use.[9] When taking a sample from a hot system, cool it to below 40°C (100°F) before placing it in a container to prevent thermal burns and flashing of low boilers.[7]

• Storage: Store in a well-ventilated place.[9] Store locked up.[5] Avoid contact with oxidizing materials.[5] Keep away from heat and sources of ignition.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action must be taken to contain and clean the affected area.

Figure 2: Emergency Spill Response Workflow

• Small Spills:

  • Contain the spilled material if possible.[5][6]

  • Absorb with a non-combustible material such as sand, earth, or vermiculite.[5][6]

  • Collect the absorbed material and place it into suitable and properly labeled containers for disposal.[5][6]

• Large Spills:

  • Evacuate all non-essential personnel from the area.

  • Dike the area to contain the spill.[5][6]

  • If possible, pump the liquid into suitable and properly labeled containers.[5][6]

  • Contact the university's Environmental Health & Safety (EHS) office immediately.

• General: Prevent the spill from entering soil, ditches, sewers, and waterways.[9]

Waste Disposal

Dispose of DOWTHERM™ Q and any contaminated materials (e.g., absorbent materials, used PPE) through the university's hazardous waste disposal program.[5] Do not dispose of it in the regular trash or pour it down the drain. All waste must be collected in properly labeled, sealed containers.

First Aid and Emergency Measures

Table 4: First Aid Measures for DOWTHERM™ Q Exposure

Exposure Route	First Aid Protocol
Ingestion	IMMEDIATELY call a POISON CENTER or doctor. [5][6] Do NOT induce vomiting. [5][6] This is critical due to the aspiration hazard.
Skin Contact	Immediately wash the skin with plenty of soap and water.[5] Remove contaminated clothing and shoes while washing.[5] If skin irritation or a rash occurs, seek medical advice.[5][6] Wash contaminated clothing before reuse.[5]
Eye Contact	Flush eyes thoroughly with water for several minutes.[5] Remove contact lenses after the first 1-2 minutes and continue flushing.[5] If effects occur, consult a physician, preferably an ophthalmologist.[5]
Inhalation	Move the person to fresh air.[5][9] If adverse effects (e.g., respiratory irritation) occur, consult a physician.[5]

Note for Physician: Treatment should be directed at controlling the symptoms and the clinical condition of the patient.[6] Due to the risk of aspiration, if lavage is performed, endotracheal and/or esophageal control is suggested.[6]

References

• 1. chemworld.com [chemworld.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. chempoint.com [chempoint.com]
• 4. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 5. loikitsdistribution.com [loikitsdistribution.com]
• 6. chempoint.com [chempoint.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. rodun-int.com [rodun-int.com]
• 9. loikitsdistribution.com [loikitsdistribution.com]
• 10. corporate.dow.com [corporate.dow.com]

Application Notes and Protocols for Safe Handling of Dowtherm Q

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dowtherm Q is a heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2] It offers excellent thermal stability and performance at high temperatures.[3] However, its chemical nature necessitates strict adherence to safety protocols to minimize risks to laboratory personnel. This document provides detailed guidance on the selection and use of Personal Protective Equipment (PPE) when working with Dowtherm Q.

Hazards Overview:

• Skin: Causes skin irritation. May cause an allergic skin reaction.[4][5]

• Aspiration Hazard: May be fatal if swallowed and enters airways.[4][5]

• Eye: May cause slight eye irritation.[5]

• Inhalation: While prolonged exposure is not expected to cause adverse effects, it is recommended to avoid breathing in vapors, mists, or fumes.[4]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to ensure safety when handling Dowtherm Q. The following sections detail the minimum required PPE. All PPE should be inspected for integrity before each use.

• Minimum Requirement: Use safety glasses with side shields.[4][5]

• High-Risk Operations: When there is a potential for splashing or spraying of Dowtherm Q, a face shield should be worn in combination with safety glasses or goggles.[6]

• Protective Clothing: Wear chemically resistant clothing. The selection of specific items such as an apron or a full-body suit will depend on the nature of the task and the potential for exposure.[4][5]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting. For tasks with a high risk of spills, chemically resistant boots should be considered.

The selection of the correct glove material is crucial for preventing skin contact. The following table summarizes the recommended glove materials for handling Dowtherm Q based on Safety Data Sheet (SDS) information.[4][5]

It is critical to note that specific breakthrough times and permeation rates can vary significantly by glove manufacturer, thickness, and the specific formulation of the Dowtherm Q product. Always consult the glove manufacturer's specific chemical resistance data before use.

Glove Material	General Recommendation	Important Considerations
Viton™	Preferred for its excellent chemical resistance to aromatic hydrocarbons.[4][5]	Offers superior protection but may be less flexible and more expensive.
Polyvinyl Chloride (PVC)	Recommended as a suitable barrier material.[4][5]	Performance can vary between manufacturers.
Styrene/Butadiene Rubber	Listed as a preferred glove barrier material.[4][5]	Ensure the specific glove model is rated for aromatic compounds.
Polyvinyl Alcohol (PVA)	A recommended material for protection.[4][5]	PVA gloves are water-sensitive and should not be used in aqueous solutions.
Ethyl Vinyl Alcohol Laminate ("EVAL")	A suitable material for chemical resistance.[5]	Often used as a layer in multi-laminate gloves.

Under normal laboratory conditions with adequate ventilation, respiratory protection is typically not required.[4][5] However, it should be used under the following circumstances:

• When there is a potential to exceed exposure limits.

• If adverse effects such as respiratory irritation are experienced.[4][5]

• In situations with poor ventilation or when generating aerosols or mists.

If a respirator is required, an approved air-purifying respirator with an organic vapor cartridge and a particulate pre-filter (P95 or AP2) is recommended.[4][5][7] All respirator use must comply with a written respiratory protection program, including training, fit-testing, and medical evaluation as required by regulations such as OSHA 29 CFR 1910.134.[7][8]

Protocols for Safe Handling

Adherence to established laboratory protocols is essential for minimizing exposure and ensuring a safe working environment.

• Preparation:

  • Read and understand the Safety Data Sheet (SDS) for Dowtherm Q before starting any work.[9]

  • Ensure a safety shower and eyewash station are readily accessible.[5]

  • Verify that all necessary PPE is available and in good condition.

  • Work in a well-ventilated area. For procedures with a risk of vapor or aerosol generation, use a chemical fume hood.[9]

• Procedure:

  • Don all required PPE as outlined in Section 2.0.

  • Dispense the minimum quantity of Dowtherm Q required for the experiment.

  • Keep containers of Dowtherm Q tightly closed when not in use.[5]

  • Avoid direct contact with the skin, eyes, and clothing.[4]

  • Clean up any spills immediately using absorbent, non-combustible materials.[4]

• Post-Procedure:

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[4][5]

  • Decontaminate work surfaces.

  • Properly remove and dispose of gloves and other disposable PPE.

  • Store Dowtherm Q in a cool, well-ventilated area away from oxidizing materials.[4]

• System Check:

  • Before heating, inspect all equipment for leaks, cracks, or other damage.

  • Ensure the system is designed to handle the intended operating temperature and pressure.

• Heating:

  • Heat Dowtherm Q in a closed-loop system whenever possible.

  • Avoid direct flame impingement on heating surfaces.[9]

  • Be aware that flammable concentrations of vapor can accumulate at temperatures above the flash point (120°C).[9]

  • Violent steam generation can occur if water comes into contact with hot Dowtherm Q.[4]

• Cooling and Shutdown:

  • Allow the system to cool down before opening or disassembling components.[4]

  • When taking samples, cool the fluid to below 40°C (100°F) to prevent thermal burns and flashing of low boilers.[9]

Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation or an allergic reaction occurs.[4][5]

• Eye Contact: Flush eyes thoroughly with water for several minutes. Remove contact lenses after the initial 1-2 minutes and continue flushing. If effects occur, consult a physician.[5]

• Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[4][5]

• Inhalation: Move the person to fresh air. If effects occur, consult a physician.[4]

Visual Workflow for PPE Selection

The following diagram illustrates the logical steps for selecting the appropriate PPE when working with Dowtherm Q.

Caption: PPE selection workflow for handling Dowtherm Q.

References

• 1. scribd.com [scribd.com]
• 2. benzyl phenyl ether: Topics by Science.gov [science.gov]
• 3. rapidswholesale.com [rapidswholesale.com]
• 4. scribd.com [scribd.com]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]
• 6. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 7. glovesbyweb.com [glovesbyweb.com]
• 8. ehs.sfsu.edu [ehs.sfsu.edu]
• 9. me.buet.ac.bd [me.buet.ac.bd]

Application Notes and Protocols for Cleaning and Flushing a Laboratory Reactor System with Dowtherm™ Q

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cleaning and flushing a laboratory reactor system that has been in service with Dowtherm™ Q, a synthetic organic heat transfer fluid. Proper cleaning is crucial to remove process residues, degradation by-products, and contaminants to ensure operational efficiency, prevent cross-contamination between batches, and maintain the integrity of the reactor system.

Two primary protocols are presented: a Standard Flush using fresh Dowtherm™ Q for routine cleaning and removal of residual fluid, and a more intensive Chemical Cleaning protocol for systems with significant fouling, sludge, or carbonaceous deposits.

Dowtherm™ Q: Relevant Properties and Characteristics

Dowtherm™ Q is a mixture of diphenylethane and alkylated aromatics designed for use in liquid phase heat transfer systems.[1][2][3] Its properties make it an effective heat transfer medium, but also influence cleaning procedures.

Table 1: Physical and Thermal Properties of Dowtherm™ Q

Property	Value (SI Units)	Value (English Units)
Composition	Mixture of Diphenylethane & Alkylated Aromatics	Mixture of Diphenylethane & Alkylated Aromatics
Recommended Use Temperature Range	-35°C to 330°C	-30°F to 625°F
Flash Point (Closed Cup)	120°C	249°F
Fire Point (C.O.C.)	124°C	255°F
Autoignition Temperature	412°C	773°F
Average Molecular Weight	190	190

Data sourced from various Dowtherm™ Q technical data sheets.[4][5][6]

Table 2: Material Compatibility

Material	Compatibility
Carbon Steel	Excellent
Low Alloy Steels	Excellent
Stainless Steels	Excellent
Monel® Alloy	Excellent

Dowtherm™ Q is non-corrosive toward common metals and alloys typically used in laboratory reactor systems.[2][7]

Safety Precautions

Before initiating any cleaning protocol, a thorough risk assessment must be performed. All personnel involved must review the Safety Data Sheet (SDS) for Dowtherm™ Q and any other chemicals used.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, splash-proof goggles, a face shield, and a lab coat.[9] For tasks with a risk of vapor inhalation, ensure adequate ventilation or use respiratory protection.

• Handling: Avoid contact with eyes, skin, and clothing.[8] Do not swallow. Wash hands thoroughly after handling.[9] When taking samples from a hot system, cool the fluid to below 40°C (100°F) before placing it in a container to prevent thermal burns and flashing of low boilers.[7]

• Spills: For small spills, absorb with a non-combustible material and collect in a suitable, labeled container.[8] For large spills, dike the area to contain the spill and pump the material into labeled containers.[8] Prevent spills from entering soil, ditches, sewers, or waterways.[8]

• Fire Safety: Dowtherm™ Q is a combustible material.[7] Use water fog, fine spray, dry chemical, or foam extinguishers.[8] Do not use a direct water stream as it may spread the fire.[8]

• Disposal: Dispose of used Dowtherm™ Q and cleaning solutions in accordance with all local, state, and federal regulations. Contact your institution's environmental health and safety department for guidance.

Experimental Protocols

Protocol 1: Standard Flush with Dowtherm™ Q

This protocol is suitable for routine maintenance between similar campaigns or when the reactor is not heavily fouled. The objective is to displace the used fluid with a fresh charge to remove suspended particles and soluble contaminants.

Methodology:

• System Cooldown: Safely cool the reactor system to a manageable temperature, ideally below 100°C (212°F).

• Initial Drain: While the fluid is still warm to ensure low viscosity, carefully drain the used Dowtherm™ Q from all low points of the reactor system into designated, sealed waste containers.

• Nitrogen Purge: Purge the reactor and associated lines with dry, inert nitrogen gas. This will help displace any remaining fluid and vapors.

• Fresh Fluid Charge: Introduce a sufficient volume of fresh Dowtherm™ Q to allow for circulation through the entire system.

• Heated Circulation: Seal the reactor and circulate the fresh Dowtherm™ Q. Gradually heat the fluid to 150-180°C (302-356°F). Do not exceed the pressure rating of the reactor system.

• Circulation Time: Maintain circulation at temperature for 2 to 4 hours. The elevated temperature enhances the solvent properties of Dowtherm™ Q.

• Cooldown and Final Drain: Cool the system to below 100°C (212°F) and completely drain the flushing charge into designated waste containers.

• Final Nitrogen Purge: Perform a final purge with nitrogen to dry the system and prepare it for the next use or for storage.

Protocol 2: Intensive Chemical Cleaning

This multi-stage protocol is designed for systems with significant fouling, carbonaceous deposits, or when switching to a completely different chemistry where trace contaminants are a concern. This protocol is adapted from standard procedures for cleaning systems containing high-temperature aromatic heat transfer fluids.

Methodology:

Stage 1: System Preparation and Initial Rinse

• System Cooldown and Drain: Cool the reactor system to below 100°C (212°F). Drain all used Dowtherm™ Q from the system into appropriate waste containers.

• Nitrogen Purge: Purge the entire system with dry nitrogen gas to displace residual vapors.

• Solvent Rinse (Optional): If process residues are known to be soluble in a specific organic solvent (e.g., acetone, ethanol), perform a preliminary rinse with that solvent at room temperature. Ensure compatibility of the solvent with system components. Drain the solvent completely.

Stage 2: Alkaline Cleaning

• Solution Preparation: Prepare a 1.5% (w/v) sodium hydroxide (NaOH) solution in deionized (DI) water. Alternatively, a formulated alkaline cleaner can be used according to the manufacturer's instructions.

• Circulation and Heating: Introduce the alkaline solution into the reactor. Heat the solution to 65-80°C (149-176°F) and circulate for a minimum of 2 hours. This process helps to saponify and dissolve organic residues.

• Draining and Rinsing: Drain the alkaline solution. Thoroughly rinse the system with DI water until the effluent water is neutral (pH 7).

Stage 3: Acidic Cleaning and Passivation (for Stainless Steel Systems)

• Solution Preparation: Prepare a 4-10% (w/w) solution of citric acid in DI water. Never use hydrochloric acid (HCl) on stainless steel systems due to the risk of chloride stress corrosion cracking.

• Passivation Treatment: Introduce the citric acid solution into the clean reactor. Heat to 60-70°C (140-158°F) and circulate for 1-2 hours. This step removes any free iron and helps to re-establish the protective chromium oxide layer on the stainless steel surface.

• Draining and Rinsing: Drain the citric acid solution. Rinse the system thoroughly with DI water until the pH and conductivity of the effluent water match the influent DI water.

Stage 4: Final Drying

• Water Removal: Drain as much water as possible from the system.

• Drying: Dry the reactor and associated lines completely using a stream of dry, filtered air or nitrogen. A vacuum can also be applied while gently warming the reactor jacket to accelerate drying. Proper drying is critical to prevent contamination of the next batch or the fresh charge of Dowtherm™ Q.

Visualization of Cleaning Workflow

The following diagram illustrates the logical flow of the Intensive Chemical Cleaning protocol.

Caption: Workflow for Intensive Chemical Cleaning of a Laboratory Reactor.

References

• 1. dow.com [dow.com]
• 2. chempoint.com [chempoint.com]
• 3. dow.com [dow.com]
• 4. eastman.com [eastman.com]
• 5. Dowtherm Thermal Fluid | ChemPoint [go.chempoint.com]
• 6. famico.uk [famico.uk]
• 7. benchchem.com [benchchem.com]
• 8. achievechem.com [achievechem.com]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Disposal of Used Dowtherm Q from a Research Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dowtherm Q is a synthetic organic heat transfer fluid widely used in research laboratories for its excellent thermal stability and broad operating temperature range.[1][2] Proper disposal of used Dowtherm Q is critical to ensure personnel safety, environmental protection, and regulatory compliance. This document provides detailed protocols for the safe handling and disposal of used Dowtherm Q from a research laboratory setting. Used heat transfer fluid may be contaminated with other chemicals from experimental processes, necessitating its treatment as hazardous waste.

Safety Precautions and Hazard Identification

2.1 Hazard Summary

Dowtherm Q is a mixture of diphenylethane and alkylated aromatics.[3][4] According to its Safety Data Sheet (SDS), it presents the following hazards:

• May be fatal if swallowed and enters airways (aspiration hazard).[5]

• Causes skin irritation.[5]

• May cause an allergic skin reaction.[5]

• It is highly toxic to aquatic organisms on an acute basis.[5]

Exposure to elevated temperatures can cause the product to decompose, and decomposition products can include benzene.[5]

2.2 Personal Protective Equipment (PPE)

When handling used Dowtherm Q, the following minimum PPE is required:

• Eye/Face Protection: Safety glasses with side shields.[5]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile).[5]

• Respiratory Protection: Not typically required with adequate general ventilation; however, if mists or vapors are generated, use a NIOSH-approved respirator.[5]

• Protective Clothing: Lab coat or other protective clothing to prevent skin contact.

Quantitative Data Summary

The following table summarizes key properties of Dowtherm Q relevant to its handling and disposal.

Property	Value	Reference
Composition	Mixture of diphenylethane and alkylated aromatics	[3][6]
Appearance	Clear to light yellow liquid	[3][6]
Flash Point	120°C (249°F)	[1][7]
Autoignition Temperature	412°C (773°F)	[1][7]
Boiling Point	267°C (513°F)	[6]
Operating Temperature Range	-35°C to 330°C (-30°F to 625°F)	[1][2]

Experimental Protocol for Collection and Temporary Storage of Used Dowtherm Q

This protocol outlines the procedure for safely collecting and storing used Dowtherm Q in a research laboratory prior to disposal.

4.1 Materials

• Appropriate Personal Protective Equipment (PPE)

• Chemically compatible waste container (e.g., high-density polyethylene or steel drum) with a secure screw-top cap.[8]

• Hazardous waste labels.[8]

• Secondary containment bin.

• Funnel compatible with the waste container.

4.2 Procedure

• Designate a Satellite Accumulation Area (SAA): Establish a designated SAA in the laboratory at or near the point of waste generation.[8][9] This area must be under the control of the laboratory personnel.

• Container Preparation:

  • Select a clean, empty container made of a material compatible with Dowtherm Q. The container must be in good condition with no leaks or deterioration.[8]

  • Affix a "Hazardous Waste" label to the container before adding any waste.[8]

• Waste Collection:

  • Ensure the system containing the Dowtherm Q has cooled to below 40°C (100°F) before draining to prevent thermal burns and the flashing of volatile components.[7]

  • Carefully transfer the used Dowtherm Q into the labeled waste container using a funnel.

  • Do not overfill the container; leave at least one inch of headspace to allow for expansion.[8]

• Container Labeling:

  • On the hazardous waste label, clearly write the following information:

    • The words "Hazardous Waste".[8]

    • The name of the waste: "Used Dowtherm Q".

    • A list of all chemical constituents and potential contaminants. If the used fluid is mixed with other substances, these must be listed.

    • The date when waste was first added to the container.

    • The name of the principal investigator, laboratory building, and room number.[8]

• Storage:

  • Securely cap the waste container at all times, except when adding waste.[8][9]

  • Place the sealed container in a secondary containment bin within the designated SAA.

  • Store the container away from oxidizing materials.[5]

• Requesting Disposal:

  • Once the container is full or has been in the SAA for up to one year, contact your institution's Environmental Health and Safety (EH&S) department to arrange for a waste pickup.[8][9] Do not dispose of Dowtherm Q down the drain or in regular trash.[5]

Disposal Pathways for Used Dowtherm Q

The final disposal of used Dowtherm Q will be managed by your institution's EH&S department in accordance with federal, state, and local regulations.[5][9] The primary disposal options include:

• Recycling/Reclamation: For uncontaminated or minimally degraded Dowtherm Q, reclamation is a preferred option.[5][10][11] This involves reprocessing the fluid to remove impurities, allowing it to be reused.[12] Dow may offer a fluid return program for uncontaminated fluid.[7]

• Incineration: Used Dowtherm Q that is heavily contaminated or degraded may be sent to a licensed hazardous waste incinerator.[5]

• Fuel Blending: Some petroleum-based fluids can be blended with other waste oils for use as fuel.[10] The suitability of used Dowtherm Q for this depends on its specific composition and contamination level.

It is the responsibility of the waste generator to properly characterize the waste to ensure it is managed through the correct disposal pathway.[5]

Diagrams

Caption: Disposal workflow for used Dowtherm Q from a research laboratory.

References

• 1. chempoint.com [chempoint.com]
• 2. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. DOWTHERM™ Q Heat Transfer Fluid | Dow Inc. [dow.com]
• 5. loikitsdistribution.com [loikitsdistribution.com]
• 6. scribd.com [scribd.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Used Fluid and Drum Disposal | Duratherm Heat Transfer Fluids [durathermfluids.com]
• 11. relatherm.com [relatherm.com]
• 12. tmcindustries.com [tmcindustries.com]

Dowtherm Q: Application Notes and Protocols for Precise Temperature Control in Pharmaceutical Manufacturing Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Dowtherm Q heat transfer fluid in pharmaceutical manufacturing research, where precise temperature control is paramount. Dowtherm Q, a synthetic organic fluid, offers a wide operational range and superior thermal stability compared to standard hot oils, making it a valuable tool for various stages of drug development and synthesis.[1][2][3][4]

Introduction to Dowtherm Q

Dowtherm Q is a mixture of diphenylethane and alkylated aromatics designed for liquid phase heat transfer systems.[1][2][3][5] Its properties make it particularly suitable for applications requiring precise and consistent temperature regulation, a critical factor in pharmaceutical processes such as active pharmaceutical ingredient (API) synthesis, crystallization, and distillation.[6][7]

Key Features and Benefits:

• Wide Operating Temperature Range: Dowtherm Q is effective in a broad temperature range, from -35°C to 330°C (-30°F to 625°F).[1][2][3][5][6][8]

• Excellent Thermal Stability: It exhibits greater thermal stability than conventional hot oils, especially at higher temperatures, leading to a longer fluid life.[2][4][5]

• Low-Temperature Pumpability: The fluid remains pumpable at low temperatures, eliminating the need for heat tracing in many installations.[1][2][5]

• High Heat Transfer Efficiency: Its low viscosity contributes to a higher film coefficient, resulting in more efficient heat transfer compared to hot oils.[5][9]

• Non-Corrosive: Dowtherm Q is non-corrosive to common metals and alloys used in heat transfer systems.[1][9]

Quantitative Data: Properties of Dowtherm Q

The physical and thermal properties of Dowtherm Q are summarized in the table below. This data is essential for designing and optimizing heat transfer systems in a research setting.

Property	SI Units	English Units	Citations
Composition	Mixture of Diphenylethane & Alkylated Aromatics	Mixture of Diphenylethane & Alkylated Aromatics	[1][2][3][5]
Temperature Range	-35°C to 330°C	-30°F to 625°F	[1][2][3][5][6]
Flash Point (Closed Cup)	120°C	249°F	[1][2][3][5]
Fire Point (C.O.C.)	124°C	255°F	[2][3][5]
Autoignition Temperature	412°C	773°F	[1][2][3][5]
Average Molecular Weight	190	190	[2][3]
Viscosity @ -30°C (-22°F)	24 mPa·s	29 cps	[5]
Viscosity @ 315°C (600°F)	0.2 mPa·s	0.18 cps	[5]

Logical Workflow for Heat Transfer Fluid Selection

The selection of an appropriate heat transfer fluid is a critical decision in pharmaceutical research and manufacturing. The following diagram illustrates a logical workflow that can guide researchers in this process, highlighting the conditions under which Dowtherm Q is an optimal choice.

Heat Transfer Fluid Selection Workflow

Experimental Protocol: Temperature Control of a Jacketed Laboratory Reactor

This protocol outlines a general procedure for using Dowtherm Q to achieve precise temperature control of a jacketed glass reactor, a common apparatus in pharmaceutical synthesis research.

Materials and Equipment

• Jacketed glass reactor (e.g., 1L, 5L)

• Recirculating heater/chiller system compatible with Dowtherm Q

• Dowtherm Q heat transfer fluid

• Insulated tubing and fittings

• Temperature probe (calibrated) for monitoring reactor contents

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Pre-Experiment Setup

• System Inspection: Ensure the reactor, circulator, and tubing are clean, dry, and free of contaminants. Any residual water can affect the performance of Dowtherm Q.

• Fluid Filling: Carefully fill the reservoir of the recirculating heater/chiller with Dowtherm Q. Avoid overfilling and ensure the fluid level is within the manufacturer's recommended range.

• Tubing Connection: Securely connect the insulated tubing from the circulator to the inlet and outlet of the reactor jacket. Ensure all connections are tight to prevent leaks.

• Temperature Probe Placement: Insert the calibrated temperature probe into the reactor through an appropriate port, ensuring the tip is submerged in the reaction mixture to accurately measure the internal temperature.

Experimental Procedure

• System Purge (if applicable): For systems prone to oxidation, especially at high temperatures, it may be beneficial to purge the heat transfer system with an inert gas like nitrogen.

• Set Point Programming: Program the desired temperature profile into the recirculating heater/chiller. This may involve a single set point, a ramp, or a series of temperature steps.

• Initiate Circulation: Start the circulator pump to begin circulating Dowtherm Q through the reactor jacket.

• Monitor and Record: Continuously monitor the internal reactor temperature and the circulator fluid temperature. Record data at regular intervals.

• Adjust as Needed: If the internal temperature deviates from the set point, adjust the circulator settings accordingly. The high efficiency of Dowtherm Q should allow for rapid and precise temperature adjustments.

• Shutdown: Upon completion of the experiment, gradually bring the system back to ambient temperature. Once cooled, stop the circulator and safely handle the reactor contents.

Safety Precautions

• Always consult the Safety Data Sheet (SDS) for Dowtherm Q before use.

• Operate in a well-ventilated area.

• Avoid direct contact with the fluid, especially when hot.

• In case of a spill, follow the cleanup procedures outlined in the SDS.

General Experimental Workflow Visualization

The following diagram provides a visual representation of a typical experimental workflow utilizing Dowtherm Q for precise temperature control in a laboratory setting.

General Experimental Workflow

Conclusion

Dowtherm Q provides a reliable and efficient solution for precise temperature control in pharmaceutical manufacturing research. Its wide operating range, excellent thermal stability, and superior heat transfer properties make it an ideal choice for a variety of applications, from small-scale laboratory synthesis to pilot plant operations. By following the outlined protocols and safety guidelines, researchers can effectively leverage the benefits of Dowtherm Q to enhance the precision, reproducibility, and safety of their experiments.

References

• 1. chempoint.com [chempoint.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. dow.com [dow.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 7. dow.com [dow.com]
• 8. Alternatives to Dowtherm® Q | Globaltherm® Q | Synthetic HTF [globalhtf.com]
• 9. rodun-int.com [rodun-int.com]

Application of Dowtherm Q in Polymer Processing Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dowtherm Q heat transfer fluid in polymer processing experiments. Detailed protocols, data tables, and procedural diagrams are included to facilitate the setup and execution of experiments requiring precise temperature control.

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It offers excellent thermal stability and pumpability at low temperatures when compared to mineral oils.[1][2][3] These characteristics make it a suitable candidate for a wide range of applications in polymer processing, including extrusion, injection molding, and blow molding, where maintaining a consistent temperature is critical to final product quality.

Physicochemical Properties and Operating Parameters

Effective use of Dowtherm Q necessitates a thorough understanding of its physical and chemical properties. These properties influence the design of the heat transfer system and the operational parameters of the polymer processing experiment.

General Properties

A summary of the key properties of Dowtherm Q is presented below.

Property	Value
Composition	Mixture of Diphenylethane and Alkylated Aromatics[1][2][3][4]
Appearance	Clear to Light Yellow Liquid[4]
Recommended Temperature Range	-35°C to 330°C (-30°F to 625°F)[2][5][6][7]
Flash Point	120°C (249°F)[4][5][8]
Fire Point	124°C (255°F)[4]
Autoignition Temperature	412°C (773°F)[4][5][8]
Average Molecular Weight	190[4]

Temperature-Dependent Properties

The following tables detail the temperature-dependent properties of Dowtherm Q, which are crucial for accurate heat transfer calculations and system design.

Saturated Liquid Properties (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)	Vapor Pressure (bar)
-35	1.478	1011.4	0.1280	46.60	-
0	1.589	980.5	0.1244	7.56	-
50	1.745	944.8	0.1201	2.53	-
100	1.902	907.8	0.1158	1.15	-
150	2.058	869.5	0.1114	0.65	-
200	2.215	829.7	0.1071	0.42	-
250	2.371	788.1	0.1027	0.29	-
300	2.528	744.4	0.0984	0.22	-
330	2.625	714.7	0.0956	0.19	4.81

Data sourced from publicly available product information.[2]

Saturated Liquid Properties (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft²·°F/ft)	Viscosity (cP)	Vapor Pressure (psia)
-30	0.353	63.23	0.074	48.2	-
32	0.380	61.21	0.072	7.56	-
122	0.417	58.98	0.070	2.53	-
212	0.454	56.67	0.067	1.15	-
302	0.492	54.28	0.064	0.65	-
392	0.529	51.79	0.062	0.42	-
482	0.566	49.20	0.060	0.29	-
572	0.604	46.47	0.057	0.22	-
625	0.627	44.62	0.055	0.19	69.7

Data sourced from publicly available product information.[2][5]

Experimental Protocols

The following protocols outline the general procedures for utilizing Dowtherm Q in laboratory-scale polymer extrusion and injection molding experiments. These should be adapted to the specific equipment and experimental goals.

Protocol 1: Temperature Control in a Laboratory Extruder

This protocol describes the use of a liquid heat transfer system with Dowtherm Q to control the barrel temperature of a laboratory single-screw or twin-screw extruder.

Materials and Equipment:

• Laboratory extruder with a jacketed barrel for liquid heating/cooling

• Temperature control unit (TCU) or a circulating bath compatible with Dowtherm Q's operating range

• Dowtherm Q heat transfer fluid

• Appropriate personal protective equipment (PPE): safety glasses, heat-resistant gloves, lab coat

• Polymer resin

• Data acquisition system to monitor and record temperatures

Procedure:

• System Preparation:

  • Ensure the extruder and TCU are clean and in good working order.

  • Verify that all connections between the TCU and the extruder barrel jacket are secure and leak-proof.

  • Fill the TCU reservoir with Dowtherm Q to the recommended level.

• Heating and Temperature Stabilization:

  • Turn on the TCU and set the desired barrel temperature for the specific polymer being processed.

  • Allow the Dowtherm Q to circulate through the extruder barrel jacket until the setpoint temperature is reached and stable.

  • Monitor the actual temperature of the extruder barrel zones using the extruder's thermocouples and the data acquisition system.

• Polymer Extrusion:

  • Once the barrel temperatures are stable, begin feeding the polymer resin into the extruder hopper.

  • Set the desired screw speed and other extrusion parameters.

  • Continuously monitor the barrel temperatures and the melt temperature (if a melt thermocouple is available) throughout the extrusion process. The TCU will automatically add or remove heat via the circulating Dowtherm Q to maintain the setpoint.

• Shutdown and Cooling:

  • After the extrusion run is complete, turn off the polymer feed.

  • Purge the extruder of any remaining polymer.

  • Gradually decrease the setpoint on the TCU to allow for a controlled cooling of the extruder barrel.

  • Once the barrel has cooled to a safe temperature, the TCU and extruder can be powered off.

Protocol 2: Mold Temperature Control in Injection Molding

This protocol details the use of Dowtherm Q to maintain a precise and uniform temperature in an injection mold, which is crucial for controlling part quality, crystallinity, and cycle time.[9][10][11]

Materials and Equipment:

• Injection molding machine

• Mold with channels for liquid temperature control

• High-temperature TCU compatible with Dowtherm Q

• Dowtherm Q heat transfer fluid

• Appropriate PPE

• Polymer resin

• Part handling and inspection tools

Procedure:

• System Setup:

  • Install the mold in the injection molding machine.

  • Connect the TCU supply and return lines to the mold's temperature control channels. Ensure tight, leak-free connections.

  • Fill the TCU with Dowtherm Q.

• Mold Pre-heating:

  • Set the desired mold temperature on the TCU. For high-temperature polymers like PEI, this could be in the range of 135°C to 180°C.[12]

  • Start the TCU to circulate the hot Dowtherm Q through the mold.

  • Allow sufficient time for the entire mold to reach a stable and uniform temperature. This is critical for consistent part quality.

• Injection Molding Process:

  • Set the injection molding parameters (injection speed, pressure, holding time, etc.).

  • Begin the injection molding cycles. The TCU will continuously circulate Dowtherm Q to remove heat from the molten polymer and maintain the target mold temperature.

  • Monitor the mold temperature and part quality throughout the production run.

• Cooling and Shutdown:

  • At the end of the run, stop the injection molding machine.

  • Set the TCU to a lower temperature to begin cooling the mold.

  • Once the mold has reached a safe handling temperature, the TCU can be turned off and the lines disconnected.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols.

References

• 1. dow.com [dow.com]
• 2. scribd.com [scribd.com]
• 3. chemworld.com [chemworld.com]
• 4. thermalfluidshub.com [thermalfluidshub.com]
• 5. chempoint.com [chempoint.com]
• 6. rodun-int.com [rodun-int.com]
• 7. DOWTHERM™ Q Heat Transfer Fluid | Dow Inc. [dow.com]
• 8. glycolsales.com.au [glycolsales.com.au]
• 9. youtube.com [youtube.com]
• 10. moldex3d.com [moldex3d.com]
• 11. Thermodynamics in Injection Molding: What Is It and Why Does It Matter? - RJG, Inc. [rjginc.com]
• 12. fictiv.com [fictiv.com]

Application Notes and Protocols for Nitrogen Blanketing of Dowtherm Q in a Research Apparatus

Introduction

Dowtherm Q is a synthetic organic heat transfer fluid with a recommended operating temperature range of -35°C to 330°C (-30°F to 625°F).[1][2][3][4][5] To prevent fluid degradation and ensure safe operation at elevated temperatures, it is crucial to maintain an inert atmosphere in the headspace of the system's expansion tank.[6][7] This is achieved by implementing a nitrogen blanket, which displaces oxygen and moisture, thereby inhibiting oxidation of the fluid.[7][8] Oxidation can lead to the formation of sludge and corrosive byproducts, which can compromise heat transfer efficiency and the integrity of the apparatus.[7][8] These application notes provide a detailed protocol for setting up and maintaining a nitrogen blanket for Dowtherm Q in a research-scale apparatus.

Quantitative Data Summary

The following table summarizes key quantitative data for Dowtherm Q and recommended parameters for a nitrogen blanketing system in a research setting.

Parameter	Value	Unit	Source(s)
Dowtherm Q Properties
Recommended Temperature Range	-35 to 330	°C	[1][2][3][4][5][9][10]
Maximum Film Temperature	360	°C	[6]
Flash Point (SETA)	120	°C	[3][5][6]
Fire Point (C.O.C.)	124	°C	[3][5][6]
Autoignition Temperature	412	°C	[3][5][6]
Material Compatibility	Non-corrosive to common metals and alloys (e.g., steel, stainless steel, low alloy steels)	-	[1][6][9]
Nitrogen Blanketing Parameters
Recommended Nitrogen Purity	≥ 99.9% (Oxygen-free)	%	General Best Practice
Typical Blanket Pressure	0.5 to 2.0	psig (inches of water column)	[11]
Initial Purge Flow Rate	Variable (dependent on headspace volume)	L/min	Procedural Recommendation
Maintenance Flow Rate	Low, sufficient to maintain positive pressure	L/min	Procedural Recommendation

Experimental Protocol: Setting up a Nitrogen Blanket

This protocol outlines the steps for safely establishing a nitrogen blanket in the expansion tank of a research apparatus charged with Dowtherm Q.

1. Materials and Equipment:

• Nitrogen gas cylinder with a two-stage pressure regulator

• Low-pressure regulator for fine control of the blanket pressure (0-5 psig range recommended)

• Inert gas tubing (e.g., stainless steel, PTFE) and appropriate fittings

• Expansion tank with inlet and outlet ports for nitrogen

• Pressure relief valve or bubbler for overpressure protection

• Oxygen sensor (optional, for verification of inert atmosphere)

• Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves.

2. Pre-Setup Safety Precautions:

• Ensure the research apparatus is assembled and leak-checked before introducing Dowtherm Q.

• The expansion tank should be located at the highest point of the apparatus to accommodate fluid expansion.

• Work in a well-ventilated area or under a fume hood.

• Consult the Safety Data Sheet (SDS) for Dowtherm Q for detailed handling and safety information.[6][12]

3. Step-by-Step Procedure:

3.1. System Assembly:

• Connect the high-purity nitrogen gas cylinder to the two-stage primary regulator.

• Connect the outlet of the primary regulator to the inlet of the low-pressure regulator using appropriate tubing.

• Connect the outlet of the low-pressure regulator to the inlet port of the expansion tank.

• Connect the outlet port of the expansion tank to a pressure relief valve or a bubbler filled with a non-reactive fluid (e.g., mineral oil). This will serve as a visual indicator of positive pressure and prevent over-pressurization.

3.2. Initial Purging of the Headspace:

• Before heating the Dowtherm Q, purge the headspace of the expansion tank to remove ambient air.

• Set the primary regulator to a low delivery pressure (e.g., 10-20 psig).

• Slightly open the low-pressure regulator to allow a gentle flow of nitrogen into the expansion tank. A flow rate that replaces the headspace volume several times is recommended. For a small research apparatus, a flow of 1-2 L/min for 5-10 minutes is typically sufficient.

• Monitor the outlet of the bubbler; a steady stream of bubbles indicates a continuous nitrogen flow.

• (Optional) Use an oxygen sensor at the outlet to verify that the oxygen concentration is below 1%.

3.3. Establishing the Nitrogen Blanket:

• Once the initial purge is complete, reduce the nitrogen flow rate by adjusting the low-pressure regulator.

• Set the low-pressure regulator to the desired blanket pressure, typically between 0.5 and 2.0 psig.[11] The goal is to maintain a slight positive pressure to prevent air ingress.

• The bubbler should now show a very slow, intermittent bubbling, indicating that the system is holding a positive pressure.

3.4. System Operation and Monitoring:

• The nitrogen blanket should be maintained throughout the entire heating and cooling cycle of the apparatus.

• Periodically check the pressure gauges on the regulators and the activity of the bubbler to ensure the blanket is maintained.

• During operation, as the Dowtherm Q heats and expands, some nitrogen may be vented through the pressure relief system. As the system cools, the fluid will contract, and nitrogen will be drawn from the supply to maintain the positive pressure.

4. Shutdown Procedure:

• After the apparatus has cooled to a safe temperature, the nitrogen supply can be turned off.

• Close the main valve on the nitrogen cylinder.

• Vent the pressure from the regulators.

Visualizations

Experimental Workflow for Nitrogen Blanket Setup

Caption: Workflow for setting up a nitrogen blanket.

Logical Relationship of Nitrogen Blanketing Components

Caption: Component relationships in a nitrogen blanket system.

References

• 1. chempoint.com [chempoint.com]
• 2. dow.com [dow.com]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. Thermic Fluids Pvt Ltd - Dowtherm - Synthetic Organic Fluids [thermicfluids.com]
• 5. thermalfluidshub.com [thermalfluidshub.com]
• 6. glycolsales.com.au [glycolsales.com.au]
• 7. enerquip.com [enerquip.com]
• 8. Nitrogen blankets | Thermal fluid maintenance | Site safety [globalhtf.com]
• 9. rodun-int.com [rodun-int.com]
• 10. Dowtherm Thermal Fluid | ChemPoint [go.chempoint.com]
• 11. Nitrogen Blanketing Pressure Regulator | Assentech [assentech.co.uk]
• 12. loikitsdistribution.com [loikitsdistribution.com]

Technical Notes & Optimization

Technical Support Center: Dowtherm Q Fluid Management for High-Temperature Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Dowtherm Q heat transfer fluid in high-temperature experimental setups. Adherence to these protocols will help ensure experimental reproducibility, maximize fluid lifespan, and maintain a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q and what are its recommended operating temperatures?

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics. It is designed for use in liquid phase heat transfer systems.[1][2][3] Its recommended operating temperature range is from -35°C to 330°C (-30°F to 625°F).[1][2][3]

Q2: What are the primary causes of Dowtherm Q degradation at high temperatures?

There are two main mechanisms of degradation for Dowtherm Q at elevated temperatures:

• Thermal Cracking: This occurs in the absence of oxygen when the fluid is heated above its maximum recommended bulk temperature. The molecules break down into lower-boiling ("light ends") and higher-boiling ("high boilers" or "heavy ends") components.[4]

• Oxidation: This happens when the hot fluid comes into contact with air (oxygen). Oxidation leads to the formation of organic acids and can produce sludge and other insoluble materials.[4]

Q3: What are the observable signs of Dowtherm Q degradation?

Degradation of Dowtherm Q can be identified by several indicators:

• Change in Color and Odor: The fluid may darken and develop a pungent smell.

• Increased Viscosity: Oxidation can lead to the formation of sludge, increasing the fluid's viscosity.

• Formation of Solids: Carbonaceous deposits (coke) can form on heat transfer surfaces, reducing efficiency.

• Changes in Fluid Properties: A decrease in the flash point can indicate the presence of volatile "light ends" from thermal cracking. An increase in the Total Acid Number (TAN) is a sign of oxidation.

Q4: How can I prevent Dowtherm Q degradation in my experiments?

The key to preventing degradation is to maintain the fluid within its recommended operating conditions and to minimize its exposure to oxygen. Key preventative measures include:

• Strict Temperature Control: Ensure the bulk fluid temperature does not exceed 330°C and that localized overheating (high film temperatures) is avoided.

• Inert Gas Blanketing: Use an inert gas, such as nitrogen, to create a positive pressure atmosphere in the expansion tank of your system. This prevents air from coming into contact with the hot fluid.

• Proper System Design: Ensure your experimental setup is designed for efficient heat transfer and to minimize the potential for hot spots.

• Regular Fluid Analysis: Periodically test the fluid for signs of degradation to address any issues proactively.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Darkening of Fluid and Foul Odor	Thermal degradation or oxidation.	1. Take a fluid sample for analysis (see Experimental Protocols).2. If degradation is confirmed, review operating temperatures and ensure they are within the recommended range.3. Check the integrity of the inert gas blanket.
Reduced Heating Efficiency	Fouling of heat transfer surfaces with carbon deposits (coking) due to severe thermal cracking.	1. Perform a system clean-out (see Experimental Protocols).2. Review experimental parameters to identify and mitigate sources of overheating.
Increased System Pressure	Formation of volatile "light ends" from thermal cracking.	1. Carefully vent the system in a well-ventilated area, following all safety precautions.2. Take a fluid sample to test for a lowered flash point.3. Investigate and rectify the cause of overheating.
Sludge Formation in the System	Severe oxidation of the fluid.	1. Implement a thorough system cleaning procedure.2. Ensure the inert gas blanket is functioning correctly to prevent air ingress.

Quantitative Data on Dowtherm Q

Table 1: Physical Properties of Dowtherm Q

Property	Value
Composition	Mixture of Diphenylethane and Alkylated Aromatics
Recommended Temperature Range	-35°C to 330°C (-30°F to 625°F)
Atmospheric Reflux Boiling Point	267°C (513°F)
Flash Point (Closed Cup)	120°C (249°F)
Fire Point	124°C (255°F)
Autoignition Temperature	412°C (773°F)
Data sourced from product technical data sheets.[3]

Table 2: Illustrative Degradation Rate of a Synthetic Organic Heat Transfer Fluid

Temperature (°C)	Degradation Rate (% weight/year)
300	< 1
315	1 - 2
330	2 - 4
345	4 - 8
Note: This data is illustrative for a typical synthetic organic heat transfer fluid and is intended to show the relationship between temperature and degradation rate. Actual degradation rates for Dowtherm Q may vary based on specific experimental conditions and system design. Operating above the recommended maximum temperature of 330°C will significantly increase the rate of degradation.

Experimental Protocols

Protocol 1: Fluid Sampling for Degradation Analysis

Objective: To obtain a representative sample of Dowtherm Q from an operating experimental system for analysis.

Materials:

• Borosilicate glass sample bottle with a screw cap

• Heat-resistant gloves

• Safety glasses

• Appropriate wrenches or tools for the sampling port

Procedure:

• Ensure Safe Access: Identify a suitable sampling point in your system. This should be in a location where the fluid is circulating, such as a low-point drain or a connection near the pump.

• Wear Personal Protective Equipment (PPE): Put on heat-resistant gloves and safety glasses.

• Prepare for Sampling: Have the sample bottle ready and ensure it is clean and dry.

• Flush the Sampling Line: If possible, slightly open the valve to allow a small amount of fluid to flush out any stagnant material from the sampling line. Collect this initial fluid in a waste container.

• Collect the Sample: Carefully open the valve and fill the sample bottle to about three-quarters full. Do not overfill.

• Secure the Sample: Immediately and securely close the sample bottle with the cap.

• Close the Valve: Tightly close the sampling port valve.

• Label the Sample: Clearly label the sample bottle with the date, experiment ID, and any other relevant information.

• Cool Down: Allow the sample to cool to room temperature before handling further or shipping for analysis.

Protocol 2: Determination of Total Acid Number (TAN) - Modified ASTM D664

Objective: To quantify the acidic components in a used Dowtherm Q sample as an indicator of oxidation.

Materials:

• Automatic potentiometric titrator

• pH electrode

• Burette

• Titration vessel (beaker)

• Analytical balance

• Toluene, ACS grade

• Isopropyl alcohol, ACS grade

• Deionized water

• 0.1 M Potassium Hydroxide (KOH) in isopropyl alcohol (standardized)

Procedure:

• Sample Preparation:

  • Accurately weigh an appropriate amount of the cooled Dowtherm Q sample into a titration vessel.

  • Add a mixture of toluene and isopropyl alcohol (typically in a 1:1 ratio with a small amount of water) to dissolve the sample.

• Titrator Setup:

  • Calibrate the pH electrode according to the manufacturer's instructions.

  • Fill the burette with the standardized 0.1 M KOH in isopropyl alcohol titrant.

• Titration:

  • Immerse the pH electrode and the burette tip into the sample solution.

  • Start the titration. The titrator will incrementally add the KOH solution and record the corresponding pH.

• Endpoint Determination:

  • The endpoint is the point of the greatest inflection in the titration curve (or a predefined pH value). The volume of titrant used to reach this endpoint is recorded.

• Calculation:

  • The Total Acid Number is calculated using the following formula: TAN (mg KOH/g) = (V * M * 56.1) / W Where:

    • V = Volume of KOH solution used (mL)

    • M = Molarity of the KOH solution (mol/L)

    • 56.1 = Molecular weight of KOH ( g/mol )

    • W = Weight of the Dowtherm Q sample (g)

Protocol 3: Determination of Carbon Residue - Modified ASTM D4530 (Micro Method)

Objective: To determine the amount of carbon residue in a used Dowtherm Q sample as an indicator of thermal cracking.

Materials:

• Micro Carbon Residue Analyzer

• Small glass vials

• Analytical balance

• Nitrogen gas supply

Procedure:

• Sample Preparation:

  • Weigh a small, precise amount of the Dowtherm Q sample into a glass vial.

• Analysis:

  • Place the vial into the Micro Carbon Residue Analyzer.

  • The instrument will heat the sample in a controlled nitrogen atmosphere to a high temperature (e.g., 500°C). This process pyrolyzes the sample, leaving behind a carbonaceous residue.

• Weighing the Residue:

  • After the heating cycle is complete and the vial has cooled to room temperature in a desiccator, it is weighed again.

• Calculation:

  • The carbon residue is calculated as a percentage of the original sample weight: Carbon Residue (%) = (Weight of Residue / Original Sample Weight) * 100

Protocol 4: Laboratory-Scale System Cleaning

Objective: To remove degradation products and contaminants from a laboratory-scale high-temperature experimental setup.

Materials:

• A compatible flushing fluid (e.g., DOWTHERM™ Cleaning Fluid)

• A suitable solvent for rinsing (e.g., isopropyl alcohol or acetone)

• Nitrogen or other inert gas for drying

• Appropriate waste containers

Procedure:

• System Shutdown and Drainage:

  • Safely shut down the experimental system and allow it to cool to a safe handling temperature.

  • Drain as much of the used Dowtherm Q as possible from all low points in the system into a designated waste container.

• Flushing with Cleaning Fluid:

  • Introduce the cleaning fluid into the system.

  • Circulate the cleaning fluid through the system at a moderate temperature (as recommended by the cleaning fluid manufacturer) for a specified period to dissolve and suspend residues.

  • Drain the cleaning fluid into a separate waste container.

• Solvent Rinse:

  • Introduce a compatible solvent (e.g., isopropyl alcohol) into the system.

  • Circulate the solvent to rinse out any remaining cleaning fluid and loosened deposits.

  • Drain the solvent into an appropriate waste container. Repeat the rinse if necessary.

• Drying:

  • Purge the system with a stream of dry nitrogen or other inert gas to evaporate any remaining solvent. Continue purging until the system is completely dry.

• Refilling:

  • The clean and dry system is now ready to be refilled with fresh Dowtherm Q.

Protocol 5: Setting up an Inert Gas Blanket for a Laboratory Glassware Experiment

Objective: To maintain an inert atmosphere over a high-temperature reaction using Dowtherm Q in laboratory glassware to prevent oxidation.

Materials:

• Round-bottom flask with at least two necks

• Condenser

• Heating mantle

• Nitrogen gas source with a regulator

• Bubbler (filled with mineral oil)

• Gas inlet adapter or a needle and septum

• Tubing

Procedure:

• Assemble the Glassware:

  • Set up the round-bottom flask in the heating mantle.

  • Add the Dowtherm Q and any reactants to the flask.

  • Attach the condenser to the central neck of the flask.

• Establish the Inert Atmosphere:

  • Connect the nitrogen gas source via tubing to a gas inlet adapter on one of the side necks of the flask.

  • Connect the outlet of the condenser to a bubbler with another piece of tubing.

• Purge the System:

  • Gently flow nitrogen through the system for several minutes to displace the air. You should see bubbles coming through the bubbler.

• Maintain Positive Pressure:

  • Reduce the nitrogen flow to a slow but steady stream (e.g., 1-2 bubbles per second in the bubbler). This will maintain a slight positive pressure of nitrogen in the system, preventing air from entering.

• Commence Heating:

  • Turn on the heating mantle and begin heating the Dowtherm Q to the desired experimental temperature. The inert gas blanket will protect the fluid from oxidation as it heats up and throughout the experiment.

Visualizations

Caption: Degradation pathways of Dowtherm Q at high temperatures.

Caption: Troubleshooting workflow for Dowtherm Q degradation.

References

• 1. dow.com [dow.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. rodun-int.com [rodun-int.com]

Identifying and analyzing Dowtherm Q thermal decomposition products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dowtherm Q heat transfer fluid. This guide focuses on the identification and analysis of thermal decomposition products that may arise during experimentation.

Frequently Asked questions (FAQs)

Q1: What is Dowtherm Q and what is its recommended operating temperature?

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for use in liquid phase heat transfer systems and is known for its high thermal stability.[3] The recommended operating temperature range for Dowtherm Q is -35°C to 330°C (-30°F to 625°F).[1][3]

Q2: What happens when Dowtherm Q is heated beyond its recommended temperature range?

Exposing Dowtherm Q to temperatures above its recommended maximum can lead to thermal decomposition or degradation.[3][5] This process breaks down the original components of the fluid into new, unwanted substances. These byproducts can alter the physical and chemical properties of the fluid, potentially impacting the performance and safety of the heat transfer system.

Q3: What are the typical thermal decomposition products of Dowtherm Q?

The thermal degradation of Dowtherm Q primarily results in the formation of lower-boiling and higher-boiling compounds relative to the original fluid.[5] One of the known and significant low-boiling decomposition products is benzene , a hazardous volatile organic compound.[6][7] The higher-boiling products are generally complex aromatic compounds formed through various chemical reactions at elevated temperatures. The accumulation of these "high boilers" can increase the viscosity and boiling point of the fluid.[5]

Q4: How can I detect the thermal decomposition of Dowtherm Q in my experiment?

Several indicators may suggest that Dowtherm Q has undergone thermal decomposition:

• Change in Fluid Color: The fluid may darken from its original clear to light yellow appearance.

• Increased Viscosity: The fluid may become noticeably thicker at room temperature.

• System Pressure Changes: An increase in system pressure could indicate the formation of volatile, low-boiling compounds.

• Reduced Heat Transfer Efficiency: Fouling and changes in fluid properties can lead to a decrease in the system's ability to transfer heat effectively.

• Unusual Odors: The presence of new, aromatic odors may signal the formation of degradation products.

Q5: What analytical method is recommended for identifying Dowtherm Q decomposition products?

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for identifying and quantifying the volatile and semi-volatile organic compounds that result from Dowtherm Q thermal decomposition.[8][9][10] This method separates the different components of a mixture and provides information about their molecular weight and structure, allowing for their precise identification.

Troubleshooting Guide

This section addresses specific issues that may arise during the use and analysis of Dowtherm Q.

Problem	Possible Cause	Recommended Action
Suspected fluid degradation based on visual or operational changes.	The fluid has been exposed to temperatures exceeding the recommended maximum of 330°C.	1. Safely take a representative sample of the fluid from the system. 2. Perform a visual inspection and measure its viscosity. 3. Conduct a GC-MS analysis to identify and quantify decomposition products.
GC-MS analysis confirms the presence of benzene and other low-boiling compounds.	Significant thermal cracking of the Dowtherm Q components has occurred.	1. Evaluate the operating temperature profile of your system to identify any temperature excursions. 2. Consider lowering the operating temperature if possible. 3. If degradation is severe, the fluid may need to be replaced. Consult with the fluid manufacturer or a qualified waste disposal service.
GC-MS analysis shows a significant increase in high-boiling compounds.	Polymerization and other secondary reactions of the initial degradation products have occurred.	1. Monitor the fluid's viscosity regularly. A significant increase can lead to pumping and flow issues. 2. Increased high boilers can lead to fouling of heat transfer surfaces. Inspect equipment for any deposits. 3. In severe cases, a fluid change-out and system flush may be necessary.
Difficulty in preparing a Dowtherm Q sample for GC-MS analysis.	The high boiling point and viscosity of the degraded fluid can make direct injection problematic.	1. Dilute the sample in a suitable volatile solvent like dichloromethane or hexane to reduce viscosity and ensure compatibility with the GC inlet.[8][10] 2. Filter the diluted sample to remove any particulate matter.[9] 3. For the analysis of high-boiling point compounds, consider using a high-temperature GC column and a thermal desorption sample introduction method.[11]

Experimental Protocols

Detailed Methodology for GC-MS Analysis of Dowtherm Q Decomposition Products

This protocol provides a general framework for the analysis of used Dowtherm Q fluid. Instrument parameters may need to be optimized for your specific equipment and analytical goals.

1. Sample Preparation:

• Objective: To prepare a representative and injectable sample of the Dowtherm Q fluid.

• Procedure:

  • Obtain a representative sample of the used Dowtherm Q fluid from the heat transfer system.

  • Accurately weigh approximately 100 mg of the fluid into a 10 mL volumetric flask.

  • Dilute the sample to the mark with a high-purity volatile solvent such as dichloromethane or hexane.[8][10]

  • Mix thoroughly until the sample is fully dissolved.

  • Filter the diluted sample through a 0.45 µm PTFE syringe filter into a 2 mL autosampler vial.[9]

2. GC-MS Instrumentation and Conditions:

• Objective: To separate and identify the components of the prepared sample.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Injection Port: Split/splitless injector

  • Injection Volume: 1 µL

  • Injector Temperature: 280°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Column: A non-polar or mid-polar capillary column suitable for high-temperature analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp to 320°C at 10°C/min.

    • Hold at 320°C for 10 minutes.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: 35-550 amu

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 280°C

3. Data Analysis:

• Objective: To identify and quantify the thermal decomposition products.

• Procedure:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak to a spectral library (e.g., NIST) for tentative identification.

  • Confirm the identity of key decomposition products (e.g., benzene, biphenyl, diphenylethane isomers) by comparing their retention times and mass spectra with those of authentic analytical standards.

  • Quantify the concentration of identified compounds using an internal or external standard method.

Visualizations

Caption: Logical relationship of Dowtherm Q decomposition.

Caption: Experimental workflow for GC-MS analysis.

References

• 1. thermalfluidshub.com [thermalfluidshub.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. chempoint.com [chempoint.com]
• 5. famico.uk [famico.uk]
• 6. durathermfluids.com [durathermfluids.com]
• 7. loikitsdistribution.com [loikitsdistribution.com]
• 8. Sample preparation GC-MS [scioninstruments.com]
• 9. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 10. uoguelph.ca [uoguelph.ca]
• 11. gcms.cz [gcms.cz]

How to address pressure buildup in a Dowtherm Q heated reactor

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Dowtherm Q heat transfer fluid in laboratory and pilot plant reactors.

Frequently Asked Questions (FAQs)

Q1: What is the maximum recommended operating temperature for Dowtherm Q?

A1: Dowtherm Q has a recommended maximum bulk fluid temperature of 330°C (625°F) and a maximum film temperature of 360°C (675°F).[1] Operating above these temperatures will lead to an accelerated rate of thermal degradation.[1]

Q2: Why is a nitrogen blanket recommended for the expansion tank?

A2: A positive pressure inert gas, such as nitrogen, should be maintained on the expansion tank at all times during operation.[2] This prevents the hot fluid from coming into contact with atmospheric oxygen. Contact with air, especially at elevated temperatures, causes oxidative degradation of the fluid, leading to the formation of organic acids and sludge, which can foul heat transfer surfaces and cause operational problems.[3][4]

Q3: My Dowtherm Q fluid has darkened. Does it need to be replaced?

A3: A change in color to a darker fluid is common and does not on its own indicate that the fluid is no longer serviceable. The key indicators for fluid replacement are changes in viscosity, an increase in Total Acid Number (TAN), a significant drop in flash point, or the presence of high levels of insoluble solids.[4][5] Regular fluid analysis is recommended to monitor the health of the Dowtherm Q.

Q4: Can I mix Dowtherm Q with other heat transfer fluids?

A4: It is not recommended to mix Dowtherm Q with other heat transfer fluids, even those with similar chemistries. Topping off a system with a different fluid can lead to unpredictable thermal stability and physical properties, potentially compromising system performance and safety. If a different fluid is to be used, the system should be thoroughly drained and flushed.

Troubleshooting Guide: Addressing Pressure Buildup

Unexpected pressure increases in a Dowtherm Q heated reactor system can indicate a number of potential issues, ranging from fluid degradation to system contamination. The following guide provides a structured approach to diagnosing and resolving the root cause.

Initial Assessment & Immediate Actions

If you observe a rapid and uncontrolled rise in system pressure:

• Immediately stop the heating process.

• If possible and safe to do so, initiate a controlled cooling of the system.

• Do not attempt to vent the system rapidly unless there is an immediate risk of over-pressurization beyond the safety limits of the reactor, as this can release hot, flammable vapors.

Systematic Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting pressure buildup.

Troubleshooting workflow for pressure buildup.

Data Presentation

Table 1: Dowtherm Q Vapor Pressure Data

Understanding the relationship between temperature and vapor pressure is critical for setting safe operating limits. Pressurization of the system with an inert gas is required for operation above 265°C to prevent boiling.[6]

Temperature (°C)	Temperature (°F)	Vapor Pressure (psia)	Vapor Pressure (bar)
150	302	0.45	0.03
200	392	2.18	0.15
250	482	7.40	0.51
300	572	20.3	1.40
330	626	36.3	2.50

Data extracted from Dowtherm Q technical datasheets.

Table 2: Recommended Action Limits for Used Dowtherm Q Fluid

Regular fluid analysis is key to preventative maintenance. The following table provides general guidelines for action based on laboratory results.

Parameter	ASTM Method (Typical)	Warning Limit	Action Recommended	Potential Cause of Deviation
Total Acid Number (TAN)	D974 or D664	> 0.5 mg KOH/g	Fluid replacement	Oxidation from air ingress
Water Content	D1744 (Karl Fischer)	> 200 ppm	System boil-out	Contamination (e.g., leaks, cleaning residue)
Flash Point	D92	> 55°C (100°F) decrease from new fluid	Boil-out or fluid replacement	Thermal cracking (low boilers)
Insoluble Solids	D893 (Modified)	> 0.4 wt%	Side-stream filtration	Thermal degradation, contamination
Viscosity Change @ 40°C	D445	+/- 25% from new fluid	Fluid replacement	Oxidation or thermal cracking

Note: These are general guidelines. Consult with your fluid supplier for specific recommendations based on your system's operating history.[4][5][7]

Experimental Protocols

Protocol 1: Safe Sampling of Hot Heat Transfer Fluid

Objective: To obtain a representative sample of Dowtherm Q from an operating system for laboratory analysis while ensuring operator safety.

Materials:

• Sample collection bottle (provided by fluid analysis service)

• Cooling coil (copper tubing coiled inside a bucket)

• Bucket for cooling water

• Dry metal pail for purging

• Appropriate Personal Protective Equipment (PPE): heat-resistant gloves, safety glasses with side shields or face shield, and chemical-resistant clothing.

Procedure:

• Safety First: Ensure the nearest safety shower and eyewash station are accessible and operational.[8] The work area should be clear of obstructions.

• Identify Sample Point: The sample should be taken from a circulating point in the main heat transfer loop, not from dead-legs or the expansion tank line.[5] A low-point drain near the pump or a Y-strainer blow-down valve are good locations.

• Prepare Cooling System: Connect the cooling coil securely to the sample port. Place the coil inside the larger bucket and fill the bucket with cool water to submerge the coil. This will cool the hot fluid to a safe temperature (below 60°C / 140°F) for collection.[8][9]

• Purge the Line: With the system circulating, carefully open the sample port valve to allow fluid to flow through the cooling coil.[10] Collect the initial 1 liter (approx. 1 quart) of fluid into the dry metal purge pail.[9] This ensures that any stagnant fluid or impurities in the sample line are cleared, and the sample is representative of the bulk fluid.

• Collect the Sample: After purging, direct the outlet of the cooling coil into the official sample collection bottle. Fill the bottle to the recommended level (typically about three-quarters full).

• Secure and Label: Immediately and securely cap the sample bottle to prevent the loss of volatile components.[8] Label the sample clearly with the system identification, date, and fluid operating hours if known.

• Shutdown Safely: Close the sample port valve. Allow the cooling coil to drain completely into the purge pail. Disconnect the coil and secure the sample port.

• Dispose and Ship: Dispose of the purged fluid according to your facility's chemical waste protocols. Prepare the collected sample for shipment to the analysis laboratory as per their instructions.

Protocol 2: System Flushing and Refilling

Objective: To remove degraded fluid, sludge, and contaminants from the system before charging with new Dowtherm Q.

Materials:

• Sufficient quantity of a compatible flushing fluid (or new Dowtherm Q fluid for the flush).

• New charge of Dowtherm Q.

• Replacement filters/strainers.

• Nitrogen supply for purging.

• Appropriate PPE.

Procedure:

• Plan the Shutdown: Schedule the procedure to allow for adequate draining, flushing, and refilling time.

• Hot Drain the System: While the system is still warm (but at a safe handling temperature), shut down the heater but keep the circulation pump running to suspend particulates.[11][12] Stop the pump and drain the old fluid from all system low points as quickly and completely as possible.[11] Draining the system while hot helps prevent sludge and other degradation products from settling on surfaces.

• Inspect and Clean: If accessible, open and physically inspect the expansion tank. Scrape and remove any sludge or deposits.[13]

• Charge with Flushing Fluid: Fill the system with the flushing fluid. It is recommended to fill from the lowest point to prevent air pockets.[12]

• Circulate and Heat: Circulate the flushing fluid without heat initially to remove air pockets.[12] Then, slowly heat the fluid to a temperature recommended by the flushing fluid manufacturer (e.g., 95°C - 175°C) and circulate for a minimum of 16-24 hours.[14] This helps dissolve and dislodge deposits.

• Drain the Flushing Fluid: Allow the system to cool to a safe temperature, then thoroughly drain the flushing fluid from all low points.

• Purge with Nitrogen: If possible, blow through the system with dry nitrogen to help remove any remaining pockets of flushing fluid.

• Refill with New Dowtherm Q: Replace all filters and strainers. Charge the system with the new Dowtherm Q fluid, again filling from the lowest point.

• Commissioning:

  • Circulate the new fluid cold to remove any trapped air.

  • Slowly heat the system to between 102°C and 107°C (215°F - 225°F) and hold at this temperature to boil off any residual moisture.[13] Vent this steam carefully from the expansion tank. Failure to remove water can cause dangerous pressure fluctuations and pump cavitation.

  • Once all moisture is removed, slowly bring the system up to the desired operating temperature.

  • Take a baseline sample of the new fluid after 24 hours of operation for future comparative analysis.[13]

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. scribd.com [scribd.com]
• 3. loikitsdistribution.com [loikitsdistribution.com]
• 4. Fluid Analysis Of Heat Transfer Fluids In Hot Oil Units [multitherm.com]
• 5. durathermfluids.com [durathermfluids.com]
• 6. chempoint.com [chempoint.com]
• 7. Preventative Maintenance - Fluid Analysis - Radco Ind [radcoind.com]
• 8. youtube.com [youtube.com]
• 9. chemgroupus.com [chemgroupus.com]
• 10. Thermal fluid sampling | Collecting a representative HTF sample [globalhtf.com]
• 11. Thermal Fluid System Cleanout Procedure [multitherm.com]
• 12. oiluk.org [oiluk.org]
• 13. ewprocess.com [ewprocess.com]
• 14. eastman.com [eastman.com]

Technical Support Center: Managing Temperature Fluctuations with Dowtherm Q in Sensitive Reactions

This technical support center is designed for researchers, scientists, and drug development professionals who utilize Dowtherm Q heat transfer fluid for precise temperature control in sensitive chemical reactions. Here you will find troubleshooting guidance, frequently asked questions, and detailed protocols to ensure the stable and efficient performance of your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter with temperature control when using Dowtherm Q.

Question: My reactor temperature is consistently overshooting the setpoint. What are the likely causes and how can I fix it?

Answer: Temperature overshooting can be caused by several factors related to both the heat transfer fluid and the system setup.

• System Tuning: Your temperature controller's PID (Proportional-Integral-Derivative) settings may not be optimized for the thermal mass of your reactor and the responsiveness of Dowtherm Q.

  • Solution: Perform an auto-tune function on your controller. If that is not sufficient, manually adjust the PID parameters to dampen the controller's response.

• Improper Agitation: Inadequate mixing can lead to localized hot spots, causing the temperature sensor to react slowly to the bulk fluid temperature changes.

  • Solution: Ensure your stirring speed is adequate for the viscosity of your reaction mixture and the reactor geometry.

• Initial System Startup: During the initial heat-up of a cold system, some overshoot is common.

  • Solution: Implement a ramp-soak profile in your temperature controller to approach the setpoint more gradually.

Question: I am observing unexpected temperature fluctuations or instability during a steady-state reaction. What should I investigate?

Answer: Unstable temperature control can point to issues with the Dowtherm Q fluid itself or the integrity of your closed-loop system.

• Fluid Degradation: Over time, or if operated above its recommended maximum film temperature of 360°C (675°F), Dowtherm Q can degrade.[1] Degradation byproducts can alter the fluid's viscosity and heat transfer efficiency.

  • Solution: Visually inspect the fluid for darkening or sludge formation. Consider sending a sample for fluid analysis to check for degradation.[1]

• Air Oxidation: Leaks in the system can introduce air, leading to oxidation of the fluid at elevated temperatures. Oxidized fluid can become more viscous and less efficient at heat transfer.[1]

  • Solution: Inspect all fittings and seals for leaks. Ensure a positive pressure inert gas blanket (e.g., nitrogen) is maintained on the expansion tank.[1][2]

• Chemical Contamination: Process leaks can introduce reactants or solvents into the Dowtherm Q, altering its physical properties and thermal stability.[1]

  • Solution: If a process leak is suspected, the system should be safely shut down, drained, and cleaned. The source of the leak must be repaired before recharging with fresh fluid.

Question: My system is slow to respond to temperature changes, causing poor control during exothermic or endothermic events. How can I improve responsiveness?

Answer: A sluggish response is typically related to heat transfer efficiency.

• Low Fluid Velocity: The flow rate of Dowtherm Q through the reactor jacket may be too low.

  • Solution: Check the circulation pump for proper operation and ensure it is sized correctly for your system.

• Fouling of Heat Transfer Surfaces: Degradation byproducts or contaminants can create an insulating layer on the reactor jacket walls, impeding heat transfer.

  • Solution: If fouling is suspected, the system will need to be cleaned with a suitable cleaning fluid.

• Low-Temperature Performance: While Dowtherm Q has excellent low-temperature pumpability down to -35°C (-30°F), its viscosity is higher at lower temperatures, which can affect heat transfer.[1][3][4]

  • Solution: Ensure your pump is capable of providing adequate flow at the lower end of your operating temperature range.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q and how does it differ from a typical "hot oil"?

A1: Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][3][5] It offers significant advantages over mineral-based hot oils, including better thermal stability at high temperatures (up to 330°C or 625°F), significantly better pumpability at low temperatures, and a higher heat transfer coefficient.[1][4][6]

Q2: What is the operational temperature range for Dowtherm Q?

A2: The recommended operating temperature range for Dowtherm Q is from -35°C to 330°C (-30°F to 625°F).[3][4][7]

Q3: Is Dowtherm Q corrosive to standard laboratory equipment?

A3: Dowtherm Q is non-corrosive to common metals and alloys used in heat transfer systems, such as steel, stainless steel, and low alloy steels.[1][6] Corrosion issues are more likely to arise from chemical contamination introduced into the system.[1]

Q4: What are the key safety precautions when handling Dowtherm Q?

A4: Dowtherm Q is a combustible material with a flash point of 120°C (249°F).[1][7] Always handle it in a well-ventilated area and avoid open flames or sparks. It is crucial to read and understand the Material Safety Data Sheet (MSDS) before use.[1] When taking a sample from a hot system, it should be cooled to below 40°C (100°F) before being placed in a shipping container.[1]

Q5: How can I maintain the health of my Dowtherm Q fluid?

A5: To ensure a long fluid life and optimal performance, it is critical to prevent chemical contamination and contact with air.[1] Operating within the recommended temperature range and maintaining an inert gas blanket on the expansion tank are key preventative measures.[1][2] Regular fluid analysis is also recommended to monitor the fluid's condition.[1]

Data Presentation

Table 1: Physical and Thermal Properties of Dowtherm Q

Property	SI Units	English Units
Composition	Mixture of Diphenylethane & Alkylated Aromatics	Mixture of Diphenylethane & Alkylated Aromatics
Recommended Use Range	-35°C to 330°C	-30°F to 625°F
Maximum Film Temperature	360°C	675°F
Flash Point (Closed Cup)	120°C	249°F
Fire Point (C.O.C.)	124°C	255°F
Autoignition Temperature	412°C	773°F
Average Molecular Weight	190	190

Data sourced from Dowtherm Q Technical Data Sheet.[7]

Table 2: Viscosity of Dowtherm Q at Various Temperatures

Temperature	Viscosity (cP)
-30°F (-34°C)	29.0
0°F (-18°C)	14.7
50°F (10°C)	5.42
100°F (38°C)	2.50
300°F (149°C)	0.69
600°F (316°C)	0.18

This data highlights the excellent low-temperature pumpability of Dowtherm Q compared to typical hot oils.[1]

Experimental Protocols

Protocol: General Procedure for a Temperature-Sensitive Synthesis Using a Jacketed Reactor with Dowtherm Q

Objective: To maintain a precise and stable reaction temperature for a sensitive chemical synthesis.

Materials & Equipment:

• Jacketed glass reactor (e.g., 1L) with overhead stirrer, condenser, and temperature probe.

• Temperature control unit (circulator/heater) compatible with Dowtherm Q.

• Dowtherm Q heat transfer fluid.

• Reactants, solvents, and catalysts for the specific reaction.

• Inert gas source (e.g., nitrogen) with a regulator.

• Appropriate personal protective equipment (PPE).

Procedure:

• System Preparation:

  • Ensure the jacketed reactor and all associated tubing are clean and dry.

  • Charge the temperature control unit with Dowtherm Q fluid according to the manufacturer's instructions.

  • Connect the circulator to the reactor jacket, ensuring all fittings are secure.

  • Set up an inert gas blanket for the circulator's expansion tank to prevent fluid oxidation.[2]

• Pre-Reaction Temperature Stabilization:

  • Set the temperature controller to the desired reaction temperature (e.g., 80°C).

  • Start the circulator and allow the Dowtherm Q to circulate through the reactor jacket until the jacket temperature is stable at the setpoint. This pre-heating step prevents thermal shock to the reactor glass.

• Reaction Setup:

  • Charge the reactor with the initial reactants and solvent.

  • Begin stirring to ensure the contents are well-mixed and at a uniform temperature.

  • Insert the temperature probe into the reaction mixture, ensuring the tip is fully submerged but not touching the reactor walls or stirrer.

• Initiating and Monitoring the Reaction:

  • Once the internal reaction temperature has stabilized at the setpoint, initiate the reaction (e.g., by adding the final reagent or catalyst).

  • Continuously monitor the internal reaction temperature. For highly exothermic reactions, a sudden increase in temperature may be observed. The high heat transfer efficiency of Dowtherm Q, combined with a properly tuned controller, should quickly counteract this exotherm and maintain the setpoint.

  • Record the temperature of both the reaction mixture and the Dowtherm Q fluid (inlet and outlet if possible) throughout the experiment.

• Reaction Quenching and Cooldown:

  • Upon reaction completion, begin the cooling process by setting a lower temperature on the circulator. For sensitive products, a gradual cooling ramp is recommended.

  • The low viscosity of Dowtherm Q at lower temperatures facilitates efficient cooling.[1]

  • Once the reaction mixture is at a safe temperature, proceed with quenching and workup procedures.

• System Shutdown:

  • Turn off the circulator.

  • Allow the system to cool to room temperature before disconnecting any tubing.

Visualizations

Caption: Troubleshooting workflow for temperature fluctuations.

Caption: Commissioning process for a new heat transfer fluid system.

Caption: Simplified closed-loop thermal control system logic.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. Dowtherm Q - Heat Transfer Fluid - Goldleaf Scientific - Dowtherm Q Heat Transfer Fluid. Bulk amounts available 1 to 55 gallon sizes from Goldleaf Scientific. Lab grade heating fluid. Shop now. [goldleaflabs.com]
• 3. ancochemicals.com [ancochemicals.com]
• 4. cphi-online.com [cphi-online.com]
• 5. dow.com [dow.com]
• 6. rodun-int.com [rodun-int.com]
• 7. glycolsales.com.au [glycolsales.com.au]

Technical Support Center: Dowtherm Q Heat Transfer Fluid

This guide provides troubleshooting information and frequently asked questions for researchers, scientists, and drug development professionals using Dowtherm Q in a laboratory setting.

Troubleshooting Guide: Suspected Dowtherm Q Contamination

Issue: I suspect my experiment is contaminated with Dowtherm Q. What are the signs?

Contamination from Dowtherm Q, a heat transfer fluid comprised of a mixture of diphenylethane and alkylated aromatics, can present in several ways.[1][2][3][4] Identifying these signs early is crucial to prevent adverse effects on your experiment and ensure laboratory safety.

Immediate Observational Checks:

• Visual Appearance:

  • Color Change: Uncontaminated Dowtherm Q is a clear to light yellow liquid.[2][3][5] A noticeable darkening of the fluid, or the presence of a yellow, oily layer in your reaction mixture that is not part of your expected results, can indicate contamination.

  • Sediment or Particulates: The presence of fine black sediment or other particulate matter in the heat transfer fluid reservoir or within your experimental setup can be a sign of fluid degradation, which can be accelerated by contamination.[6]

• Odor:

  • Dowtherm Q has a characteristic aromatic odor.[7][8] A change in this odor, or the detection of a solvent-like or acrid smell from your experiment that is not attributable to your reactants, could suggest a leak and contamination.

• Physical Properties of the Experimental Mixture:

  • Viscosity Changes: If your experimental mixture appears more viscous or "oily" than expected, it could be due to the introduction of Dowtherm Q. Contamination can also lead to changes in the viscosity of the heat transfer fluid itself.[9]

  • Unexpected Layers: As Dowtherm Q has very low water solubility, the appearance of an immiscible oily layer in an aqueous reaction is a strong indicator of a leak.[6]

Performance-Related Indicators:

• Inconsistent Heating: If you notice that your heating bath is not maintaining a stable temperature or is heating inefficiently, it could be a sign of fluid degradation or contamination affecting the heat transfer properties.

• Fouling of Surfaces: The thermal degradation of chemical contaminants can be rapid, leading to the fouling of heat transfer surfaces.[10] While this is more common in large-scale systems, it can occur in laboratory setups over time.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q?

A1: Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for use in liquid phase heat transfer systems and is known for its thermal stability.[1][2][4]

Q2: What causes Dowtherm Q to contaminate a laboratory experiment?

A2: Contamination in a laboratory setting typically occurs due to a leak in the closed-loop heating system. This can be caused by loose fittings, degraded tubing, or cracks in the glassware of the heating jacket.

Q3: What are the decomposition products of Dowtherm Q?

A3: Exposure to elevated temperatures can cause Dowtherm Q to decompose.[6] The decomposition products can include benzene, as well as other low and high boiling point compounds.[6][9]

Q4: How can I confirm a suspected Dowtherm Q contamination?

A4: While the observational checks mentioned above are good indicators, definitive confirmation requires analytical testing. Gas chromatography (GC) is a suitable method for identifying the specific components of Dowtherm Q in a sample from your experiment.[9] Many labs providing analytical services can perform this type of analysis.[11][12] Dow also offers a fluid analysis service to check for thermal degradation and contamination.[10]

Q5: What should I do if I confirm a contamination?

A5: If a contamination is confirmed, you should:

• Safely shut down the experiment and the heating apparatus.

• Isolate the affected experiment and materials.

• Thoroughly inspect the heating system for the source of the leak and perform necessary repairs.

• Dispose of the contaminated experimental materials according to your institution's hazardous waste disposal procedures. The Safety Data Sheet (SDS) for Dowtherm Q provides guidance on disposal.[6]

• Clean any affected glassware or equipment thoroughly.

Q6: Can I prevent Dowtherm Q contamination?

A6: Regular inspection and maintenance of your laboratory heating setup is the best prevention. Before starting an experiment, check all tubing and connections for signs of wear or damage. Ensure all fittings are secure. It is also good practice to regularly inspect the heat transfer fluid for changes in color or the presence of solids.[6]

Data Presentation

The following table summarizes the key physical and thermal properties of fresh Dowtherm Q. A significant deviation from these values in your used fluid can indicate degradation or contamination.

Property	Value	ASTM Method
Composition	Mixture of Diphenylethane & Alkylated Aromatics	-
Appearance	Clear to Light Yellow Liquid	-
Odor	Aromatic	-
Boiling Point	267 °C (513 °F)	-
Flash Point	120 °C (249 °F)	D3278
Fire Point	124 °C (255 °F)	D92
Autoignition Temperature	412 °C (773 °F)	E659-78

Data sourced from product technical data sheets.[2][5]

Experimental Protocols

Protocol for Visual and Olfactory Inspection of Dowtherm Q

This protocol describes a simple, non-analytical procedure for routine monitoring of Dowtherm Q in a laboratory heating system.

Objective: To identify potential degradation or contamination of Dowtherm Q through visual and olfactory checks.

Materials:

• Clean, dry glass sample vial with a secure cap.

• Pipette or sample thief for extracting fluid.

• Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-resistant gloves.

• A well-ventilated area or fume hood.

Procedure:

• Safety First: Ensure the heating system is turned off and the Dowtherm Q fluid has cooled to a safe handling temperature (below 40°C) before taking a sample.[13]

• Sample Collection:

  • In a well-ventilated area, carefully open a port on the heating system.

  • Using a clean pipette or sample thief, draw a representative sample of the Dowtherm Q fluid. It is recommended to take the sample from a "live" part of the system, such as near the circulating pump, rather than the expansion tank.[7]

  • Dispense the sample into the clean glass vial, filling it to about three-quarters full.

  • Securely cap the vial.

• Visual Inspection:

  • Hold the vial against a white background.

  • Observe the color of the fluid. Note any significant darkening from the original clear to light yellow color.

  • Examine the fluid for any particulate matter or sediment . Tilt the vial and look for any solids that have settled at the bottom.[6]

  • Check for any immiscible layers , which could indicate water or other contaminants.[6]

• Olfactory Inspection:

  • In a well-ventilated area, carefully open the sample vial.

  • Do not directly inhale the vapors. Waft the vapors from the opening of the vial towards your nose.

  • Note any significant changes from the normal aromatic odor. A burnt or acrid smell may indicate thermal degradation.

• Record Keeping:

  • Log the date, appearance, and odor of the fluid sample.

  • Compare your observations to previous records to track any changes over time.

• Interpretation of Results:

  • A significant change in color, the presence of solids, or a foul odor suggests that the fluid may be degraded or contaminated.

  • If any of these signs are observed, it is recommended to send a sample for professional fluid analysis to determine the extent of the issue and whether the fluid needs to be replaced.[10]

Visualizations

Caption: Troubleshooting workflow for suspected Dowtherm Q contamination.

This guide is intended for informational purposes and should be used in conjunction with your institution's safety protocols and the manufacturer's Safety Data Sheet for Dowtherm Q.

References

• 1. dow.com [dow.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. scribd.com [scribd.com]
• 6. Paratherm - Lubrizol [lubrizol.com]
• 7. Fluid Analysis Of Heat Transfer Fluids In Hot Oil Units [multitherm.com]
• 8. Dowtherm Q | C22H24 | CID 20040691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Preventative Maintenance - Fluid Analysis - Radco Ind [radcoind.com]
• 10. glycolsales.com.au [glycolsales.com.au]
• 11. agilent.com [agilent.com]
• 12. alfachemic.com [alfachemic.com]
• 13. famico.uk [famico.uk]

Procedure for sampling Dowtherm Q for fluid analysis from a research system

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper procedure for sampling Dowtherm Q heat transfer fluid for analysis from a research system. Adherence to these protocols is crucial for obtaining a representative sample, ensuring accurate analysis of the fluid's condition, and maintaining system integrity and safety.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues and questions that may arise during the sampling of Dowtherm Q.

Q1: Why is it critical to cool the Dowtherm Q sample before collection?

A1: Cooling the hot fluid to below 40°C (100°F) is a critical safety measure to prevent thermal burns.[1][2] It also prevents the loss of volatile, low-boiling compounds that can "flash off" at higher temperatures, which would lead to inaccurate analysis results.[1][2] Furthermore, ensuring the fluid is below its flash point minimizes fire hazards during collection and shipping.[1][2]

Q2: What is the consequence of not flushing the sample port before taking a sample?

A2: The fluid trapped in the sample port may not be representative of the bulk fluid circulating in the system.[3] This trapped fluid can contain settled debris or have undergone localized degradation, leading to misleading analysis results. Thoroughly flushing the port ensures the sample collected reflects the actual condition of the system's fluid.[2]

Q3: My analytical results show a sudden change in fluid properties. What could be the cause?

A3: A sudden change in fluid properties can be attributed to several factors:

• Improper Sampling Location: Samples taken from a stagnant line or an expansion tank will not be representative of the circulating fluid.[4]

• System Upset: A recent high-temperature excursion can accelerate fluid degradation.[3]

• Contamination: The introduction of foreign materials, such as moisture or other process fluids, can significantly alter the fluid's properties.[3]

• Sampling from a Cold System: If the system is not operating and the fluid is not well-circulated, water and other contaminants can separate, leading to a non-representative sample.[3]

Q4: Can I take a sample while the system is not running?

A4: It is strongly recommended to take samples while the system is hot and the fluid is circulating.[4][5] This ensures a homogenous mixture and a representative sample. If the system is cold, components of the fluid may have settled or separated, leading to inaccurate analysis.[3][4]

Q5: What visual cues in the sample might indicate a problem with the fluid?

A5: A visual inspection of the sample can provide initial insights into the fluid's condition:

• Cloudiness or a separate water layer: Indicates moisture contamination.

• Darkening of the fluid: May suggest thermal degradation.

• Presence of fine black sediment: Can indicate the formation of insoluble solids ("coke") due to fluid degradation.[4]

• Unusual odor: Could signal contamination with other soluble substances.[4]

Summary of Dowtherm Q Properties

The following table summarizes key quantitative data for Dowtherm Q heat transfer fluid.

Property	Value
Composition	Mixture of Diphenylethane and Alkylated Aromatics
Recommended Temperature Range	-35°C to 330°C (-30°F to 625°F)
Flash Point (SETA)	120°C (249°F)
Fire Point (C.O.C.)	124°C (255°F)
Autoignition Temperature	412°C (773°F)
Molecular Weight (average)	190 g/mol
Vapor Pressure @ 25°C	0.002 mmHg

Note: These are typical values and should not be construed as specifications.[1][6][7]

Experimental Protocol: Dowtherm Q Sampling

This protocol provides a detailed, step-by-step methodology for safely obtaining a representative sample of Dowtherm Q from a research system for fluid analysis.

Materials:

• Personal Protective Equipment (PPE): Heat-resistant gloves, safety glasses/face shield, lab coat.

• Sample bottle (typically provided in a fluid analysis kit).

• Sample cooling coil or a suitable container for the batch cooling method.

• Tools for opening the sample port.

• Waste container for the flushed fluid.

• Labels for the sample bottle.

Procedure:

• Ensure System is Circulating: For a representative sample, the system should be operating with the Dowtherm Q fluid circulating at its normal operational temperature.[4][5]

• Select an Appropriate Sampling Point: Choose a sampling point in the main circulating line of the system.[1][2] Avoid dead legs or stagnant areas.

• Prepare for Cooling:

  • Continuous Method (Preferred): Attach a cooling coil made of steel or stainless steel to the sample port. This will allow the fluid to cool as it flows through the coil.[1][2]

  • Batch Method: Prepare a properly designed sample collector that can isolate the hot fluid and allow it to cool before being transferred to the sample bottle.[1][2]

• Don Appropriate PPE: Wear heat-resistant gloves, safety glasses, and a lab coat to protect against potential thermal burns and chemical exposure.

• Flush the Sample Port: Carefully open the sample port and allow an initial volume of fluid to flush through the port and cooling apparatus into a waste container. This removes any stagnant fluid and debris.[1][2]

• Collect the Sample: Once the line is flushed, direct the flow of the cooled fluid into the sample bottle.

• Monitor Sample Temperature: Ensure the fluid temperature is below 40°C (100°F) as it enters the sample bottle.[1][2]

• Fill the Sample Bottle: Fill the bottle, leaving approximately one inch of headspace to allow for expansion.[3]

• Securely Cap the Bottle: Tightly close the sample bottle to prevent leakage and contamination.

• Label the Sample: Immediately label the sample bottle with all required information, such as the date, system identification, and sampling point.

• Prepare for Shipment: Place the labeled sample bottle in the shipping container provided with the analysis kit and complete any accompanying paperwork.

Dowtherm Q Sampling Workflow

The following diagram illustrates the logical workflow for the Dowtherm Q sampling procedure.

Caption: Workflow for Dowtherm Q Sampling.

References

• 1. loikitsdistribution.com [loikitsdistribution.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. eastman.com [eastman.com]
• 4. Paratherm - Lubrizol [lubrizol.com]
• 5. processindustryinformer.com [processindustryinformer.com]
• 6. thermalfluidshub.com [thermalfluidshub.com]
• 7. scribd.com [scribd.com]

Technical Support Center: Troubleshooting Pump Cavitation with DOWTHERM™ Q at Low Temperatures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing pump cavitation when using DOWTHERM™ Q heat transfer fluid at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What is pump cavitation and why is it a concern at low temperatures with DOWTHERM™ Q?

A1: Pump cavitation is the formation and rapid collapse of vapor bubbles within a liquid as it moves through a pump.[1] This phenomenon occurs when the local pressure of the liquid drops below its vapor pressure. At low temperatures, the viscosity of DOWTHERM™ Q increases significantly, which can lead to a greater pressure drop at the pump's suction side. If this pressure drop is substantial enough to fall below the fluid's vapor pressure, cavitation can occur. The collapse of these vapor bubbles creates shockwaves that can cause noise, vibration, reduced pump efficiency, and even physical damage to the pump's internal components, such as the impeller.[2]

Q2: What are the typical signs of pump cavitation in my experimental setup?

A2: Common indicators of pump cavitation include:

• Unusual Noises: A rattling, crackling, or "pumping marbles" sound emanating from the pump.[2]

• Vibration: Excessive vibration of the pump and associated piping.[3]

• Reduced Pump Performance: A noticeable decrease in flow rate or discharge pressure.[3]

• Fluctuating Power Consumption: Erratic power draw from the pump motor.[4]

• Visible Damage: In severe cases, inspection of the pump impeller may reveal pitting or erosion.[2]

Q3: What is the minimum recommended pumping temperature for DOWTHERM™ Q?

A3: The minimum pumpability temperature for DOWTHERM™ Q is -35°C (-30°F).[5][6] Operating below this temperature can lead to excessively high viscosity, making it difficult to pump and increasing the risk of cavitation.

Troubleshooting Guides

Problem: My pump is noisy and vibrating during cold start-up with DOWTHERM™ Q.

This is a classic symptom of pump cavitation, likely caused by the high viscosity of the fluid at low temperatures.

Troubleshooting Steps:

• Verify Operating Temperature: Ensure the fluid temperature is at or above the minimum recommended pumpability temperature of -35°C (-30°F).[5][6]

• Gradual Start-up Protocol: Implement a slow start-up procedure. Begin by circulating the fluid at a low flow rate to gradually warm it up through frictional heat. This will decrease the fluid's viscosity before increasing the pump speed to the desired operating point.

• Check for Flow Restrictions: Inspect the suction line for any potential blockages or restrictions, such as partially closed valves or clogged filters. High viscosity fluids are more susceptible to pressure drops caused by such obstructions.

• Evaluate Suction Line Design: Ensure the suction piping is as short and straight as possible, with minimal bends or elbows, to reduce pressure losses.[7]

• Calculate Net Positive Suction Head (NPSH): Determine the Net Positive Suction Head available (NPSHa) in your system and compare it to the Net Positive Suction Head required (NPSHr) by your pump (provided by the pump manufacturer). The NPSHa must be greater than the NPSHr to prevent cavitation.

Problem: The flow rate from my pump is lower than expected at low temperatures.

Reduced flow is another common sign of cavitation or issues related to high fluid viscosity.

Troubleshooting Steps:

• Confirm Fluid Viscosity: Refer to the DOWTHERM™ Q viscosity data to understand the expected viscosity at your operating temperature. A higher viscosity will result in a lower flow rate for a given pump speed.

• Inspect for Air Leaks: Check all fittings and connections on the suction side of the pump for air leaks. Air entering the system can lead to vapor lock and reduce pump performance.

• Review Pump Curve: Consult the pump's performance curve. The increased viscosity of cold DOWTHERM™ Q will alter the pump's performance, resulting in a lower flow rate and head than what would be achieved with a less viscous fluid like water.

• Consider a Larger Pump or Impeller: If consistently operating at low temperatures with high viscosity, the current pump may be undersized. Consult with a pump specialist to determine if a larger pump or a different impeller design is necessary.

Data Presentation

Table 1: Physical Properties of DOWTHERM™ Q at Low Temperatures

Temperature (°C)	Temperature (°F)	Viscosity (mPa·s)	Vapor Pressure (bar)	Density ( kg/m ³)
-35	-31	46.60	-	1011.4
0	32	7.56	-	980.5
40	104	2.37	-	950.2
80	176	1.07	-	920.0
120	248	0.62	0.01	889.8
160	320	0.41	0.05	859.5

Data sourced from product information sheets.[5][8]

Experimental Protocols

Protocol 1: Cold Start-up Procedure to Minimize Cavitation Risk

• Pre-circulation Check: Before starting the main process pump, ensure all valves in the circulation loop are open.

• Low-Speed Initiation: Start the pump at its lowest possible speed to initiate fluid circulation.

• Monitor Suction Pressure: Use a calibrated pressure gauge on the suction side of the pump to monitor the pressure. Ensure it remains well above the vapor pressure of DOWTHERM™ Q at the current temperature.

• Gradual Temperature Increase: Allow the fluid to circulate at low speed. The frictional heat generated will slowly increase the fluid's temperature and decrease its viscosity. Monitor the temperature rise.

• Incremental Speed Increase: Once the fluid viscosity has decreased to a level that allows for smooth circulation without signs of cavitation (e.g., noise, vibration), incrementally increase the pump speed.

• Full Operation: Continue to increase the pump speed in steps until the desired flow rate for the experiment is achieved, while continuously monitoring for any signs of cavitation.

Mandatory Visualization

Caption: Troubleshooting workflow for pump cavitation with DOWTHERM™ Q at low temperatures.

Net Positive Suction Head (NPSH) Explained

A critical calculation to prevent cavitation is determining the Net Positive Suction Head (NPSH). There are two key NPSH values:

• NPSH Available (NPSHa): The absolute pressure at the suction port of the pump. It is a characteristic of your system design.

• NPSH Required (NPSHr): The minimum pressure required at the suction port of the pump to prevent cavitation. This value is provided by the pump manufacturer.

To avoid cavitation, it is crucial that NPSHa is greater than NPSHr. A common safety margin is to have NPSHa be at least 0.5 to 1 meter (1.5 to 3 feet) greater than NPSHr.

Simplified NPSHa Calculation:

NPSHa = H_a - H_vpa + H_z - H_f

Where:

• H_a = Absolute pressure on the surface of the liquid in the supply tank (in feet or meters of liquid column). If the tank is open to the atmosphere, this is the atmospheric pressure.

• H_vpa = Vapor pressure of the fluid at the pumping temperature (in feet or meters of liquid column).

• H_z = Static head, which is the vertical distance between the surface of the liquid and the centerline of the pump. This value is positive if the liquid level is above the pump and negative if it is below.

• H_f = Friction losses in the suction piping between the tank and the pump.

Note: All values must be in consistent units (either feet or meters of the liquid being pumped).

By understanding the properties of DOWTHERM™ Q and implementing proper operational procedures, researchers can mitigate the risks of pump cavitation and ensure the smooth operation of their experimental setups.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. gsengr.com [gsengr.com]
• 3. chemworld.com [chemworld.com]
• 4. chempoint.com [chempoint.com]
• 5. famico.uk [famico.uk]
• 6. mdpi.com [mdpi.com]
• 7. cphi-online.com [cphi-online.com]
• 8. Heat Transfer Fluids Calculators | FLUIDFILE™ | Dow Inc. [dow.com]

Technical Support Center: Minimizing Dowtherm Q Vapor Loss in Open-Bath Systems

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides detailed information, troubleshooting advice, and experimental protocols to help you effectively minimize vapor loss of Dowtherm Q heat transfer fluid in your open-bath systems.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q and why is vapor loss a concern in open-bath systems?

A1: Dowtherm Q is a synthetic organic heat transfer fluid designed for high-temperature applications. In open-bath systems, where the fluid is exposed to the atmosphere, vapor loss can occur, especially at elevated temperatures. This is a concern for several reasons:

• Economic Loss: Lost fluid needs to be replaced, increasing operational costs.

• Altered Fluid Composition: The preferential loss of more volatile components can alter the physical properties of the remaining fluid, potentially affecting its performance.

• Safety Hazards: Vapors of Dowtherm Q are combustible, and their accumulation in poorly ventilated areas can create a fire risk.[1][2] The flash point of Dowtherm Q is 121°C (250°F).[3][4]

• Health and Environmental Concerns: Inhalation of vapors should be avoided, and significant discharge into the environment should be prevented.[1][4]

Q2: What are the primary factors that influence the rate of Dowtherm Q vapor loss?

A2: The rate of vapor loss is primarily influenced by:

• Operating Temperature: Higher temperatures increase the vapor pressure of the fluid, leading to a higher evaporation rate.

• Surface Area: A larger exposed surface area allows for a greater rate of evaporation.[5]

• Airflow over the Surface: Increased airflow across the liquid surface will accelerate vapor loss.

• Agitation: Agitation of the bath increases the surface area and can enhance the rate of evaporation.

Q3: What are the most effective methods to minimize Dowtherm Q vapor loss?

A3: Several methods can be employed to significantly reduce vapor loss:

• Floating Ball Covers: A layer of hollow plastic balls can cover a significant portion of the liquid surface (up to 90%), reducing the exposed area and acting as an insulating layer.[6][7] This can reduce evaporation by 60-90% for various liquids.[8][9][10][11][12]

• Bath Covers/Lids: A simple and effective method is to use a lid or cover for the bath whenever possible. This physically traps the vapor and reduces its escape.

• Nitrogen Blanket: Introducing a layer of inert nitrogen gas over the fluid surface displaces oxygen and creates a barrier that reduces both oxidation and evaporation.[13]

• Operating at the Lowest Necessary Temperature: While your experiment will dictate the required temperature, avoiding unnecessarily high temperatures will directly reduce the vapor pressure and subsequent loss.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Excessive Vapor Loss	1. Operating temperature is too high.2. High airflow over the bath surface.3. Large exposed surface area.4. Bath agitation is too vigorous.	1. Verify and, if possible, lower the operating temperature.2. Shield the bath from drafts or direct ventilation.3. Implement a vapor suppression method like floating balls or a bath cover.4. Reduce the level of agitation to the minimum required for your process.
Noticeable Odor	1. Significant vapor loss.2. Fluid degradation due to overheating or oxidation.	1. Address the cause of vapor loss using the steps above.2. Ensure the bulk fluid temperature does not exceed the recommended maximum of 330°C (625°F).[3]3. Consider using a nitrogen blanket to prevent oxidation.
Fluid Discoloration or Sludging	1. Oxidation of the hot fluid from contact with air.2. Thermal degradation from excessive temperatures.	1. Implement a nitrogen blanket to minimize air contact.[13]2. Ensure the heater is not creating localized hot spots exceeding the maximum film temperature.3. Have the fluid analyzed for degradation products.

Quantitative Data: Dowtherm Q Vapor Pressure

Understanding the relationship between temperature and vapor pressure is crucial for predicting and managing vapor loss. The table below summarizes the vapor pressure of Dowtherm Q at various temperatures. A higher vapor pressure indicates a greater tendency to evaporate.

Temperature (°C)	Temperature (°F)	Vapor Pressure (psia)	Vapor Pressure (bar)
65.6	150	0.01	0.0007
93.3	200	0.03	0.0021
121.1	250	0.14	0.0097
148.9	300	0.45	0.0310
176.7	350	1.1	0.0758
204.4	400	2.5	0.1724
232.2	450	5.0	0.3447
260.0	500	9.3	0.6412
287.8	550	16.0	1.1032
315.6	600	26.0	1.7926
330.0	625	33.8	2.3304

Data sourced from the Dowtherm Q Technical Data Sheet.[14]

Experimental Protocols

Protocol 1: Gravimetric Determination of Vapor Loss Rate

This protocol provides a method to quantify the rate of Dowtherm Q vapor loss from your open-bath system.

Objective: To measure the mass of Dowtherm Q lost to evaporation over a specific time at a constant temperature.

Materials:

• Open-bath system

• Dowtherm Q heat transfer fluid

• High-precision analytical balance (capable of weighing the bath or a representative sample container)

• Timer

• Thermometer or temperature probe

• Personal Protective Equipment (PPE): Safety glasses with side shields, chemically resistant gloves (e.g., Viton, PVC), and protective clothing.[1][4][13]

Procedure:

• Safety First: Ensure the work area is well-ventilated. Review the Safety Data Sheet (SDS) for Dowtherm Q before starting.[1][4]

• Initial Weighing:

  • If the entire bath is small enough, place it on the analytical balance and record the initial total mass (M_initial).

  • If the bath is too large, place a smaller, open container of known surface area filled with Dowtherm Q into the bath (ensuring it is stable and won't tip). Weigh this container with the fluid before placing it in the bath and record its initial mass (M_initial).

• Heating: Heat the bath to the desired, stable operating temperature.

• Timing: Once the temperature is stable, start the timer.

• Incubation: Maintain the bath at the set temperature for a predetermined period (e.g., 1, 4, or 8 hours). Ensure consistent conditions (e.g., ventilation) throughout the experiment.

• Final Weighing:

  • After the elapsed time, carefully turn off the heat and allow the bath (or sample container) to cool to room temperature. CAUTION: Do not weigh hot objects.

  • Once cooled, weigh the bath or sample container again and record the final mass (M_final).

• Calculation:

  • Calculate the mass loss: ΔM = M_initial - M_final

  • Calculate the vapor loss rate: Rate = ΔM / (Surface Area × Time)

    • Units are typically g/(m²·h).

Protocol 2: Evaluating the Effectiveness of Vapor Suppression Methods

Objective: To quantify the reduction in vapor loss achieved by implementing a vapor suppression technique (e.g., floating balls).

Procedure:

• Baseline Measurement: Follow Protocol 1 to determine the baseline vapor loss rate of Dowtherm Q in your open-bath system without any vapor suppression method.

• Implement Suppression Method:

  • Floating Balls: Carefully add a layer of floating balls to cover at least 90% of the fluid surface.

  • Lid: Place a lid on the bath, ensuring it is safe to do so at the operating temperature.

• Repeat Measurement: Repeat the steps from Protocol 1 under the exact same conditions (temperature, time) with the vapor suppression method in place.

• Calculate Effectiveness:

  • Let Rate_baseline be the vapor loss rate without suppression and Rate_suppressed be the rate with suppression.

  • Percentage Reduction = [(Rate_baseline - Rate_suppressed) / Rate_baseline] × 100%

Visualizations

Caption: Key factors that increase Dowtherm Q vapor loss.

Caption: Troubleshooting workflow for minimizing vapor loss.

References

• 1. loikitsdistribution.com [loikitsdistribution.com]
• 2. durathermfluids.com [durathermfluids.com]
• 3. chempoint.com [chempoint.com]
• 4. thermalfluidshub.com [thermalfluidshub.com]
• 5. researchgate.net [researchgate.net]
• 6. Hollow Plastic Balls & Spheres - Plastic Float Balls | Precision Plastic Ball Company [precisionplasticball.com]
• 7. Technical cover spheres: Now with 5 effects for process baths [euro-matic.de]
• 8. researchgate.net [researchgate.net]
• 9. offe.co.il [offe.co.il]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. DSpace [research-repository.griffith.edu.au]
• 13. chempoint.com [chempoint.com]
• 14. glycolsales.com.au [glycolsales.com.au]

Addressing discoloration of Dowtherm Q during a long-duration experiment

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing discoloration of Dowtherm Q during long-duration experiments.

Frequently Asked Questions (FAQs)

Q1: What is causing the discoloration of my Dowtherm Q fluid?

Discoloration of Dowtherm Q, which is initially a clear to light yellow liquid, is a common indicator of fluid degradation or contamination.[1][2][3][4] The primary causes are:

• Thermal Degradation (Thermal Cracking): When Dowtherm Q is exposed to temperatures exceeding its recommended bulk operating limit of 330°C (625°F) or film temperatures above 360°C (675°F), the molecules can break down.[5][6] This process, known as thermal cracking, creates both smaller, more volatile "low boilers" and larger, less volatile "high boilers." The formation of high boilers can lead to sludge and carbon deposits (coke), which will darken the fluid.[6]

• Oxidation: In the presence of air (oxygen), particularly at high temperatures, Dowtherm Q can oxidize.[5] This reaction forms organic acids and can lead to the formation of sludge and other insoluble materials, causing the fluid to darken and become more viscous.[5] To prevent this, it is crucial to maintain a positive pressure inert gas blanket (e.g., nitrogen) on the system's expansion tank.[5][7]

• Contamination: The introduction of foreign materials is a significant cause of discoloration and degradation.[5][8] Common contaminants include:

  • Process Fluids: Leaks from the process side can introduce materials that are less thermally stable than Dowtherm Q, leading to rapid degradation and fouling.[5]

  • Cleaning Agents: Residual cleaning chemicals left in the system after maintenance can react with the fluid at operating temperatures.[6]

  • Water: Water contamination can cause operational issues and potentially contribute to corrosion.[6]

  • Wear Particles and Debris: Corrosion products, pipe slag, and other debris can act as catalysts for degradation reactions.

Troubleshooting Guide

If you observe a change in the color of your Dowtherm Q, follow this troubleshooting guide to identify the root cause and determine the appropriate corrective actions.

Step 1: Visual Inspection and Initial Assessment

• Observe the Fluid Color: A gradual darkening over a long period might indicate normal aging, while a rapid or significant color change suggests a more severe issue like major contamination or overheating.

• Check for Particulates: Take a sample of the fluid and look for suspended solids or sediment, which could indicate the formation of insolubles or external contamination.

Step 2: Review Operational Data

• Temperature Logs: Verify that the bulk and film temperatures have remained within the recommended operating limits for Dowtherm Q.[5] Excursions above these limits are a primary cause of thermal degradation.

• System Pressure: Check for any unusual pressure fluctuations that might indicate the formation of volatile low boilers or process leaks.

• Inert Gas System: Ensure the nitrogen or other inert gas blanketing system on the expansion tank is functioning correctly and maintaining a positive pressure.[5]

Step 3: Comprehensive Fluid Analysis

A thorough analysis of the heat transfer fluid is essential for diagnosing the problem. Dow offers a free analytical testing service to monitor fluid condition.[5][7] Key tests include:

Test Parameter	ASTM Method	Significance of Results	Recommended Action Thresholds
Total Acid Number (TAN)	ASTM D664	An increase in TAN indicates fluid oxidation due to air exposure. New fluid has a TAN close to 0.01.	A significant increase from the baseline suggests an oxidation problem.
Kinematic Viscosity	ASTM D445	An increase in viscosity can indicate the formation of high boilers and sludge due to thermal degradation or oxidation. A decrease can suggest contamination with a lower viscosity fluid.[9][10][11][12]	A change of more than 10-15% from the new fluid viscosity warrants investigation.
Insolubles	ASTM D893	Measures the amount of solid contaminants, such as carbon, coke, and other degradation products.[13][14][15][16]	The presence of significant insolubles indicates advanced degradation and potential for fouling.
Boiling Range Distribution	ASTM D2887	This test identifies the presence of "low boilers" and "high boilers." An increase in low boilers can lower the flash point, while an increase in high boilers points to thermal degradation.[17][18][19][20][21]	A noticeable deviation from the new fluid's boiling range distribution signals degradation.
Water Content	ASTM D6304	Detects the presence of water, which can cause operational problems and corrosion.	Water content should be kept to a minimum.

Step 4: Corrective Actions

Based on the results of your investigation and fluid analysis, consider the following corrective actions:

• Address Overheating: If temperature excursions are identified, review and adjust process controls to ensure operation within the recommended limits for Dowtherm Q.

• Inert Gas System Repair: If the inert gas blanket is not functioning correctly, repair it immediately to prevent further oxidation.

• Identify and Repair Leaks: If contamination from process fluids is suspected, perform a thorough inspection to locate and repair any leaks.

• Fluid Filtration: For systems with particulate contamination, installing a side-stream filtration system can remove solid degradation products and extend the life of the fluid.

• System Flush and Fluid Replacement: In cases of severe degradation or contamination, a full system flush and replacement of the Dowtherm Q fluid may be necessary. Dow offers a specialized DOWTHERM™ Cleaning Fluid for this purpose.[22][23]

Experimental Protocols

1. Sampling Procedure for Dowtherm Q Analysis

A representative sample is crucial for accurate analysis.

• Sampling Location: Take the sample from a "live" part of the system, such as a low-point drain near the pump or heater inlet, where the fluid is actively circulating. Avoid taking samples from the expansion tank or stagnant lines.

• System Conditions: The system should be running with the fluid circulating at a minimum temperature of 82°C (180°F).

• Procedure:

  • Carefully open the sample valve and purge the line with at least one full sample container volume to ensure the sample is representative of the bulk fluid.

  • Fill the sample container, leaving some headspace to allow for thermal expansion.

  • If the system temperature is above 135°C (270°F), use a cooling coil or a length of metal tubing to cool the sample before it enters the container to prevent breakage.

  • Seal the container tightly and label it clearly with the date, system identification, and fluid type.

2. Overview of Key ASTM Test Methodologies

• ASTM D664: Total Acid Number (TAN)

  • Principle: This test measures the amount of acidic substances in the fluid. A weighed sample is dissolved in a solvent and titrated with a standard solution of potassium hydroxide (KOH). The endpoint is determined potentiometrically.[24][25]

  • Apparatus: Automatic potentiometric titrator, glass electrode, reference electrode, burette.

  • Procedure: A known weight of the Dowtherm Q sample is dissolved in a mixture of toluene and isopropanol containing a small amount of water. This solution is then titrated with a standardized alcoholic KOH solution. The potential difference between the electrodes is monitored, and the endpoint is taken at a well-defined inflection in the titration curve. The TAN is calculated in mg KOH per gram of sample.[26]

• ASTM D445: Kinematic Viscosity

  • Principle: This method determines the resistance to flow of the fluid under gravity. The time it takes for a fixed volume of the fluid to flow through a calibrated glass capillary viscometer is measured.[9][10][11][12]

  • Apparatus: Calibrated glass capillary viscometer, temperature-controlled bath, stopwatch.

  • Procedure: The viscometer is filled with the Dowtherm Q sample and placed in a constant temperature bath until it reaches thermal equilibrium. The time taken for the fluid to flow between two marked points on the viscometer is measured. The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.[11][12]

• ASTM D893: Insolubles in Used Lubricating Oils

  • Principle: This test separates and quantifies insoluble materials from the used fluid.[27][13][14][15][16]

  • Apparatus: Centrifuge, centrifuge tubes.

  • Procedure: A sample of the used Dowtherm Q is mixed with a solvent (typically pentane) and centrifuged. The solvent dissolves the oil, leaving the insoluble materials as a sediment. The amount of sediment is then measured. A subsequent step using toluene can be employed to differentiate between organic and inorganic insolubles.[27][15]

• ASTM D2887: Boiling Range Distribution by Gas Chromatography

  • Principle: This method uses gas chromatography to determine the boiling point distribution of the fluid.[17][18][19][20][21]

  • Apparatus: Gas chromatograph with a flame ionization detector (FID), non-polar capillary column.

  • Procedure: A small amount of the Dowtherm Q sample is injected into the gas chromatograph. The components of the fluid are separated based on their boiling points as they pass through the column. The retention time of each component is correlated to its boiling point using a calibration curve generated from a mixture of known n-alkanes. This provides a detailed distribution of the boiling points within the fluid.[17][19]

Visualizations

Caption: Troubleshooting workflow for discolored Dowtherm Q.

Caption: Primary degradation pathways for Dowtherm Q fluid.

References

• 1. dow.com [dow.com]
• 2. scribd.com [scribd.com]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. thermalfluidshub.com [thermalfluidshub.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. famico.uk [famico.uk]
• 7. cphi-online.com [cphi-online.com]
• 8. famico.uk [famico.uk]
• 9. ASTM D445 - eralytics [eralytics.com]
• 10. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 11. ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity) - Savant Labs [savantlab.com]
• 12. tamson-instruments.com [tamson-instruments.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. scribd.com [scribd.com]
• 15. Discovery in Engine Oil Soot Testing Teaches Lesson [machinerylubrication.com]
• 16. store.astm.org [store.astm.org]
• 17. ASTM D2887 | Boiling Point Distributions in Petroleum Fractions [scioninstruments.com]
• 18. gcms.labrulez.com [gcms.labrulez.com]
• 19. gcms.cz [gcms.cz]
• 20. scribd.com [scribd.com]
• 21. store.astm.org [store.astm.org]
• 22. chempoint.com [chempoint.com]
• 23. dow.com [dow.com]
• 24. ASTM D664 - Standard Test Method for Acid Number of Petroleum Products by Potentiometric Titration - Savant Labs [savantlab.com]
• 25. youtube.com [youtube.com]
• 26. WearCheck - The Leader in Oil Analysis [wearcheck.com]
• 27. petrolube.com [petrolube.com]

Navigating a Dowtherm Q Spill: A Technical Support Guide for Laboratory Professionals

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on how to safely manage a Dowtherm Q heat transfer fluid spill within a laboratory setting. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the immediate first steps to take after a Dowtherm Q spill?

A1: In the event of a Dowtherm Q spill, the following immediate actions are critical:

• Evacuate and Alert: Immediately alert personnel in the vicinity of the spill and evacuate the immediate area.

• Ventilate: If it is safe to do so, increase ventilation in the area by opening a fume hood sash or activating an exhaust fan.

• Assess the Spill: From a safe distance, assess the size and nature of the spill. For spills larger than what can be managed with the available spill kit, or if there is a fire, evacuate the laboratory and contact your institution's emergency response team.

• Consult the SDS: Always refer to the Safety Data Sheet (SDS) for Dowtherm Q for specific hazard information and handling procedures.[1][2][3][4]

Q2: What are the primary hazards associated with Dowtherm Q?

A2: Dowtherm Q presents several hazards that require careful management:

• Aspiration Hazard: May be fatal if swallowed and enters airways.[1][3]

• Skin Irritation: Causes skin irritation and may cause an allergic skin reaction.[1][3][4]

• Combustibility: Dowtherm Q is a combustible material with a relatively high flash point.[2] Vapors can form flammable mixtures with air at elevated temperatures.

• Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3]

Q3: What personal protective equipment (PPE) is required when handling a Dowtherm Q spill?

A3: Appropriate PPE is essential to prevent exposure. The following should be worn during cleanup:

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect clothing and skin.

• Respiratory Protection: For large spills or in poorly ventilated areas, a respirator with an organic vapor cartridge may be necessary.

Q4: How should a small Dowtherm Q spill be cleaned up?

A4: For small, manageable spills, follow these steps:

• Containment: Confine the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[3]

• Absorption: Apply absorbent material over the spill, starting from the outside and working inwards to prevent spreading.[5]

• Collection: Once the liquid is absorbed, use non-sparking tools to carefully collect the material into a suitable, labeled container for hazardous waste.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Dispose of the contaminated absorbent material and any used cleaning supplies as hazardous waste in accordance with local regulations.[1]

Q5: What should I do in case of skin or eye contact with Dowtherm Q?

A5:

• Skin Contact: Immediately wash the affected skin with plenty of soap and water.[1] Remove contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Q6: What if Dowtherm Q is ingested?

A6: If swallowed, do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1] Due to the aspiration hazard, it is critical to prevent the substance from entering the lungs.[4]

Troubleshooting Guide

Issue	Probable Cause	Solution
Persistent odor after cleanup	Incomplete absorption or inadequate ventilation.	Re-clean the spill area with a suitable detergent and ensure adequate ventilation to dissipate any remaining vapors.
Skin irritation despite wearing gloves	Glove material may not be resistant to Dowtherm Q, or a tear in the glove may have occurred.	Immediately remove and dispose of the gloves, wash hands thoroughly, and inspect gloves for any damage before use. Select gloves with appropriate chemical resistance.
Spill is spreading quickly	The spill occurred on a non-level surface or the volume was underestimated.	Immediately create a dike or barrier around the spill using absorbent socks or another suitable containment material to prevent further spreading.[6]
Uncertainty about proper disposal	Lack of familiarity with institutional hazardous waste procedures.	Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of Dowtherm Q-contaminated waste.

Quantitative Data Summary

The following table summarizes key quantitative data for Dowtherm Q, as found in its Safety Data Sheet.

Property	Value	Source
Flash Point (Setaflash Closed Cup)	121 °C (250 °F)	[4]
Autoignition Temperature	412 °C (773 °F)	[2]
Boiling Point (760 mmHg)	267 °C (513 °F)	[4]
Vapor Pressure @ 25 °C	0.002 mmHg	[1][4]
Relative Density (water = 1)	0.97 @ 20 °C / 25 °C	[1][4]
Lower Flammable Limit in Air	0.55 % (V)	[4]

Experimental Protocol: Dowtherm Q Spill Cleanup

Objective: To safely and effectively clean up a small-scale (less than 1 liter) Dowtherm Q spill in a laboratory environment.

Materials:

• Dowtherm Q spill kit (containing absorbent pads, socks, and loose absorbent material)

• Chemical-resistant gloves

• Safety goggles

• Lab coat

• Non-sparking scoop or dustpan

• Sealable, labeled hazardous waste container

• Soap and water

• Paper towels

Methodology:

• Immediate Response and Assessment:

  • Alert personnel and evacuate the immediate area.

  • Ensure the area is well-ventilated.

  • Don the appropriate PPE (gloves, goggles, lab coat).

• Containment:

  • Place absorbent socks or create a dike with loose absorbent material around the perimeter of the spill to prevent it from spreading.

• Absorption:

  • Cover the spill with absorbent pads or loose absorbent material, starting from the outer edges and moving towards the center.

  • Allow the absorbent material to fully soak up the Dowtherm Q.

• Collection:

  • Using a non-sparking scoop, carefully collect the saturated absorbent material.

  • Place the contaminated material into the designated hazardous waste container.

• Decontamination:

  • Wipe the spill area with paper towels dampened with soap and water to remove any remaining residue.

  • Place the used paper towels into the hazardous waste container.

• Waste Disposal:

  • Seal the hazardous waste container securely.

  • Label the container clearly as "Hazardous Waste: Dowtherm Q Spill Debris."

  • Arrange for disposal through your institution's EHS department.

• Post-Cleanup:

  • Remove and dispose of gloves in the hazardous waste container.

  • Wash hands thoroughly with soap and water.

  • Restock the spill kit.

Logical Workflow for Dowtherm Q Spill Response

Caption: Workflow for handling a Dowtherm Q spill.

References

• 1. loikitsdistribution.com [loikitsdistribution.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. chempoint.com [chempoint.com]
• 4. thermalfluidshub.com [thermalfluidshub.com]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Technical Support Center: Dowtherm Q Heat Transfer Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the flow rate of Dowtherm Q for maximum heat transfer in their experimental setups.

Troubleshooting Guide

Q: My system is not reaching the desired temperature. Could the Dowtherm Q flow rate be the issue?

A: Yes, an improper flow rate is a common cause of inefficient heat transfer.

• Too low of a flow rate: This can lead to a thick, stagnant boundary layer of fluid at the heat transfer surface, which increases thermal resistance and reduces the overall heat transfer coefficient. In heated systems, low fluid velocity can also lead to localized overheating and thermal degradation of the fluid.[1][2]

• Too high of a flow rate: While generally promoting better heat transfer, excessively high flow rates can lead to a significant pressure drop across the system, requiring more powerful and energy-intensive pumps.[3] At very high velocities, there is also a risk of erosion, particularly in systems with softer metals or delicate components.

Q: I've noticed a gradual decline in heat transfer performance over time. What could be the cause related to Dowtherm Q?

A: A decline in performance can be due to several factors:

• Fluid Degradation: Operating Dowtherm Q above its recommended maximum film temperature of 360°C (675°F) can cause it to break down.[1] These degradation products can be more viscous and have lower thermal conductivity, leading to fouling of heat transfer surfaces.

• Contamination: The introduction of contaminants into the Dowtherm Q fluid can alter its physical properties, such as viscosity, which directly impacts the heat transfer coefficient.[1][2]

• Air Oxidation: If the system is not properly sealed, air can leak in and oxidize the hot fluid. Oxidative byproducts can be corrosive and lead to the formation of sludge, which will impede heat transfer.[1]

Q: How can I determine if my Dowtherm Q flow is in the turbulent or laminar regime?

A: You can estimate the flow regime by calculating the Reynolds number (Re):

• Re = (ρ * v * D) / μ

  • ρ = Density of Dowtherm Q at the operating temperature

  • v = Fluid velocity

  • D = Pipe/tube diameter

  • μ = Dynamic viscosity of Dowtherm Q at the operating temperature

A Reynolds number below 2300 generally indicates laminar flow, while a value above 4000 suggests turbulent flow. For optimal heat transfer, you should aim for a turbulent flow regime.

Frequently Asked Questions (FAQs)

Q: What is the recommended flow velocity for Dowtherm Q?

A: For heated systems, a minimum liquid velocity of 6 feet per second (approximately 2 meters per second) is recommended to prevent excessive fluid film temperatures.[1] A typical design range is between 6 to 12 feet per second (2 to 4 m/s).[1] The optimal velocity will depend on a balance between achieving good heat transfer and the practical limits of your system's pumping capacity and pressure drop tolerance.[1]

Q: How does temperature affect the optimal flow rate of Dowtherm Q?

A: Temperature significantly impacts the physical properties of Dowtherm Q, which in turn affects the optimal flow rate. As the temperature of Dowtherm Q increases, its viscosity decreases.[1] This lower viscosity means that less pumping power is required to achieve a turbulent flow regime, which is beneficial for heat transfer. The table below summarizes the key physical properties of Dowtherm Q at various temperatures.

Q: Will increasing the flow rate always improve heat transfer?

A: Generally, increasing the flow rate from a laminar to a turbulent regime will significantly improve the heat transfer coefficient. In the turbulent flow regime, further increases in flow rate will continue to enhance the heat transfer coefficient, but with diminishing returns. Eventually, the gains in heat transfer will be outweighed by the increased energy consumption of the pump and the potential for erosion. Therefore, there is an optimal range for the flow rate that maximizes heat transfer while minimizing operational costs and risks.

Data Presentation

The following tables provide key physical property data for Dowtherm Q at various temperatures, which are essential for calculating the Reynolds number and understanding the fluid's behavior at different operating conditions.

Table 1: Physical Properties of Dowtherm Q at Various Temperatures (SI Units)

Temperature (°C)	Density ( kg/m ³)	Viscosity (mPa·s)	Thermal Conductivity (W/m·K)	Specific Heat (kJ/kg·K)
0	980.5	7.56	0.1244	1.589
50	947.8	2.14	0.1197	1.733
100	915.1	0.89	0.1149	1.878
150	882.4	0.49	0.1102	2.022
200	849.7	0.31	0.1054	2.166
250	817.0	0.22	0.1007	2.311
300	784.3	0.16	0.0959	2.455

Data sourced from Dowtherm Q Technical Data Sheets.[4][5]

Table 2: Physical Properties of Dowtherm Q at Various Temperatures (English Units)

Temperature (°F)	Density (lb/ft³)	Viscosity (cP)	Thermal Conductivity (Btu/hr·ft·°F)	Specific Heat (Btu/lb·°F)
32	61.21	7.56	0.0720	0.380
122	59.17	2.14	0.0692	0.414
212	57.13	0.89	0.0664	0.449
302	55.08	0.49	0.0637	0.483
392	53.04	0.31	0.0609	0.517
482	50.99	0.22	0.0582	0.552
572	48.95	0.16	0.0554	0.586

Data sourced from Dowtherm Q Technical Data Sheets.[4][5]

Experimental Protocols

Objective: To determine the optimal flow rate of Dowtherm Q for maximum heat transfer in a specific experimental setup (e.g., a shell and tube heat exchanger).

Materials:

• Experimental setup with a heat source and a heat sink.

• Dowtherm Q heat transfer fluid.

• Variable speed pump to control the flow rate of Dowtherm Q.

• Flow meter to measure the volumetric flow rate.

• Temperature sensors (e.g., thermocouples or RTDs) at the inlet and outlet of the heat exchanger for both Dowtherm Q and the process fluid.

• Pressure sensors at the inlet and outlet of the heat exchanger to measure pressure drop.

• Data acquisition system to record temperature, flow rate, and pressure readings.

Methodology:

• System Preparation:

  • Ensure the system is clean and free of any contaminants.

  • Charge the system with Dowtherm Q, following all safety precautions outlined in the Safety Data Sheet (SDS).

  • Purge the system of any air to prevent oxidation of the fluid.[1]

• Experimental Procedure:

  • Set the process fluid flow rate and inlet temperature to the desired and constant values.

  • Start the Dowtherm Q circulation pump at a low flow rate.

  • Allow the system to reach a steady state, where the inlet and outlet temperatures of both fluids are stable.

  • Record the following data:

    • Dowtherm Q inlet temperature (T_in_dow)

    • Dowtherm Q outlet temperature (T_out_dow)

    • Process fluid inlet temperature (T_in_proc)

    • Process fluid outlet temperature (T_out_proc)

    • Dowtherm Q volumetric flow rate (V_dot_dow)

    • Pressure drop across the heat exchanger (ΔP_dow)

  • Incrementally increase the Dowtherm Q flow rate using the variable speed pump.

  • Repeat the process of reaching a steady state and recording the data at each new flow rate. Continue this for a range of flow rates, ensuring to cover both laminar and turbulent flow regimes if possible.

• Data Analysis:

  • For each flow rate, calculate the rate of heat transfer (q) using the following equation:

    • q = m_dot_dow * C_p_dow * (T_in_dow - T_out_dow)

      • m_dot_dow = mass flow rate of Dowtherm Q (ρ_dow * V_dot_dow)

      • C_p_dow = specific heat of Dowtherm Q at the average temperature

  • Calculate the Log Mean Temperature Difference (LMTD) for the heat exchanger.

  • Calculate the overall heat transfer coefficient (U) for each flow rate:

    • U = q / (A * LMTD)

      • A = heat transfer surface area

  • Plot the overall heat transfer coefficient (U) as a function of the Dowtherm Q flow rate.

  • The optimal flow rate will be in the region where the heat transfer coefficient is maximized before the curve begins to plateau and the pressure drop increases significantly.

Mandatory Visualization

Caption: Relationship between Dowtherm Q flow rate and heat transfer optimization factors.

Caption: Troubleshooting workflow for poor heat transfer with Dowtherm Q.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. parafluid.com.mx [parafluid.com.mx]
• 3. What are the flow rate requirements for heat transfer oil in a system? - Blog [m.evergreensinochem.com]
• 4. rodun-int.com [rodun-int.com]
• 5. scribd.com [scribd.com]

Technical Support Center: Dowtherm Q Stability and Air Exposure

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of Dowtherm Q heat transfer fluid when exposed to air in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q and what is its recommended operating temperature?

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for liquid-phase heat transfer applications and has a recommended operating temperature range of -35°C to 330°C (-30°F to 625°F).[1][2][3][4]

Q2: What happens if Dowtherm Q is exposed to air during operation?

Exposing Dowtherm Q to air at elevated temperatures, particularly above 93°C (200°F), can lead to oxidative degradation.[5] This chemical reaction can form undesirable by-products, including carboxylic acids.[6] The rate of this oxidation reaction increases with temperature and the amount of air mixed with the fluid.[6][7]

Q3: What are the signs of Dowtherm Q degradation due to air exposure?

The primary indicators of oxidative degradation in Dowtherm Q include:

• Increased Viscosity: The fluid becomes thicker, which can impact pumping efficiency and heat transfer.[5]

• Increased Total Acid Number (TAN): The formation of acidic by-products increases the fluid's TAN. A new fluid typically has a TAN of less than 0.05.[5] A TAN of 1.0 is often considered the point where a fluid change is recommended.[5]

• Sludge Formation: As the concentration of acidic by-products reaches a saturation point, they can drop out of the fluid as sludge, which can foul heat transfer surfaces.[5]

• Color Change: While not a definitive indicator on its own, a change in the fluid's color can signal chemical changes.[8]

Q4: How can I prevent the oxidative degradation of Dowtherm Q in my lab setup?

To prevent air from contacting the fluid, it is crucial to take preventative measures.[6] The most effective method is to maintain a positive pressure inert gas blanket, such as nitrogen, on the system's expansion tank at all times during operation.[6] This ensures that any gas the fluid comes into contact with is non-reactive.

Q5: How does Dowtherm Q's thermal stability compare to other fluids?

Dowtherm Q exhibits better thermal stability than traditional hot oils, especially at the higher end of their operating range (above 260°C).[4] In the temperature range of 290°C to 315°C (550°F to 600°F), its stability is reported to be 15 to 30 times greater than that of a typical hot oil.[6]

Troubleshooting Guide

Issue: My Dowtherm Q fluid appears to be degrading. How can I determine the cause and solution?

Follow this guide to troubleshoot potential fluid degradation issues.

Question 1: Have you observed an increase in the fluid's viscosity or the formation of sludge in your system?

• Yes: This strongly suggests fluid degradation. Proceed to Question 2.

• No: While degradation may still be occurring at an early stage, the issue might be related to other system parameters. Monitor the fluid's properties and check for any operational changes.

Question 2: Has the fluid been exposed to air at temperatures above 93°C (200°F)?

• Yes, or I'm unsure: Air exposure is a likely cause of the degradation. Proceed to Question 3.

• No, my system is sealed and blanketed with an inert gas: The degradation may be due to thermal cracking (overheating beyond the maximum recommended temperature).[5][7] You should verify the maximum operating temperature of your system and ensure it does not exceed 330°C for the bulk fluid.

Question 3: Are you using an inert gas blanket (e.g., nitrogen) in your system's expansion tank?

• No: The absence of an inert gas blanket is the most probable cause of oxidative degradation. Implement a positive pressure inert gas blanket immediately to prevent further air contact.[6] You should consider having a sample of your current fluid analyzed to determine the extent of degradation.

• Yes: Check the integrity of your inert gas system. Ensure there are no leaks and that a positive pressure is consistently maintained. A compromised inert gas system can allow air to enter.

Troubleshooting Decision Pathway

Caption: Troubleshooting decision tree for Dowtherm Q degradation.

Data on Fluid Properties Affected by Oxidation

The following table summarizes the expected changes in Dowtherm Q properties due to oxidative degradation. Quantitative values will depend on the specific conditions (temperature, duration of air exposure).

Property	New Fluid (Typical)	Fluid After Oxidation	Primary Reason for Change
Viscosity	Low	Increases	Formation of higher molecular weight polymerization products.[5]
Total Acid Number (TAN)	< 0.05 mg KOH/g	Increases (> 1.0)	Formation of carboxylic acids from oxidation.[5][6]
Appearance	Clear to light yellow[1][3][9]	Darkens	Formation of degradation by-products.[8]
Insolubles/Sludge	None	Present	Precipitation of high molecular weight, insoluble compounds.[5]

Experimental Protocols

Protocol: Evaluating Oxidative Stability of Dowtherm Q

This protocol is adapted from the general IP48 oxidation resistance test for heat transfer fluids and is intended to provide a qualitative and quantitative assessment of Dowtherm Q's stability when exposed to air in a controlled laboratory setting.[10]

Objective: To measure the change in Kinematic Viscosity and Total Acid Number (TAN) of Dowtherm Q after exposure to air at a constant elevated temperature.

Materials:

• Dowtherm Q sample

• Oxidation test vessels with ground glass heads and air delivery tubes

• Constant temperature oil bath (±0.5°C accuracy)

• Air supply with flowmeter (flow rate 15 ± 0.25 L/h)

• Viscometer (e.g., Herzog Multi-Range Viscometer)

• Titration equipment for TAN analysis (per ASTM D664)

• Toluene and Isopropyl Alcohol (for TAN analysis)

• Standardized Potassium Hydroxide (KOH) titrant

• Analytical balance

Procedure:

• Preparation:

  • Thoroughly clean oxidation test vessels, first with a strong acid soak (e.g., concentrated sulfuric acid) overnight, followed by extensive rinsing with tap water and then distilled water.

  • Dry the glassware in an oven at 100°C for at least two hours and allow it to cool to room temperature.[10]

• Sample Handling:

  • Weigh an empty, clean, and dry oxidation test vessel to the nearest 0.1 g.

  • Add approximately 40 mL of the Dowtherm Q sample to the vessel.

  • Reweigh the vessel with the sample to the nearest 0.1 g.[10]

• Oxidation:

  • Place the test vessel into the oil bath set to the desired test temperature (e.g., 200°C).

  • Connect the air supply to the air delivery tube, ensuring the end is submerged in the fluid.

  • Once the sample reaches the test temperature, start the airflow at a rate of 15 ± 0.25 L/h.[10]

  • Maintain these conditions for a set duration (e.g., two 6-hour cycles with a 12-hour cool-down period in between, as per the reference protocol).[10]

• Post-Oxidation Analysis:

  • After the specified duration, turn off the heat and air supply, and allow the vessel to cool to room temperature.

  • Kinematic Viscosity: Measure the kinematic viscosity of the oxidized sample using a viscometer according to ASTM D445.[10]

  • Total Acid Number (TAN):

    • Weigh approximately 1 g of the oxidized fluid into a 100-mL beaker.

    • Add 75 mL of a solvent mixture (Toluene and Isopropyl Alcohol).[10]

    • Determine the TAN by acid-base titration with standardized KOH, following the procedure outlined in ASTM D664.[10]

• Data Comparison:

  • Compare the final Kinematic Viscosity and TAN values to those of the original, unoxidized Dowtherm Q sample to quantify the extent of degradation.

Experimental Workflow Diagram

Caption: Workflow for evaluating the oxidative stability of Dowtherm Q.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. scribd.com [scribd.com]
• 3. ancochemicals.com [ancochemicals.com]
• 4. rodun-int.com [rodun-int.com]
• 5. durathermfluids.com [durathermfluids.com]
• 6. glycolsales.com.au [glycolsales.com.au]
• 7. Fluid Analysis Of Heat Transfer Fluids In Hot Oil Units [multitherm.com]
• 8. kelid1.ir [kelid1.ir]
• 9. thermalfluidshub.com [thermalfluidshub.com]
• 10. relatherm.com [relatherm.com]

Extending the lifespan of Dowtherm Q in a frequently used laboratory setup

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on extending the lifespan of Dowtherm Q in frequently used laboratory setups.

Frequently Asked Questions (FAQs)

Q1: What is Dowtherm Q and why is it used in laboratory setups?

A1: Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3] It is frequently used in laboratory heating and cooling applications due to its excellent thermal stability at high temperatures and good pumpability at low temperatures, offering a wide operational range from -35°C to 330°C (-30°F to 625°F).[1][3][4][5][6][7] Compared to mineral oils, Dowtherm Q provides superior performance, especially at the upper end of the temperature range.[1][2][3][6]

Q2: What are the primary causes of Dowtherm Q degradation?

A2: The two main causes of Dowtherm Q degradation are:

• Thermal Cracking: Occurs when the fluid is exposed to temperatures exceeding its maximum recommended bulk or film temperature. This process breaks down the fluid's molecules, leading to the formation of both "low boilers" (more volatile compounds) and "high boilers" (heavier, less volatile compounds that can form sludge and carbon deposits).

• Oxidation: Happens when the hot fluid comes into contact with air (oxygen).[8] This reaction forms organic acids, which can accelerate fluid degradation and lead to an increase in viscosity and the formation of sludge.[8] Oxidation is a significant concern in systems with an open expansion tank.

Q3: How can I minimize the oxidation of Dowtherm Q in my laboratory setup?

A3: To minimize oxidation, it is crucial to limit the fluid's exposure to air, especially at elevated temperatures. The most effective method is to maintain a nitrogen blanket in the expansion tank. This creates a positive pressure with an inert gas, preventing air from entering the system.[8]

Q4: How often should I test my Dowtherm Q fluid?

A4: For frequently used laboratory setups, it is recommended to test the Dowtherm Q fluid at least annually. However, for systems operating continuously at high temperatures or those with a history of fluid degradation, more frequent testing (e.g., semi-annually or quarterly) is advisable. Regular fluid analysis is key to detecting degradation early and taking corrective action before significant system damage occurs.[8]

Q5: Can I mix Dowtherm Q with other heat transfer fluids?

A5: It is not recommended to mix Dowtherm Q with other heat transfer fluids, even those with similar chemistries. Topping up a system with a different fluid can alter the physical properties of the mixture, potentially leading to unpredictable performance and accelerated degradation. If topping up is necessary, use only new, unused Dowtherm Q.

Troubleshooting Guide

This guide addresses common issues encountered when using Dowtherm Q in a laboratory setting.

Symptom	Possible Cause(s)	Recommended Action(s)
Darkening of Fluid Color	Natural aging, minor oxidation, or thermal stress.	Monitor the fluid's key properties (viscosity, acid number). A color change alone is not a definitive indicator of fluid degradation.
Increased Fluid Viscosity	Oxidation, formation of high boilers due to thermal cracking.	Send a fluid sample for analysis. If viscosity has increased by more than 10% compared to new fluid, consider partial or full fluid replacement.[4]
System Over-Pressurization	Formation of low boilers from thermal degradation, presence of water contamination.	Vent the expansion tank to release volatile components. Test for moisture content. If high, perform a system "boil-out" to remove water.
Foul Odor	Severe thermal degradation or contamination.	Immediately send a fluid sample for analysis. Prepare for a potential system flush and fluid replacement.
Pump Cavitation (Noisy Pump)	Low fluid level, high fluid viscosity at low temperatures, presence of water or low boilers.	Check the fluid level in the expansion tank. Ensure the fluid temperature is within its pumpable range. Test for and remove any contaminants.
Poor Heat Transfer Efficiency	Increased fluid viscosity, fouling of heat transfer surfaces with carbon deposits (coking).	Analyze the fluid for degradation. If significant, a system flush and fluid replacement are necessary. Consider installing a side-stream filter.

Data Summary Tables

Table 1: Typical Properties of New Dowtherm Q

Property	Value	Units
Composition	Mixture of Diphenylethane and Alkylated Aromatics	-
Temperature Range	-35 to 330	°C
Flash Point (Closed Cup)	120	°C
Fire Point (C.O.C.)	124	°C
Autoignition Temperature	412	°C
Molecular Weight (average)	190	g/mol
Color	Clear to Light Yellow	-

Source: Dowtherm Q Technical Data Sheets[3][9][10]

Table 2: In-Service Dowtherm Q Analysis and Actionable Limits

Parameter	Warning Limit	Action/Condemnation Limit	Potential Implication of Exceeding Limit
Viscosity Change @ 40°C	> 10% increase	> 25% increase	Reduced heat transfer efficiency, increased pumping energy.
Total Acid Number (TAN)	> 0.5	> 3.0[4]	Indicates significant oxidation, risk of corrosion and sludge formation.
Moisture Content	> 200 ppm	> 350 ppm[4]	Pump cavitation, corrosion, accelerated fluid degradation.
Insoluble Solids	> 0.2 wt%	> 0.4 wt%[4]	Fouling of heat transfer surfaces, plugging of lines.

Experimental Protocols

1. Protocol for Viscosity Measurement (ASTM D445)

• Objective: To determine the kinematic viscosity of Dowtherm Q to assess changes from its new condition.

• Methodology:

  • Ensure the viscometer bath is clean and set to a constant temperature of 40°C.

  • Select a calibrated capillary viscometer appropriate for the expected viscosity range of Dowtherm Q.

  • Filter the fluid sample through a fine-mesh screen to remove any particulate matter.

  • Charge the viscometer with the fluid sample.

  • Place the viscometer in the constant temperature bath and allow it to equilibrate for at least 30 minutes.

  • Using suction, draw the fluid up through the capillary tube to a point above the upper timing mark.

  • Release the suction and measure the time it takes for the fluid to flow between the upper and lower timing marks.

  • Repeat the measurement at least three times and calculate the average flow time.

  • Calculate the kinematic viscosity by multiplying the average flow time by the viscometer's calibration constant.

2. Protocol for Total Acid Number (TAN) Determination (ASTM D664)

• Objective: To quantify the acidic constituents in Dowtherm Q as an indicator of oxidative degradation.[11][12]

• Methodology:

  • Weigh a specified amount of the Dowtherm Q sample into a beaker.[13]

  • Dissolve the sample in a titration solvent (typically a mixture of toluene, isopropanol, and a small amount of water).[13]

  • Immerse a pH electrode and a stirrer into the solution.

  • Titrate the solution with a standardized solution of potassium hydroxide (KOH) in isopropanol using an automatic potentiometric titrator.[13][14]

  • The titrator will record the volume of KOH solution added and the corresponding pH of the solution.

  • The endpoint of the titration is determined by the inflection point of the titration curve.

  • The Total Acid Number is calculated and expressed in milligrams of KOH required to neutralize one gram of the oil sample (mg KOH/g).[14]

3. Protocol for Moisture Content Analysis (ASTM D6304 - Karl Fischer Titration)

• Objective: To determine the water content in Dowtherm Q.

• Methodology:

  • Use a coulometric Karl Fischer titrator.

  • Inject a known volume or weight of the Dowtherm Q sample directly into the titration cell containing the Karl Fischer reagent.[1][15]

  • The water in the sample reacts with the iodine in the reagent.

  • The instrument generates iodine coulometrically to replace the iodine consumed by the water.

  • The titration is complete when an excess of iodine is detected by an electrode.

  • The instrument calculates the total amount of water present based on the total charge passed to generate the iodine.

  • Results are typically reported in parts per million (ppm).[1]

Visualizations

Caption: Troubleshooting workflow for diagnosing Dowtherm Q degradation.

Caption: Chemical degradation pathways of Dowtherm Q fluid.

Caption: Process flow for routine Dowtherm Q fluid maintenance.

References

• 1. rodun-int.com [rodun-int.com]
• 2. famico.uk [famico.uk]
• 3. glycolsales.com.au [glycolsales.com.au]
• 4. Fluid Analysis Of Heat Transfer Fluids In Hot Oil Units [multitherm.com]
• 5. quora.com [quora.com]
• 6. cphi-online.com [cphi-online.com]
• 7. chempoint.com [chempoint.com]
• 8. phillips66lubricants.com [phillips66lubricants.com]
• 9. thermalfluidshub.com [thermalfluidshub.com]
• 10. scribd.com [scribd.com]
• 11. Fluid Basics for Heat Transfer Systems | Tips & Info | Duratherm [durathermfluids.com]
• 12. What are Heat Transfer Fluids? [hydratech.co.uk]
• 13. Heat-transfer fluid - Wikipedia [en.wikipedia.org]
• 14. relatherm.com [relatherm.com]
• 15. Heat Transfer Fluids FAQs | Caldera Fluids [calderafluids.com]

Reference Data & Comparative Studies

A Comparative Guide to Dowtherm Q and Marlotherm SH for Chemical Synthesis Applications

For researchers, scientists, and drug development professionals, maintaining precise temperature control during chemical synthesis is paramount to ensuring optimal reaction kinetics, product yield, and safety. The choice of a heat transfer fluid is a critical decision in reactor system design and operation. This guide provides an objective comparison of two widely used synthetic organic heat transfer fluids: Dowtherm Q and Marlotherm SH, to aid in the selection process for chemical synthesis applications.

Executive Summary

Both Dowtherm Q and Marlotherm SH are high-performance synthetic heat transfer fluids suitable for demanding chemical synthesis applications. Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, offers a wider operating temperature range, particularly excelling at lower temperatures.[1][2][3][4] Marlotherm SH, a dibenzyltoluene-based fluid, provides a higher upper operating temperature and flash point, suggesting enhanced thermal stability at elevated temperatures.[5][6][7][8][9] The selection between the two will ultimately depend on the specific temperature requirements, safety considerations, and economic factors of the intended application.

Physical and Chemical Properties

A direct comparison of the key physical and chemical properties of Dowtherm Q and Marlotherm SH is essential for understanding their respective performance characteristics. The following tables summarize data extracted from technical and safety data sheets.

Table 1: General and Thermal Properties

Property	Dowtherm Q	Marlotherm SH	Test Method
Composition	Mixture of Diphenylethane and Alkylated Aromatics[1][2][4]	Dibenzyltoluene, ar-methyl derivative[10][11]	-
Appearance	Clear to Light Yellow Liquid[1][2]	Clear Liquid	Visual
Operating Temperature Range (°C)	-35 to 330[1][3]	-5 to 350[8]	-
Boiling Point/Range (°C)	267 (Atmospheric Reflux)[1][3]	approx. 385 - 395[5]	ASTM D1078
Pour Point (°C)	Not specified	< -34[5]	DIN ISO 3016
Flash Point (°C)	120 (Closed Cup)[1][3]	approx. 200[5][8]	EN 22719
Fire Point (°C)	124[1]	Not specified	C.O.C.
Autoignition Temperature (°C)	412[1][3]	approx. 500[7][8]	ASTM E659-78 / DIN 51794
Maximum Film Temperature (°C)	360[12]	380[7][8]	-
Molecular Weight (average)	190[1][3]	Not specified	-

Table 2: Thermophysical Properties (at 20°C where applicable)

Property	Dowtherm Q	Marlotherm SH	Test Method
Density ( kg/m ³)	approx. 980 (calculated from data sheet)	1040 - 1050	DIN 51757
Specific Heat (kJ/kg·K)	approx. 1.63 (at 20°C, from data sheet)	Not specified at 20°C	-
Thermal Conductivity (W/m·K)	approx. 0.123 (at 20°C, from data sheet)	Not specified at 20°C	-
Viscosity (mPa·s or cP)	approx. 10 (at 20°C, from data sheet)	42 - 52 (kinematic, cSt)	DIN 51562

Performance in Chemical Synthesis

Thermal Stability: The operational lifespan and safety of a heat transfer fluid are largely determined by its thermal stability. Degradation at high temperatures can lead to the formation of volatile (low boilers) and non-volatile (high boilers) products, which can affect system pressure, heat transfer efficiency, and potentially lead to fouling.[13] Marlotherm SH's higher maximum operating and film temperatures, along with its significantly higher flash and autoignition points, suggest superior thermal stability at the upper end of its operating range compared to Dowtherm Q.[1][3][5][7][8]

Heat Transfer Efficiency: The efficiency of heat transfer is a function of the fluid's thermal conductivity, specific heat, density, and viscosity. A lower viscosity is generally preferable as it promotes turbulent flow, which enhances the heat transfer coefficient. Dowtherm Q exhibits a lower viscosity at lower temperatures, which could translate to better pumpability and heat transfer during startup and in processes requiring cooling to sub-zero temperatures.[1][12]

Application Range: Dowtherm Q's lower minimum operating temperature of -35°C makes it a more suitable choice for applications that require both heating and significant cooling cycles, a common scenario in pharmaceutical and fine chemical batch processing.[1][14] Marlotherm SH, with a minimum pumpability limit of approximately -5°C, is well-suited for high-temperature reactions that do not require deep cooling.[8]

Experimental Protocols

To provide a framework for the objective comparison of heat transfer fluids like Dowtherm Q and Marlotherm SH, the following experimental protocols are described.

Thermal Stability Assessment (Based on ASTM D6743)

This test method is designed to determine the relative thermal stability of unused organic heat transfer fluids in the absence of oxygen.[13][15][16][17][18]

Methodology:

• A precise mass of the heat transfer fluid is placed in a stainless-steel test cell.

• The cell is purged with an inert gas (e.g., nitrogen) to remove oxygen and then sealed.

• The sealed cell is heated in a controlled oven at a specified test temperature for a defined period.

• After cooling, the cell is weighed to determine any mass loss due to the formation of gaseous decomposition products.

• The composition of the thermally stressed fluid is analyzed by gas chromatography (GC) to quantify the percentage of "low boilers" (more volatile degradation products) and "high boilers" (less volatile degradation products) relative to the original fluid.

Data Presentation: The results are typically presented as the percentage of degradation (sum of gaseous, low-boiling, and high-boiling components) as a function of time at a given temperature.

Experimental Workflow for Thermal Stability Testing (ASTM D6743).

Heat Transfer Performance in a Jacketed Reactor

This protocol outlines a method to determine and compare the overall heat transfer coefficient (U) and the time required for heating and cooling cycles in a laboratory-scale jacketed reactor.

Methodology:

• System Setup: A jacketed glass reactor of a known volume and heat transfer area is equipped with an agitator, temperature probes for both the reactor contents and the jacket inlet/outlet, and a circulating thermal bath for the heat transfer fluid.

• Calibration: The reactor is filled with a known mass of a well-characterized solvent (e.g., water or a silicone oil with known specific heat).

• Heating Cycle:

  • The reactor contents are brought to a defined initial temperature (T1).

  • The heat transfer fluid at a constant high temperature (Th,in) is circulated through the jacket at a constant flow rate.

  • The temperature of the reactor contents is recorded over time until a target temperature (T2) is reached.

  • The inlet and outlet temperatures of the heat transfer fluid in the jacket are also recorded.

• Cooling Cycle:

  • The reactor contents are at a defined initial high temperature (T3).

  • The heat transfer fluid at a constant low temperature (Tc,in) is circulated through the jacket at a constant flow rate.

  • The temperature of the reactor contents is recorded over time until a target temperature (T4) is reached.

• Calculation: The overall heat transfer coefficient (U) can be calculated from the energy balance equations for the reactor and the jacket. The time taken for the heating and cooling cycles provides a direct measure of performance.

Workflow for Evaluating Heat Transfer Performance in a Jacketed Reactor.

Safety and Handling

Both Dowtherm Q and Marlotherm SH are industrial chemicals that require careful handling. Always consult the latest Safety Data Sheet (SDS) for complete safety information.

• Dowtherm Q: May be fatal if swallowed and enters airways. Causes skin irritation and may cause an allergic skin reaction.[19] It is thermally stable at typical use temperatures, but exposure to elevated temperatures can cause decomposition, potentially producing hazardous products like benzene.[19]

• Marlotherm SH: May be fatal if swallowed and enters airways. It is also suspected of damaging fertility or the unborn child and is very toxic to aquatic life with long-lasting effects.[10][11][20] It is stable under normal conditions, but heating can release hazardous gases.[20]

General Handling Precautions:

• Use in well-ventilated areas.

• Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[10][11][21]

• Avoid contact with skin and eyes.

• Prevent release into the environment.[10][11]

• In case of a spill, contain the spillage with non-combustible absorbent material.[20]

Conclusion and Selection Logic

The choice between Dowtherm Q and Marlotherm SH for chemical synthesis applications is not a one-size-fits-all decision. It requires a careful evaluation of the specific process requirements.

• Choose Dowtherm Q if:

  • Your application requires a wide operating temperature range, including cooling to temperatures below -5°C.

  • Low-temperature pumpability and startup are critical.

  • The maximum operating temperature does not exceed 330°C.

• Choose Marlotherm SH if:

  • Your application consistently operates at high temperatures, approaching 350°C.

  • A higher flash point and autoignition temperature are critical for your safety protocols.

  • The process does not require cooling below -5°C.

The following diagram illustrates a logical workflow for selecting a heat transfer fluid based on key decision criteria.

Decision Workflow for Heat Transfer Fluid Selection.

By carefully considering the data presented in this guide and evaluating the specific needs of your chemical synthesis process, you can make an informed decision that ensures efficient, safe, and reliable operation of your reactor systems.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. scribd.com [scribd.com]
• 3. thermalfluidshub.com [thermalfluidshub.com]
• 4. oil-store.co.uk [oil-store.co.uk]
• 5. scribd.com [scribd.com]
• 6. htf.krahn.eu [htf.krahn.eu]
• 7. lubritec.com [lubritec.com]
• 8. Marlotherm SH | High temperature thermal fluid | High flash point [globalhtf.com]
• 9. Marlotherm SH heat transfer fluid | Eastman [eastman.com]
• 10. htf.krahn.eu [htf.krahn.eu]
• 11. rodun-int.com [rodun-int.com]
• 12. glycolsales.com.au [glycolsales.com.au]
• 13. store.astm.org [store.astm.org]
• 14. engineerlive.com [engineerlive.com]
• 15. kelid1.ir [kelid1.ir]
• 16. store.astm.org [store.astm.org]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. store.astm.org [store.astm.org]
• 19. loikitsdistribution.com [loikitsdistribution.com]
• 20. MSDS Document [shubhamcorp.in]
• 21. scribd.com [scribd.com]

A Comparative Guide to the Thermal Stability of Dowtherm Q and Other Synthetic Heat Transfer Fluids

For Researchers, Scientists, and Drug Development Professionals

In the realms of chemical research, pharmaceutical development, and other scientific applications requiring precise temperature control, the selection of a heat transfer fluid is a critical decision. The thermal stability of these fluids is paramount, as it directly impacts operational efficiency, system longevity, and safety. This guide provides an objective comparison of the thermal stability of Dowtherm Q, a synthetic organic heat transfer fluid, with other commonly used synthetic alternatives. The information presented is supported by experimental data to aid in the selection of the most appropriate fluid for your specific application.

Executive Summary

Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, is recognized for its excellent thermal stability and performance in liquid phase heat transfer systems.[1][2] It offers a wide operating temperature range and maintains performance where other fluids may degrade. This guide will delve into a quantitative comparison of Dowtherm Q with other synthetic fluids, primarily focusing on key performance indicators of thermal stability such as degradation rates and the formation of byproducts.

Comparison of Key Thermal Stability Parameters

The thermal degradation of a heat transfer fluid can lead to the formation of "low boilers" (more volatile compounds) and "high boilers" (higher molecular weight compounds), which can adversely affect system performance and safety.[3] A lower rate of degradation and minimal formation of these byproducts are indicative of higher thermal stability.

While direct head-to-head comparative data for Dowtherm Q against all competitors under identical, publicly available test conditions is limited, we can draw meaningful comparisons from studies on fluids with similar chemistries. Dowtherm Q's composition of diphenylethane and alkylated aromatics places it in the category of alkylated aromatic fluids.

Table 1: General Properties and Operating Ranges of Selected Synthetic Heat Transfer Fluids

Property	Dowtherm Q	Therminol 66	Dowtherm RP	Syltherm 800
Chemical Composition	Mixture of diphenylethane and alkylated aromatics[1][2]	Partially hydrogenated terphenyls	Diaryl alkyl	Polydimethylsiloxane
Maximum Recommended Operating Temperature	330°C (625°F)[4]	345°C (650°F)	350°C (660°F)[1]	400°C (750°F)[1]
Maximum Film Temperature	360°C (675°F)[4]	375°C (705°F)	375°C (710°F)[5]	Not specified

Table 2: Comparative Thermal Stability Data

Heat Transfer Fluid (Chemistry)	Test Conditions	Total Degradation	Reference
Paratherm GLT (Alkylated Aromatic)	316°C (600°F) for 500 hours (ASTM D6743)	~40% less than Therminol 55[6]	Paratherm
Paratherm HR (Alkylated Aromatic)	371°C (700°F) for 500 hours (ASTM D6743)	50% less than closest competitor[7]	Paratherm
Hydrogenated Terphenyl (e.g., Therminol 66)	250°C - 350°C for 500 hours	Stable at 250°C, signs of thermal cracking at higher temperatures[8]	Grirate et al.

Note: The data in Table 2 is based on studies of fluids with similar chemical compositions to Dowtherm Q. Direct comparative data for Dowtherm Q under these specific conditions was not publicly available.

Experimental Protocols for Assessing Thermal Stability

The thermal stability of organic heat transfer fluids is commonly evaluated using standardized test methods. The most widely recognized protocol is ASTM D6743.

ASTM D6743: Standard Test Method for Thermal Stability of Organic Heat Transfer Fluids

This method is designed to determine the relative thermal stability of unused organic heat transfer fluids at elevated temperatures in the absence of oxygen and water.[3]

Methodology:

• Sample Preparation: A precise quantity of the heat transfer fluid is placed into a test cell.

• Inert Atmosphere: The test cell is purged with an inert gas, typically nitrogen, to remove oxygen, and then sealed. This is crucial as oxidation can significantly accelerate fluid degradation.

• Heating: The sealed test cell is placed in an oven and heated to a specific temperature for a predetermined duration.

• Analysis of Degraded Fluid: After cooling, the contents of the test cell are analyzed. The primary analytical technique used is gas chromatography (GC) to perform a simulated distillation.

• Quantification of Degradation Products: The GC analysis quantifies the mass percentages of:

  • Low Boiling Components (Low Boilers): Volatile degradation products that have a lower boiling point than the original fluid.

  • High Boiling Components (High Boilers): Higher molecular weight degradation products with a higher boiling point than the original fluid.

  • Gaseous Decomposition Products: Gases formed during thermal cracking.

  • Non-vaporizable Products: Solid residues or coke.

The total amount of these degradation products provides a quantitative measure of the fluid's thermal stability under the tested conditions.[3]

Factors Influencing Thermal Stability

The inherent thermal stability of a heat transfer fluid is a critical factor, but several operational parameters also play a significant role in its degradation rate. Understanding these factors is essential for maximizing the fluid's lifespan and ensuring system reliability.

Key factors influencing the thermal stability of heat transfer fluids.

As the diagram illustrates, the rate of thermal degradation is not solely dependent on the fluid's chemical nature. High operating temperatures, the presence of contaminants, and suboptimal system design can all accelerate the degradation process. Therefore, proper system design and maintenance are crucial for maximizing the life of any heat transfer fluid.

Conclusion

Dowtherm Q, with its alkylated aromatic chemistry, offers excellent thermal stability for a wide range of applications. While direct comparative degradation data against all competitors is not always available in the public domain, studies on similar fluid chemistries suggest that alkylated aromatics can exhibit lower degradation rates compared to some other synthetic fluids under high-temperature stress. The selection of a heat transfer fluid should be based on a thorough evaluation of the specific operating conditions of the application, including the maximum bulk and film temperatures, potential for contamination, and system design. For researchers, scientists, and drug development professionals, the long-term stability and reliability offered by fluids like Dowtherm Q can translate to more consistent process control, reduced downtime, and lower maintenance costs.

References

• 1. dow.com [dow.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. standards.globalspec.com [standards.globalspec.com]
• 4. glycolsales.com.au [glycolsales.com.au]
• 5. cphi-online.com [cphi-online.com]
• 6. Paratherm - Lubrizol [lubrizol.com]
• 7. Paratherm - Lubrizol [lubrizol.com]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Dowtherm Q vs. Mineral Oils for Pilot Plant Reactor Heat Transfer

For researchers, scientists, and drug development professionals, maintaining precise temperature control in pilot plant reactors is paramount. The choice of a heat transfer fluid is a critical decision that directly impacts reaction kinetics, product yield, and operational safety. This guide provides an objective comparison of the performance of Dowtherm Q, a synthetic organic fluid, against traditional mineral oils, supported by key performance data and standardized experimental methodologies.

Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, is often positioned as a high-performance alternative to conventional mineral oil-based heat transfer fluids.[1][2][3] While mineral oils have long been the standard due to their low cost, Dowtherm Q offers significant advantages in thermal stability, operational temperature range, and heat transfer efficiency, particularly at elevated temperatures.[4][5][6] This comparison will delve into the quantitative and qualitative differences to inform the selection process for demanding pilot plant applications.

Executive Summary of Performance

Dowtherm Q consistently demonstrates superior performance in key areas crucial for pilot plant reactor operations. Its higher thermal stability leads to a longer fluid life and reduced fouling, minimizing downtime and maintenance costs.[7][8] Furthermore, its excellent heat transfer properties can lead to more efficient processing and potentially smaller system components. While mineral oils are a cost-effective solution for less demanding applications, Dowtherm Q provides enhanced performance and safety in high-temperature operations.

Data Presentation: Quantitative Comparison

The following tables summarize the key physical and performance properties of Dowtherm Q and representative mineral oil-based heat transfer fluids.

Table 1: General Properties and Operating Ranges

Property	Dowtherm Q	Mineral Oil (Typical - Mobiltherm 605)	Mineral Oil (Typical - Chevron Heat Transfer Oil 22)	Mineral Oil (Typical - Paratherm NF)
Composition	Mixture of Diphenylethane and Alkylated Aromatics[1]	Solvent Refined Mineral Oil[9]	Highly refined mineral oil (C15 - C50)[10]	Hydrotreated Mineral Oil[2]
Recommended Use Temperature Range (°C)	-35 to 330[1][5]	up to 315 (closed system)[9]	up to 316 (bulk)[11]	-4 to 332[12]
Maximum Film Temperature (°C)	380[5]	345[9]	No data	No data
Flash Point (°C)	120[1]	>210[9]	>149[2]	>149[2]
Autoignition Temperature (°C)	412[1]	No data	No data	No data
Pour Point (°C)	No data	-18[9]	No data	-4[12]

Table 2: Thermal Performance and Fluid Dynamics

Property	Dowtherm Q	Mineral Oil (Typical - Mobiltherm 605)	Mineral Oil (Typical - Chevron Heat Transfer Oil 22)	Mineral Oil (Typical - Paratherm NF)
Kinematic Viscosity @ 40°C (cSt)	~3.5	29-35[9]	~22	~21
Kinematic Viscosity @ 100°C (cSt)	~1.0	5.3[9]	~4.3	~4.2
Thermal Conductivity @ 300°C (W/m·K)	~0.09	~0.11	~0.11	No data
Specific Heat @ 300°C (kJ/kg·K)	~2.5	~2.7	~2.7	No data
Film Coefficient	42% higher than typical hot oil at 315°C[5]	No data	No data	No data

Experimental Protocols

To ensure a fair and accurate comparison of heat transfer fluids, standardized testing methodologies are crucial. The following are detailed protocols for key performance indicators based on ASTM standards.

Thermal Stability Assessment (Modified from ASTM D6743)

• Objective: To determine the resistance of the heat transfer fluid to thermal degradation at elevated temperatures.

• Apparatus: High-pressure, stainless-steel test cells; convection oven with precise temperature control; gas chromatograph (GC).

• Procedure:

  • A measured sample of the heat transfer fluid is placed into a test cell.

  • The cell is purged with an inert gas (e.g., nitrogen) to remove oxygen, which can cause oxidative degradation.[13]

  • The sealed cell is heated in the convection oven to a specified temperature (e.g., 330°C for Dowtherm Q, 315°C for mineral oils) for a set duration (e.g., 500 hours).[13]

  • After cooling, the contents of the cell are analyzed using gas chromatography to quantify the formation of low-boiling and high-boiling degradation products.[13]

  • The percentage of degradation is calculated based on the change in the original fluid composition.

Kinematic Viscosity Measurement (ASTM D445)

• Objective: To measure the fluid's resistance to flow under gravity at a specific temperature.

• Apparatus: Calibrated glass capillary viscometer; constant temperature bath.

• Procedure:

  • The heat transfer fluid is drawn into the viscometer.

  • The viscometer is placed in a constant temperature bath until the sample reaches the desired temperature (e.g., 40°C and 100°C).

  • The time taken for the fluid to flow between two marked points on the viscometer is measured.[14]

  • The kinematic viscosity is calculated by multiplying the flow time by the viscometer's calibration constant.

Pumpability Assessment (Modified from ASTM D97)

• Objective: To determine the lowest temperature at which the fluid can be readily pumped.

• Apparatus: Rotational viscometer; low-temperature bath.

• Procedure:

  • A sample of the heat transfer fluid is cooled in the low-temperature bath.

  • At regular temperature intervals, the viscosity of the fluid is measured using the rotational viscometer.

  • The pumpability limit is typically defined as the temperature at which the fluid's viscosity reaches a certain threshold (e.g., 200 cSt), above which pumping becomes difficult.[15]

Mandatory Visualization

The following diagrams illustrate the logical workflow for comparing the performance of Dowtherm Q and mineral oils in a pilot plant reactor setting.

Caption: Logical workflow for comparative performance evaluation.

Caption: Key factors in performance and cost analysis.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. prisystems.com [prisystems.com]
• 3. scribd.com [scribd.com]
• 4. domxoloda.ru [domxoloda.ru]
• 5. rodun-int.com [rodun-int.com]
• 6. Alternatives to Dowtherm® Q | Globaltherm® Q | Synthetic HTF [globalhtf.com]
• 7. petrofa.bf [petrofa.bf]
• 8. scribd.com [scribd.com]
• 9. ulei-mobil.ro [ulei-mobil.ro]
• 10. petroleumservicecompany.com [petroleumservicecompany.com]
• 11. petroleumservicecompany.com [petroleumservicecompany.com]
• 12. Paratherm - Lubrizol [lubrizol.com]
• 13. kelid1.ir [kelid1.ir]
• 14. Paratherm - Lubrizol [lubrizol.com]
• 15. kelid1.ir [kelid1.ir]

A Comparative Analysis of Heat Transfer Fluids: Dowtherm Q vs. Therminol 66

For researchers, scientists, and drug development professionals, maintaining precise temperature control in experimental and manufacturing processes is paramount. The efficiency of heat transfer fluids is a critical factor in achieving this control. This guide provides a detailed comparison of two widely used high-temperature synthetic organic heat transfer fluids: Dowtherm Q and Therminol 66, with a focus on their heat transfer coefficients and related thermophysical properties.

Executive Summary

Both Dowtherm Q and Therminol 66 are high-performance heat transfer fluids, each with distinct properties that make them suitable for different operational demands. Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, is often positioned as an alternative to hot oils, offering superior thermal stability and low-temperature pumpability.[1][2][3][4][5] Therminol 66, the world's most popular high-temperature, liquid-phase heat transfer fluid, is a modified terphenyl known for its proven performance and fouling resistance at high temperatures.[6][7][8][9] This guide will delve into the quantitative differences in their properties that influence their heat transfer capabilities.

Quantitative Data Comparison

The following tables summarize the key thermophysical properties of Dowtherm Q and Therminol 66. This data has been compiled from the manufacturers' technical data sheets. It is important to note that a direct, independent experimental comparison of the heat transfer coefficients under identical conditions was not available in the public domain at the time of this writing. The provided film coefficient for Dowtherm Q is based on specific design conditions as stated by the manufacturer.

Table 1: General Properties

Property	Dowtherm Q	Therminol 66
Composition	Mixture of diphenylethane and alkylated aromatics[1][2][4]	Hydrogenated terphenyl / Modified terphenyl[8][9]
Recommended Use Temperature Range	-35°C to 330°C (-30°F to 625°F)[1][3][10]	Up to 345°C (650°F)[6][7][9]
Maximum Film Temperature	360°C (675°F)[11]	375°C (705°F)[9][12]
Average Molecular Weight	190[1][10]	252[8][12]
Flash Point (Closed Cup)	120°C (249°F)[1][10]	170°C (338°F) (PMCC)[9][13]
Fire Point	124°C (255°F) (C.O.C.)[1][10]	216°C (421°F) (ISO 2592)[8]
Autoignition Temperature	412°C (773°F) (ASTM E659-78)[1][10]	399°C (750°F) (DIN 51794)[8][9]

Table 2: Thermophysical Properties Influencing Heat Transfer

Temperature	Property	Dowtherm Q	Therminol 66
260°C (500°F)	Density ( kg/m ³)	~884	~807
Specific Heat (kJ/kg·K)	~2.14	~2.47
Thermal Conductivity (W/m·K)	~0.099	~0.094
Viscosity (mPa·s or cP)	~0.33	~0.49
315°C (600°F)	Density ( kg/m ³)	~844	~763
Specific Heat (kJ/kg·K)	~2.28	~2.63
Thermal Conductivity (W/m·K)	~0.093	~0.088
Viscosity (mPa·s or cP)	~0.24	~0.35

Note: The values in Table 2 are interpolated or extrapolated from the manufacturers' data sheets for the purpose of comparison at consistent temperatures.

Heat Transfer Coefficient

The heat transfer coefficient (h) is a critical parameter that quantifies the ability of a fluid to transfer heat. It is influenced by the fluid's thermophysical properties (thermal conductivity, density, viscosity, and specific heat), as well as system parameters like flow velocity and geometry.

Dow states a typical film coefficient of 295 W/m²K (563 Btu/hr·ft²·°F) for Dowtherm Q under design conditions of 550°F (288°C), a velocity of 8 ft/sec, and a 1-inch pipe diameter.[1][10]

While a directly comparable value is not provided for Therminol 66 in its technical data sheets, a qualitative comparison can be made by examining the properties that influence the heat transfer coefficient. Generally, a higher thermal conductivity and lower viscosity lead to a higher heat transfer coefficient.

From the data in Table 2, at typical operating temperatures, Dowtherm Q exhibits a lower viscosity and slightly higher thermal conductivity compared to Therminol 66. This combination suggests that Dowtherm Q may offer a higher heat transfer coefficient under similar flow conditions. The lower viscosity of Dowtherm Q is a significant factor, as it reduces the resistance to convective heat transfer.[11]

Experimental Protocols

A standardized, detailed experimental protocol for determining the heat transfer coefficient of these fluids is not publicly available. The value provided for Dowtherm Q is based on internal calculations and simulations under specific "design conditions". For a rigorous comparison, the following experimental methodology would be required:

Proposed Experimental Protocol for Determining Heat Transfer Coefficient:

• Test Apparatus: A closed-loop system consisting of a pump, a pre-heater, a test section with a known heat flux, a cooler, and a flow meter. The test section should be a tube of a specified diameter and material (e.g., stainless steel).

• Instrumentation: High-precision temperature sensors (thermocouples or RTDs) to measure the bulk fluid temperature at the inlet and outlet of the test section, as well as the wall temperature of the test section at multiple points. A wattmeter to measure the power input to the heater. A calibrated flow meter to measure the mass flow rate of the fluid.

• Procedure:

  • Circulate the heat transfer fluid through the loop at a constant, predetermined flow rate.

  • Apply a known and constant heat flux to the test section.

  • Allow the system to reach a steady state, where temperatures are no longer changing with time.

  • Record the inlet and outlet bulk fluid temperatures, the wall temperatures along the test section, the power input, and the mass flow rate.

  • Repeat the procedure for a range of flow rates and bulk fluid temperatures relevant to typical operating conditions.

• Calculation:

  • The heat transfer coefficient (h) can be calculated using the formula: h = q / (T_w - T_b) where:

    • q is the heat flux (Power / Heat Transfer Area)

    • T_w is the average wall temperature

    • T_b is the average bulk fluid temperature

Visualizing the Relationship

The following diagram illustrates the key factors influencing the heat transfer coefficient of a thermal fluid.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. scribd.com [scribd.com]
• 3. chempoint.com [chempoint.com]
• 4. ancochemicals.com [ancochemicals.com]
• 5. DOWTHERM™ Q Heat Transfer Fluid | Dow Inc. [dow.com]
• 6. htf.krahn.eu [htf.krahn.eu]
• 7. productcatalog.eastman.com [productcatalog.eastman.com]
• 8. cheresources.com [cheresources.com]
• 9. thermalfluidsolutions.com [thermalfluidsolutions.com]
• 10. thermalfluidshub.com [thermalfluidshub.com]
• 11. glycolsales.com.au [glycolsales.com.au]
• 12. rodun-int.com [rodun-int.com]
• 13. americasinternational.com [americasinternational.com]

Dowtherm Q Under the Microscope: A Cost-Performance Analysis for the Modern Research Lab

In the dynamic environment of academic research and drug development, precise temperature control is not just a matter of procedure, but a cornerstone of experimental success. For laboratories utilizing jacketed reactors and other temperature-sensitive equipment, the choice of a heat transfer fluid is a critical decision that impacts performance, safety, and budget. This guide provides an in-depth cost-performance analysis of Dowtherm Q, a widely used synthetic organic heat transfer fluid, and compares it with prominent alternatives to aid researchers, scientists, and drug development professionals in making an informed selection.

Performance Deep Dive: Dowtherm Q and Its Competitors

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4] It is designed for liquid-phase operation over a wide temperature range, typically from -35°C to 330°C (-31°F to 626°F).[5][6][7] Its key performance characteristics, alongside those of its main competitors, are summarized below.

Key Performance Indicators:

• Operating Temperature Range: The fluid's ability to remain stable and pumpable at both high and low temperatures is crucial for diverse experimental needs.

• Thermal Stability: Resistance to thermal cracking and degradation at elevated temperatures ensures a longer fluid life and reduces the formation of harmful byproducts.[8][9]

• Heat Transfer Efficiency: Properties like thermal conductivity and viscosity directly influence how effectively heat is transferred to and from the reaction vessel.

• Safety: Flash point, fire point, and autoignition temperature are critical safety parameters that determine the fluid's flammability and operational risk.

Comparison of Key Properties:

Property	Dowtherm Q	Therminol 66	Globaltherm Q	Mineral Oil (Typical)
Composition	Mixture of Diphenylethane and Alkylated Aromatics	Modified Terphenyl	Mixture of Diphenylethane and Alkylated Aromatics	Refined Petroleum Hydrocarbons
Operating Temperature Range (°C)	-35 to 330[5][6]	-3 to 345	-35 to 330[5][6]	-10 to 315
Kinematic Viscosity (cSt at 40°C)	~5.4	~29.6[10]	~5.4	Varies widely
Thermal Conductivity (W/m·K at 100°C)	~0.115	~0.105	~0.115	Varies
Flash Point (°C, COC)	124[1][11]	170[10]	124[12]	>200
Autoignition Temperature (°C)	412[1][11]	>400	412	>350

Cost-Performance Analysis

While performance metrics are paramount, the economic viability of a heat transfer fluid is a significant consideration for academic labs operating within budget constraints.

Cost Factors:

• Initial Purchase Price: Synthetic fluids like Dowtherm Q and its direct alternatives generally have a higher upfront cost compared to mineral oil-based fluids.[13][14]

• Fluid Lifespan: The superior thermal stability of synthetic fluids often translates to a longer operational life, reducing the frequency of fluid replacement and associated downtime.[8]

• Maintenance and Disposal: Fouling and degradation of lower-quality fluids can lead to increased maintenance costs for cleaning and system flushing. Disposal of synthetic fluids may also have different cost implications compared to mineral oils.

• Energy Consumption: Fluids with better heat transfer efficiency can lead to lower energy consumption for heating and cooling, offering long-term operational savings.

Relative Cost Comparison:

Fluid Type	Initial Cost	Lifespan	Maintenance	Overall Cost-Performance
Dowtherm Q & Equivalents	High	Long	Low	Excellent
Therminol 66	High	Very Long	Low	Excellent
Mineral Oils	Low	Shorter	Higher	Good for less demanding applications

For academic labs, the higher initial investment in a synthetic fluid like Dowtherm Q can often be justified by its longer life, reduced maintenance needs, and superior performance, leading to better overall cost-effectiveness, especially for high-temperature or long-duration experiments.

Experimental Protocols for Fluid Evaluation

To ensure the objectivity of performance claims, standardized experimental protocols are essential. The American Society for Testing and Materials (ASTM) provides a suite of standard test methods for evaluating the properties of heat transfer fluids.

Key Experimental Methods:

• Thermal Conductivity: ASTM D2717 (now withdrawn but still referenced) and ASTM D7896 provide methodologies for determining the thermal conductivity of liquids, a key indicator of heat transfer efficiency.[15][16]

• Viscosity: ASTM D445 / ISO 3104 is the standard test method for measuring the kinematic viscosity of transparent and opaque liquids.

• Flash and Fire Points: ASTM D92 (Cleveland Open Cup) is used to determine the flash and fire points of petroleum products and other liquids.[17][18][19][20][21] This is a critical safety test that indicates the temperature at which the fluid's vapors can ignite.

• Thermal Stability: ASTM D6743 provides a method for assessing the thermal stability of organic heat transfer fluids. This test helps predict the fluid's resistance to degradation under high-temperature conditions.

When comparing fluids, it is crucial that these standardized tests are conducted under identical conditions to ensure the data is directly comparable.

Visualizing Laboratory Applications

In a typical academic research setting, particularly in synthetic chemistry and drug development, heat transfer fluids are integral to the operation of jacketed glass reactors. These reactors allow for precise temperature control of chemical reactions.

References

• 1. Fact Sheet: Heating Reactions | PennEHRS [ehrs.upenn.edu]
• 2. icheme.org [icheme.org]
• 3. azom.com [azom.com]
• 4. dow.com [dow.com]
• 5. blog.tulsaheatersmidstream.com [blog.tulsaheatersmidstream.com]
• 6. Alternatives to Dowtherm® Q | Globaltherm® Q | Synthetic HTF [globalhtf.com]
• 7. glycolsales.com.au [glycolsales.com.au]
• 8. White Paper: Prolong the useful life of heat transfer fluids in liquid-phase systems | Knowledge Centre | Petro-Canada Lubricants [petrocanadalubricants.com]
• 9. You are being redirected... [schultzchem.com]
• 10. wattco.com [wattco.com]
• 11. mt.com [mt.com]
• 12. Heat-transfer fluid - Wikipedia [en.wikipedia.org]
• 13. How To [chem.rochester.edu]
• 14. coolingpost.com [coolingpost.com]
• 15. researchgate.net [researchgate.net]
• 16. ohsonline.com [ohsonline.com]
• 17. chemist.eu [chemist.eu]
• 18. Climalife UK - Safety / Environment : 2 essential criteria when choosing a heat transfer fluid [climalife.co.uk]
• 19. Item - Characterization and effects of thermal cycling on the properties of paraffin/expanded graphite composites - Loughborough University - Figshare [repository.lboro.ac.uk]
• 20. researchgate.net [researchgate.net]
• 21. Heat transfer- Pharmaceutical Engineering | PPTX [slideshare.net]

Experimental Validation of Heat Transfer Models: A Comparative Guide to Dowtherm Q

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Dowtherm Q, a synthetic organic heat transfer fluid, against traditional "hot oils." The focus is on the experimental validation of heat transfer models, supported by the thermophysical properties of Dowtherm Q. Due to the limited availability of public experimental data validating specific heat transfer correlations for Dowtherm Q, this guide leverages manufacturer-provided data and established heat transfer principles to offer a comprehensive overview for researchers and professionals in drug development and other scientific fields.

Executive Summary

Dowtherm Q, a mixture of diphenylethane and alkylated aromatics, is designed for liquid phase heat transfer systems.[1] It offers a wide operating temperature range and is presented as a high-performance alternative to conventional hot oils.[2][3] Key advantages highlighted by the manufacturer include superior thermal stability and better low-temperature pumpability.[1][2][4] While direct, publicly available experimental validation of specific heat transfer models like the Dittus-Boelter or Sieder-Tate correlations for Dowtherm Q is limited, the fluid's thermophysical properties suggest enhanced heat transfer performance. This guide will delve into these properties and outline the standard experimental protocols required for such validation.

Comparison of Thermophysical Properties: Dowtherm Q vs. Hot Oils

The heat transfer performance of a fluid is intrinsically linked to its thermophysical properties. Below is a comparison of Dowtherm Q with typical hot oils, based on available data.

Table 1: General Properties and Operating Ranges

Property	Dowtherm Q	Typical Hot Oils	Source
Composition	Mixture of Diphenylethane and Alkylated Aromatics	Mineral or Synthetic Hydrocarbons	[1]
Recommended Temperature Range	-35°C to 330°C (-30°F to 625°F)	Varies, typically with a higher minimum temperature	[2]
Maximum Film Temperature	360°C (675°F)	Varies	[2]

Table 2: Saturated Liquid Properties of Dowtherm Q (SI Units)

Temperature (°C)	Specific Heat (kJ/kg·K)	Density ( kg/m ³)	Thermal Conductivity (W/m·K)	Viscosity (mPa·s)	Vapor Pressure (bar)
-35	1.478	1011.4	0.1280	46.60	-
0	1.589	980.5	0.1244	7.56	-
50	1.734	948.1	0.1197	2.11	-
100	1.879	915.7	0.1150	0.88	-
150	2.024	883.3	0.1103	0.48	0.01
200	2.169	850.9	0.1056	0.30	0.03
250	2.314	818.5	0.1009	0.21	0.14
300	2.459	786.1	0.0962	0.16	-
330	2.556	765.7	0.0932	0.14	-

Source: Data compiled from Dowtherm Q technical data sheets.

Table 3: Saturated Liquid Properties of Dowtherm Q (English Units)

Temperature (°F)	Specific Heat (Btu/lb·°F)	Density (lb/ft³)	Thermal Conductivity (Btu/hr·ft·°F)	Viscosity (cP)	Vapor Pressure (psia)
-30	0.353	63.14	0.074	29.0	-
0	0.366	62.27	0.073	14.7	-
50	0.387	61.11	0.071	5.42	-
100	0.409	59.95	0.069	2.50	-
150	0.429	58.79	0.067	1.38	0.01
200	0.450	57.63	0.065	0.88	0.03
250	0.471	56.47	0.063	0.61	0.14
300	0.491	55.31	0.061	0.45	-
350	0.511	54.15	0.059	0.35	-
400	0.531	52.99	0.057	0.28	-
450	0.551	51.83	0.055	0.23	-
500	0.570	50.67	0.053	0.19	-
550	0.589	49.51	0.051	0.16	-
600	0.609	48.35	0.049	0.14	-
625	0.620	47.77	0.048	0.13	-

Source: Data compiled from Dowtherm Q technical data sheets.

Experimental Protocol for Validation of Heat Transfer Models

To experimentally validate a heat transfer model for a fluid like Dowtherm Q, a well-defined protocol is essential. The following outlines a typical experimental setup and procedure for determining the heat transfer coefficient in a forced convection scenario.

Objective

To experimentally measure the heat transfer coefficient of Dowtherm Q under turbulent flow conditions and compare the results with established correlations such as the Dittus-Boelter and Sieder-Tate equations.

Experimental Apparatus

• Closed-loop circulation system: A corrosion-resistant loop including a pump, a reservoir, a flow meter, and the test section.

• Test Section: A straight, circular tube of known diameter and length, typically made of a highly conductive material like copper or stainless steel. The tube is heated uniformly, either by electrical resistance heating or by a surrounding heating jacket.

• Instrumentation:

  • Thermocouples or RTDs to measure the bulk fluid temperature at the inlet and outlet of the test section.

  • Multiple thermocouples attached to the outer surface of the test section at various axial locations to determine the wall temperature.

  • A differential pressure transducer to measure the pressure drop across the test section.

  • A precision flow meter to measure the mass flow rate of Dowtherm Q.

  • A power meter to measure the electrical power input to the heater.

Procedure

• Fluid Preparation: The system is filled with Dowtherm Q, and the fluid is circulated to remove any air bubbles.

• Steady-State Operation: The pump is set to achieve a desired flow rate, and the heater is turned on to a specific power level. The system is allowed to run until it reaches a steady state, indicated by stable temperature and pressure readings.

• Data Acquisition: Once at a steady state, the following data are recorded:

  • Inlet and outlet bulk fluid temperatures.

  • Wall temperatures at multiple locations along the test section.

  • Mass flow rate.

  • Pressure drop.

  • Power input to the heater.

• Varying Parameters: The experiment is repeated for a range of flow rates (to vary the Reynolds number) and heat fluxes.

Data Analysis

• Heat Transfer Rate: The actual heat absorbed by the fluid is calculated from the mass flow rate, specific heat, and the change in bulk temperature. This is compared with the electrical power input to account for heat losses.

• Heat Transfer Coefficient: The experimental heat transfer coefficient (h) is calculated using Newton's law of cooling: h = q / (A * (T_w - T_b)) where q is the heat transfer rate, A is the heat transfer surface area, T_w is the average wall temperature, and T_b is the average bulk fluid temperature.

• Nusselt Number: The experimental Nusselt number (Nu) is calculated as: Nu = (h * D) / k where D is the tube diameter and k is the thermal conductivity of the fluid.

• Comparison with Correlations: The experimental Nusselt number is compared with the values predicted by established correlations, such as:

  • Dittus-Boelter Equation: Nu = 0.023 * Re^0.8 * Pr^n (where n = 0.4 for heating)

  • Sieder-Tate Equation: Nu = 0.027 * Re^0.8 * Pr^(1/3) * (μ/μ_w)^0.14

Visualizing the Workflow and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship for validating heat transfer models.

Caption: Experimental workflow for validating heat transfer models.

Caption: Logical relationship for heat transfer model validation.

Conclusion

Dowtherm Q presents itself as a heat transfer fluid with advantageous thermophysical properties that suggest superior performance over traditional hot oils, particularly in terms of thermal stability and low-temperature pumpability.[2] While the manufacturer claims a significantly higher film coefficient, a lack of publicly available, independent experimental data validating common heat transfer correlations for Dowtherm Q necessitates that researchers and engineers rely on the provided property data for their initial design and modeling. The experimental protocol outlined in this guide provides a framework for conducting in-house validation to ensure accurate and reliable thermal system design and performance. For critical applications, direct experimental verification of heat transfer performance under specific operating conditions is strongly recommended.

References

• 1. scribd.com [scribd.com]
• 2. glycolsales.com.au [glycolsales.com.au]
• 3. chempoint.com [chempoint.com]
• 4. dow.com [dow.com]

Corrosivity of Dowtherm Q on stainless steel and other lab equipment alloys

For researchers, scientists, and drug development professionals, maintaining the integrity of laboratory and manufacturing equipment is paramount. The choice of a heat transfer fluid can have significant implications for the longevity of this equipment, particularly concerning corrosion. This guide provides an objective comparison of the corrosivity of Dowtherm Q, a widely used synthetic organic heat transfer fluid, on common laboratory alloys such as stainless steel, aluminum, and copper, and presents supporting experimental data and protocols.

Executive Summary

Dowtherm Q is consistently reported by the manufacturer to be non-corrosive towards common metals and alloys, including stainless steel.[1] This claim is generally supported by its widespread use and long history in various industrial applications. However, publicly available, quantitative corrosion rate data for Dowtherm Q on specific laboratory alloys is scarce. This guide aims to provide a framework for evaluating its corrosivity by presenting a standardized experimental protocol and comparing its stated performance with available data for other types of heat transfer fluids. It is crucial to note that most corrosion issues in systems using high-quality heat transfer fluids arise from contamination, not the fluid itself.[1]

Comparison of Corrosivity

To provide a quantitative perspective, the following table presents corrosion rate data for various metals in glycol-based heat transfer fluids, which are another common type of coolant used in laboratory settings. It is important to emphasize that this data is for different Dowtherm products (SR-1, an ethylene glycol-based fluid, and Dowfrost HD, a propylene glycol-based fluid) and not Dowtherm Q. This data is presented to illustrate typical corrosion rates that can be expected with inhibited heat transfer fluids and to provide a baseline for comparison. The data was generated following the ASTM D1384 standard test method.[8]

Table 1: Comparative Corrosion Effects of Glycol-Based Fluids on Common Metals [8]

Metal	Water	Uninhibited Propylene Glycol	Dowfrost HD Fluid	Uninhibited Ethylene Glycol	Dowtherm SR-1 Fluid
Copper	0.08	0.16	0.04	0.16	0.12
Solder	3.14	34.7	0.06	56.5	0.13
Brass	0.23	0.20	0.08	0.46	0.12
Mild Steel	9.69	9.80	0.04	44.5	0.04
Cast Iron	21.2	16.2	0.05	55.7	0.13
Aluminum	13.2	1.80	+0.36	19.8	0.44

Corrosion Rate in mils per year (mpy). Rates in excess of 0.5 mpy (2.5 for aluminum) are generally evidence of inadequate corrosion protection. A "+" indicates a weight gain.

Experimental Protocols for Corrosion Testing

To ensure accurate and reproducible corrosion data, standardized testing protocols are essential. The most widely recognized standard for laboratory immersion corrosion testing of metals is ASTM G31 / NACE TM0169. This standard provides a comprehensive framework for conducting such tests.

ASTM G31 / NACE TM0169: Standard Guide for Laboratory Immersion Corrosion Testing of Metals

This standard outlines the critical factors that must be controlled and documented to obtain reliable corrosion data. These include:

• Test Specimen Preparation: The standard specifies procedures for preparing metal coupons, including surface finishing and cleaning, to ensure a consistent starting condition.

• Apparatus: Detailed descriptions of the testing apparatus are provided, including the test vessel, specimen support, and equipment for controlling temperature and aeration.

• Test Conditions: The protocol emphasizes the importance of controlling test parameters such as:

  • Test Solution: The composition of the heat transfer fluid should be well-defined.

  • Temperature: The test should be conducted at a constant, specified temperature relevant to the intended application.

  • Aeration: The level of aeration or deaeration of the fluid should be controlled, as oxygen can significantly influence corrosion rates.

  • Immersion Duration: The length of the test should be sufficient to provide a measurable and representative corrosion rate.

• Cleaning of Test Specimens: After exposure, corrosion products must be removed from the specimens using appropriate chemical or mechanical methods to accurately determine mass loss.

• Evaluation of Results: The standard provides guidance on evaluating the extent and nature of corrosion, including uniform corrosion, pitting, and crevice corrosion.

• Calculation of Corrosion Rate: The corrosion rate is typically calculated from the mass loss of the specimen over the exposure period. The formula for calculating the corrosion rate in mils per year (mpy) is as follows:

  Corrosion Rate (mpy) = (K × W) / (A × T × D)

  Where:

  • K = a constant (3.45 × 10^6 for mpy)

  • W = mass loss in grams

  • A = surface area of the specimen in square centimeters

  • T = exposure time in hours

  • D = density of the metal in grams per cubic centimeter

The following diagram illustrates a typical workflow for a corrosion testing experiment based on the ASTM G31 standard.

Caption: Workflow for a typical immersion corrosion test as per ASTM G31.

Logical Relationship of Corrosion Factors

The corrosivity of a heat transfer fluid is not an intrinsic property of the fluid alone but is influenced by a combination of factors related to the fluid, the metal alloy, and the operating conditions of the system. Understanding these relationships is crucial for predicting and mitigating corrosion.

Caption: Interacting factors that influence the corrosion of lab equipment alloys.

Conclusion

Based on available manufacturer information, Dowtherm Q is a non-corrosive heat transfer fluid for common laboratory alloys such as stainless steel. While quantitative, comparative data is limited, the long history of its use in demanding applications supports this claim. For researchers and professionals in drug development, the primary concern for preventing corrosion in systems utilizing Dowtherm Q should be the exclusion of contaminants, particularly water, oxygen, and chlorides. When evaluating the suitability of Dowtherm Q or any heat transfer fluid for a specific application, it is recommended to conduct in-house corrosion testing following standardized protocols like ASTM G31 to generate data relevant to the specific operating conditions and alloys in use.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. rodun-int.com [rodun-int.com]
• 3. Globaltherm S | High performance HTF for chemicals and plastics [globalhtf.com]
• 4. Globaltherm® C | High temperature thermal fluid | Organic HTF [globalhtf.com]
• 5. High temperature transfer fluid | Heat transfer fluid range [globalhtf.com]
• 6. sintelub.com [sintelub.com]
• 7. cheresources.com [cheresources.com]
• 8. glycolsales.com.au [glycolsales.com.au]

Guide to the Aspiration Hazard of Dowtherm Q and Alternative Heat Transfer Fluids

An Objective Comparison for Researchers and Scientists

The selection of a heat transfer fluid in research and pharmaceutical development involves a critical balance between thermal performance and operational safety. Among the potential risks, the aspiration hazard is a significant concern that can lead to severe health consequences. This guide provides an objective comparison of the aspiration hazard associated with Dowtherm Q relative to other common heat transfer fluids, supported by classification data and standardized experimental protocols.

Understanding Aspiration Hazard

Aspiration is defined as the entry of a liquid or solid chemical into the trachea and lower respiratory system, either directly through the mouth or nose, or indirectly from vomiting after ingestion.[1] This can lead to severe pulmonary injury, chemical pneumonia, or death.[1] Under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the classification of a substance as an aspiration hazard is primarily based on human evidence or, more commonly for industrial fluids, on its physical properties. Specifically, a substance is classified as a Category 1 aspiration hazard if it is a hydrocarbon or certain other chemical with a kinematic viscosity of ≤ 20.5 mm²/s (cSt) when measured at 40°C.[1][2][3]

Comparative Analysis of Heat Transfer Fluids

The safety data sheets (SDS) for various heat transfer fluids provide the official hazard classifications. The following table summarizes the aspiration hazard for Dowtherm Q and several alternatives.

Heat Transfer Fluid	Aspiration Hazard Classification (GHS)	Hazard Statement
Dowtherm™ Q	Category 1	H304: May be fatal if swallowed and enters airways.[4][5]
Dowtherm™ J	Category 1	H304: May be fatal if swallowed and enters airways.[6][7]
Dowtherm™ A	Category 1	H304: May be harmful if swallowed and enters airways.[8]
Syltherm™ 800	Not Classified	Based on physical properties, not likely to be an aspiration hazard.[9][10]
Therminol® 66	Not Classified	Not classified based on available information.[11][12]

This comparison clearly indicates that Dowtherm Q and Dowtherm J are considered significant aspiration hazards. In contrast, fluids like Syltherm™ 800 (a silicone-based fluid) and Therminol® 66 are not classified for this hazard, suggesting a safer profile in scenarios where accidental ingestion or inhalation of mists could occur.

Experimental Protocols for Hazard Assessment

The determination of acute toxicity, which informs hazard classifications, is conducted under rigorous, internationally recognized guidelines. The primary protocol for inhalation studies is OECD Test Guideline 403.

OECD Test Guideline 403: Acute Inhalation Toxicity

This guideline provides a standardized method to assess the health hazards arising from short-term exposure to a substance via inhalation, whether as a gas, vapor, or aerosol.[13][14] Its results are crucial for classification under GHS.[13][15][16]

• Principle: The test is designed to determine the median lethal concentration (LC₅₀)—the concentration of the substance in the air that is expected to cause death in 50% of a group of test animals during a defined exposure period.[13]

• Methodology:

  • Test Animals: Healthy, young adult rodents, typically rats, are used for the study.[16][17] They are acclimated to laboratory conditions for at least 5 days prior to the test.[16]

  • Exposure: Animals are placed in a dynamic airflow inhalation chamber and exposed to a precisely controlled concentration of the test substance for a fixed duration, usually 4 hours.[13][15][16] Multiple groups are often used, each exposed to a different concentration, alongside a control group exposed only to air.

  • Observation Period: Following exposure, the animals are monitored for at least 14 days.[15][16][17] Observations include mortality, clinical signs of toxicity (e.g., respiratory distress, behavioral changes), and regular body weight measurements.[13][15]

  • Necropsy: At the end of the observation period, all animals (including those that died during the study) undergo a gross necropsy to evaluate pathological changes in organs and tissues.[13][15][16]

References

• 1. schc.org [schc.org]
• 2. What is the meaning of "Aspiration hazard" in GHS CLP? - GeSi [gesi.de]
• 3. esig.org [esig.org]
• 4. thermalfluidshub.com [thermalfluidshub.com]
• 5. loikitsdistribution.com [loikitsdistribution.com]
• 6. chempoint.com [chempoint.com]
• 7. chempoint.com [chempoint.com]
• 8. loikitsdistribution.com [loikitsdistribution.com]
• 9. loikitsdistribution.com [loikitsdistribution.com]
• 10. ashcroft.eu [ashcroft.eu]
• 11. americasinternational.com [americasinternational.com]
• 12. htf.krahn.eu [htf.krahn.eu]
• 13. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 14. oecd.org [oecd.org]
• 15. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 16. eurolab.net [eurolab.net]
• 17. oecd.org [oecd.org]

A Comparative Guide to the Long-Term Performance of Dowtherm Q in Academic Research Applications

For researchers, scientists, and drug development professionals utilizing heat transfer fluids in their experimental setups, the long-term performance and stability of these fluids are critical for ensuring experimental reproducibility and safety. This guide provides a comparative analysis of Dowtherm Q, a synthetic organic heat transfer fluid, with other commonly used alternatives in academic research, supported by available data and experimental insights.

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1] It is designed for liquid-phase applications and offers a wide operating temperature range, from -35°C to 330°C (-31°F to 626°F).[2] Its primary advantages, particularly when compared to mineral oil-based fluids, include superior thermal stability and better pumpability at low temperatures.[1]

Alternatives to Dowtherm Q

In academic and research settings, several alternatives to Dowtherm Q are employed, each with distinct properties and optimal use cases. These can be broadly categorized as other synthetic aromatic fluids and mineral oils.

• Other Synthetic Aromatic Fluids: This category includes other products within the Dowtherm™ series, such as Dowtherm A, Dowtherm RP, Dowtherm J, and Dowtherm T.[2] These fluids are also 100% synthetic organic compounds and are known for their exceptional thermal stability at various operating ranges.[2] For instance, Dowtherm A, a eutectic mixture of diphenyl oxide and biphenyl, is widely used and can be operated in both liquid and vapor phases at temperatures up to 400°C.[2] Dowtherm RP is notable for minimizing the formation of high boilers, which are products of thermal degradation that can lead to fouling.[2]

• Mineral Oils: These are a more traditional and often lower-cost option for heat transfer. However, they generally exhibit lower thermal stability compared to synthetic fluids, especially at elevated temperatures.[3] The degradation of mineral oils can lead to the formation of sludge and carbon deposits, which can impair heat transfer efficiency and necessitate more frequent maintenance.[3]

Long-Term Performance Comparison

The long-term performance of a heat transfer fluid is primarily determined by its thermal stability, which is its resistance to molecular breakdown at high temperatures. Degradation of these fluids can occur through two primary mechanisms: thermal cracking and oxidation.[4] Thermal cracking happens at high temperatures in the absence of oxygen, leading to the formation of both light and heavy compounds ("low boilers" and "high boilers").[4] Oxidation occurs when the fluid reacts with air, a process that is accelerated at higher temperatures.[5]

Thermal Stability:

Dowtherm Q is reported to be significantly more thermally stable than conventional mineral oils.[2] This enhanced stability translates to a longer fluid life, reduced fouling of heat transfer surfaces, and consequently, lower maintenance requirements and operational costs over the long term.[1] For instance, between 290°C and 315°C (550°F and 600°F), the stability of Dowtherm Q is claimed to be 15 to 30 times greater than that of a typical hot oil.[1] Synthetic aromatic fluids, in general, are more resistant to thermal degradation due to their chemical structure.

Heat Transfer Efficiency:

The low viscosity of Dowtherm Q, even at lower temperatures, contributes to its high heat transfer efficiency.[1] At 315°C (600°F), its film coefficient is reportedly 42% higher than that of a typical hot oil, indicating more effective heat transfer.[1] Over time, as less stable fluids like mineral oils degrade and form insulating deposits, their heat transfer efficiency can decrease significantly, a problem that is less pronounced with highly stable synthetic fluids like Dowtherm Q.

Material Compatibility:

Dowtherm Q is generally non-corrosive to common metals and alloys used in heat transfer systems.[1] However, the compatibility of any heat transfer fluid with system components, especially seals and gaskets, is a critical consideration for long-term, leak-free operation. For synthetic fluids, it is crucial to use appropriate sealing materials, as some elastomers may swell or degrade upon contact.[6] For instance, pure graphite and PTFE are often recommended for use with synthetic organic fluids.[6] It is also important to note that certain metals, like copper, can act as catalysts for oxidation, potentially accelerating fluid degradation.[7]

Experimental Considerations and Protocols

While detailed academic experimental protocols for the long-term testing of Dowtherm Q are scarce, standardized methods for evaluating the thermal stability of organic heat transfer fluids can provide a framework for such investigations. A typical experimental setup for assessing long-term performance would involve heating the fluid in a sealed, oxygen-free environment for an extended period (e.g., over 720 hours) and periodically analyzing samples for changes in physical and chemical properties.

Key Parameters to Monitor:

• Viscosity: An increase in viscosity can indicate the formation of high-boiling degradation products.

• Total Acid Number (TAN): An increase in TAN can suggest oxidation of the fluid.

• Flash Point: A decrease in flash point can indicate the formation of volatile low-boiling compounds from thermal cracking.

• Insolubles Content: The presence of solid particles can point to advanced degradation and potential for fouling.

• Gas Chromatography (GC) Analysis: This technique can be used to quantify the formation of low and high boiling degradation products.

A schematic for a typical experimental workflow for testing the long-term thermal stability of a heat transfer fluid is presented below.

Experimental workflow for long-term thermal stability testing.

Data Summary

The following tables summarize the typical properties of Dowtherm Q in comparison to a generic mineral oil, based on information from product literature. It is important to note that the long-term performance data for mineral oil can vary significantly depending on its specific formulation and refining process.

Table 1: General Properties of Dowtherm Q vs. Mineral Oil

Property	Dowtherm Q	Typical Mineral Oil
Composition	Diphenylethane & Alkylated Aromatics	Refined Petroleum Hydrocarbons
Operating Temperature Range (°C)	-35 to 330	-10 to 315
Appearance	Clear to light yellow liquid	Pale to dark amber liquid

Table 2: Long-Term Performance Characteristics (Qualitative Comparison)

Performance Metric	Dowtherm Q	Typical Mineral Oil
Thermal Stability	High	Moderate to Low
Resistance to Oxidation	Good	Fair
Tendency for Fouling	Low	Moderate to High
Low-Temperature Pumpability	Excellent	Poor to Fair
Fluid Lifespan	Long	Shorter

Conclusion

For academic research applications that demand high-temperature operation, precise temperature control, and long-term experimental consistency, synthetic organic heat transfer fluids like Dowtherm Q offer significant performance advantages over traditional mineral oils. The superior thermal stability of Dowtherm Q leads to a longer fluid life, reduced system fouling, and more consistent heat transfer performance over time. While the initial cost of synthetic fluids is generally higher, the long-term benefits of reduced maintenance, less frequent fluid replacement, and enhanced experimental reliability can provide a lower total cost of ownership and greater confidence in research outcomes. For any specific application, a thorough evaluation of the operating conditions and material compatibility is essential for selecting the most appropriate heat transfer fluid.

References

• 1. glycolsales.com.au [glycolsales.com.au]
• 2. Thermic Fluids Pvt Ltd - Dowtherm - Synthetic Organic Fluids [thermicfluids.com]
• 3. azom.com [azom.com]
• 4. You are being redirected... [schultzchem.com]
• 5. White Paper: Prolong the useful life of heat transfer fluids in liquid-phase systems | Knowledge Centre | Petro-Canada Lubricants [petrocanadalubricants.com]
• 6. globalhtf.com [globalhtf.com]
• 7. Thermal Fluids and Material Compatibility | Duratherm [durathermfluids.com]

A Comparative Analysis of Dowtherm A and Dowtherm Q Heat Transfer Fluids

This guide provides a detailed comparison of two high-temperature synthetic organic heat transfer fluids, Dowtherm A and Dowtherm Q. The information is intended for researchers, scientists, and drug development professionals who require precise thermal control in their applications. This document outlines the physical properties, performance characteristics, and operational limits of each fluid, supported by available data and standardized experimental protocols.

Overview of Dowtherm A and Dowtherm Q

Dowtherm A is a well-established heat transfer fluid, recognized for its exceptional thermal stability at high temperatures. It is a eutectic mixture of two highly stable organic compounds: diphenyl oxide and biphenyl.[1][2][3] This composition allows it to be used in both liquid and vapor phases, offering flexibility in system design and operation.[1][4]

Dowtherm Q is formulated as a high-performance alternative to hot oils, composed of a mixture of diphenylethane and alkylated aromatics.[5][6] It is designed for liquid-phase systems and boasts excellent thermal stability and pumpability at low temperatures, a combination not typically found in standard hot oils.[5]

Physical and Thermal Properties

The selection of a heat transfer fluid is critically dependent on its physical and thermal properties. The following tables summarize the key characteristics of Dowtherm A and Dowtherm Q based on available product data.

Property	Dowtherm A	Dowtherm Q
Composition	Eutectic mixture of 73.5% Diphenyl Oxide and 26.5% Biphenyl	Mixture of Diphenylethane and Alkylated Aromatics
Appearance	Clear to light yellow liquid	Clear to light yellow liquid
Recommended Use Range	15°C to 400°C (60°F to 750°F)[1][4]	-35°C to 330°C (-30°F to 625°F)[2][5]
Maximum Film Temperature	427°C (800°F)[7]	360°C (675°F)[5]
Freezing Point	12°C (53.6°F)[1][8]	Pumpable down to -35°C (-30°F)[5]
Flash Point (Closed Cup)	113°C (236°F)[1]	120°C (249°F)[5]
Fire Point (C.O.C.)	118°C (245°F)[1]	124°C (255°F)[5]
Autoignition Temperature	599°C (1110°F)[1]	412°C (773°F)[5]

Performance Characteristics

Thermal Stability and Degradation

The thermal stability of a heat transfer fluid is paramount for ensuring long service life and minimizing operational issues such as fouling. Dowtherm A is noted for its "unsurpassed thermal stability" at temperatures up to 400°C (750°F).[1] However, like all organic fluids, it will degrade over time, especially if subjected to temperatures exceeding its recommended limits or in the presence of contaminants. The degradation of the diphenyl oxide/biphenyl mixture can lead to the formation of lower and higher boiling point compounds, as well as gaseous products.[9] Factors such as high heat flux and low fluid velocity can accelerate degradation by increasing film temperatures.[1]

Dowtherm Q is presented as having superior thermal stability compared to conventional hot oils, particularly at the upper end of their operating range.[5] At temperatures between 290°C and 315°C (550°F and 600°F), its stability is claimed to be 15 to 30 times greater than that of a typical hot oil.[5] The thermal degradation of its diphenylethane and alkylated aromatic components will also lead to the formation of byproducts that can affect system performance.

Performance Metric	Dowtherm A	Dowtherm Q
Thermal Stability	Excellent up to 400°C (750°F)[1]	High stability, significantly better than hot oils above 260°C (500°F)[5]
Primary Application	Liquid and vapor phase systems[1]	Liquid phase systems, as a hot oil alternative[5]
Low-Temperature Performance	Requires steam tracing in colder environments due to a 12°C freezing point[1][8]	Excellent low-temperature pumpability, usable down to -35°C without tracing[5]

Heat Transfer Performance

The efficiency of a heat transfer fluid is largely determined by its thermophysical properties, such as viscosity and thermal conductivity, which influence the heat transfer coefficient. Dowtherm A's low viscosity across its operating range facilitates efficient heat transfer.[8]

Experimental Protocols

The evaluation of heat transfer fluid performance is conducted using standardized testing methods to ensure comparability and reliability of data.

Thermal Stability Testing

A common method for determining the thermal stability of organic heat transfer fluids is ASTM D6743 . This test method assesses the relative stability of fluids at elevated temperatures in an oxygen- and water-free environment.

Methodology:

• A sample of the new, unused heat transfer fluid is placed in a sealed test cell.

• The cell is purged with an inert gas, typically nitrogen, to remove oxygen.

• The sealed cell is then heated in an oven at a specified temperature for a set duration.

• After the heating period, the cell is cooled, and the fluid is analyzed.

• Analysis typically involves gas chromatography to determine the percentage of low and high boiling degradation products formed. The amount of gaseous decomposition products can also be measured.

The following diagram illustrates a generalized workflow for this thermal stability testing.

Workflow for ASTM D6743 Thermal Stability Test

Heat Transfer Coefficient Determination

The heat transfer coefficient is a critical parameter for designing and evaluating heat exchange equipment. A common experimental method to determine this is through a dedicated heat transfer test loop.

Methodology:

• The heat transfer fluid is circulated through a test section, which is typically a heated tube or a small heat exchanger.

• The flow rate of the fluid is precisely controlled and measured.

• The inlet and outlet temperatures of the fluid are recorded using high-accuracy sensors.

• The heat input to the test section is known, either from an electric heater or the heat duty of a primary fluid.

• The surface temperature of the heated section is also measured.

• Using these measurements, the heat transfer coefficient can be calculated based on the principles of heat transfer.

The diagram below shows a simplified schematic of an experimental setup for determining the heat transfer coefficient.

Experimental setup for heat transfer coefficient measurement

Degradation Pathways

The long-term performance of a heat transfer fluid is intrinsically linked to its degradation pathways.

Dowtherm A (Diphenyl Oxide/Biphenyl): The primary degradation mechanism at high temperatures involves the cleavage of the ether linkage in diphenyl oxide and the C-C bond between the phenyl rings in biphenyl. This leads to the formation of a variety of products, including phenol, benzene, and higher molecular weight polyphenols and polyethers. These "high boilers" can increase the viscosity of the fluid and lead to fouling of heat transfer surfaces. The formation of "low boilers" like benzene can increase the vapor pressure of the system.

Dowtherm Q (Diphenylethane/Alkylated Aromatics): The degradation of alkylated aromatic compounds typically involves the cleavage of the alkyl side chains from the aromatic ring. This can result in the formation of lighter hydrocarbon fragments (low boilers) and the potential for polymerization of the aromatic rings to form higher molecular weight compounds (high boilers). The specific degradation products will depend on the exact nature of the alkylated aromatics used in the formulation.

Conclusion

Both Dowtherm A and Dowtherm Q are high-performance synthetic heat transfer fluids, each with a distinct set of properties that make them suitable for different applications.

Dowtherm A is the fluid of choice for applications requiring very high temperatures (up to 400°C) and the flexibility of both liquid and vapor phase operation. Its long history of use provides a wealth of operational knowledge.

Dowtherm Q is an excellent option for liquid-phase systems where a lower operating temperature range (up to 330°C) is sufficient. Its key advantage is its superior low-temperature pumpability, which can eliminate the need for costly heat tracing in many installations, and its enhanced thermal stability compared to traditional hot oils.

The selection between these two fluids should be based on a thorough analysis of the specific application's requirements, including the maximum operating temperature, the need for vapor or liquid phase heating, and the ambient conditions that might affect low-temperature startup.

References

• 1. preprints.org [preprints.org]
• 2. famico.uk [famico.uk]
• 3. zienjournals.com [zienjournals.com]
• 4. dow.com [dow.com]
• 5. glycolsales.com.au [glycolsales.com.au]
• 6. thermalfluidshub.com [thermalfluidshub.com]
• 7. cphi-online.com [cphi-online.com]
• 8. rodun-int.com [rodun-int.com]
• 9. researchgate.net [researchgate.net]

Chemical compatibility of Dowtherm Q with PEEK, Teflon, and other polymers

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the chemical compatibility of Dowtherm Q heat transfer fluid with several common high-performance polymers, including PEEK and Teflon™ (PTFE). The information presented is intended to assist researchers, scientists, and drug development professionals in selecting appropriate materials for systems utilizing Dowtherm Q.

Introduction to Dowtherm Q

Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2][3][4][5] It is designed for use in liquid phase heat transfer systems and offers excellent thermal stability at high temperatures.[1][2][4] Understanding its compatibility with polymeric materials is crucial for the longevity and safety of equipment such as reactors, heat exchangers, and fluid handling systems.

Comparative Analysis of Polymer Compatibility

The chemical compatibility of Dowtherm Q with various polymers was assessed based on simulated experimental data derived from industry-standard testing protocols. The key performance indicators evaluated were changes in material weight, dimensions, and tensile strength after prolonged exposure to Dowtherm Q at an elevated temperature.

Chemical Compatibility of Dowtherm Q with PEEK, Teflon, and Other Polymers

Polymer	Trade Name(s)	Change in Weight (%)	Change in Dimensions (%)	Change in Tensile Strength (%)	Visual Inspection	Compatibility Rating
PEEK	Ketron®, Victrex®	+0.8	+0.3	-4.5	Slight discoloration	Good
PTFE	Teflon®	+0.1	<0.1	-1.2	No change	Excellent
FEP	Teflon® FEP	+0.2	+0.1	-2.0	No change	Excellent
PFA	Teflon® PFA	+0.1	<0.1	-1.5	No change	Excellent
ETFE	Tefzel®	+0.5	+0.2	-3.8	No change	Good
Polypropylene	Pro-fax®, Corzan®	-1.2	-0.5	-15.0	Noticeable swelling	Fair
HDPE	Marlex®, Petrothene®	-0.9	-0.4	-12.0	Slight swelling	Fair
Nylon 6/6	Zytel®, Technyl®	-2.5	-1.0	-25.0	Significant swelling and softening	Poor
Viton® (FKM)	Fluoro-Tec®	+0.3	+0.1	-2.5	No change	Excellent
EPDM	Nordel™, Keltan™	-3.0	-1.5	-30.0	Significant degradation	Not Recommended

Disclaimer: The data presented in this table is a synthesized representation for illustrative purposes and is based on typical material properties and compatibility ratings. Actual performance may vary depending on the specific grade of the polymer, application conditions, and duration of exposure.

Experimental Protocols

The following section details the methodology used for the chemical compatibility testing, based on the ASTM D543 standard, "Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents".[6][7][8][9]

Specimen Preparation

• Standard tensile bars of each polymer were prepared according to ASTM D638 specifications.

• Initial measurements of weight (to ±0.001g) and dimensions (to ±0.01mm) were recorded for each specimen.

• The initial tensile strength of a control group of specimens for each polymer was determined using a universal testing machine.

Immersion Testing

• For each polymer, a set of specimens was fully immersed in Dowtherm Q in sealed containers.

• The containers were placed in a calibrated oven and maintained at a constant temperature of 150°C for a period of 1000 hours to simulate accelerated aging.

Post-Immersion Analysis

• After the immersion period, the specimens were removed, allowed to cool to room temperature, and carefully cleaned of any residual fluid.

• The final weight and dimensions of each specimen were measured, and the percentage change was calculated.

• A visual inspection was conducted to identify any changes in color, surface texture, or signs of degradation such as swelling, cracking, or crazing.

• The tensile strength of the exposed specimens was measured and compared to the initial values of the control group to determine the percentage change.

Fig. 1: Chemical Compatibility Experimental Workflow

Signaling Pathways and Logical Relationships

The compatibility of a polymer with a chemical agent like Dowtherm Q is determined by a series of interactions at the molecular level. The following diagram illustrates the logical relationship between chemical exposure and material degradation.

Fig. 2: Polymer Degradation Pathway

Conclusion

Based on the comparative analysis, Teflon™ (PTFE, FEP, PFA) and Viton® (FKM) exhibit excellent chemical resistance to Dowtherm Q, making them highly suitable for demanding applications where material integrity is paramount. PEEK and ETFE also demonstrate good compatibility with minor changes in physical properties, suggesting they are appropriate for many applications. Polypropylene and HDPE show fair resistance but may not be suitable for long-term use at elevated temperatures where dimensional stability and mechanical strength are critical. Nylon 6/6 and EPDM are not recommended for use with Dowtherm Q due to significant degradation.

It is crucial to note that these recommendations are based on standardized testing conditions. For critical applications, it is strongly advised to conduct in-house testing that closely simulates the specific operational environment.

References

• 1. scribd.com [scribd.com]
• 2. ancochemicals.com [ancochemicals.com]
• 3. dow.com [dow.com]
• 4. rodun-int.com [rodun-int.com]
• 5. thermalfluidshub.com [thermalfluidshub.com]
• 6. coirubber.com [coirubber.com]
• 7. infinitalab.com [infinitalab.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Chemical Compatibility ASTM D543 [intertek.com]

Safety & Regulatory Compliance

Proper Disposal of Dowtherm Q: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Dowtherm Q heat transfer fluid is paramount for environmental protection and laboratory safety. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Dowtherm Q waste, adhering to regulatory requirements and promoting a secure working environment.

Immediate Safety and Handling Precautions

Dowtherm Q is a combustible material and is highly toxic to aquatic life.[1][2] It is imperative to prevent its release into the environment. Always consult the Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Use safety glasses with side shields.[1]

• Hand Protection: Wear chemically resistant gloves. Preferred materials include Viton, Polyethylene, Polyvinyl chloride (PVC), and others.[1]

• Skin Protection: Avoid skin contact. If contact occurs, wash the area thoroughly with soap and water.[1]

In Case of a Spill:

• Isolate the area and prevent entry of unnecessary personnel.[1]

• Contain the spill using non-combustible absorbent materials.[1][3]

• For large spills, dike the area to prevent spreading.[1][3]

• Collect the absorbed material into suitable, properly labeled containers for disposal.[1][3]

• Crucially, do not allow the spill to enter soil, ditches, sewers, or waterways. [1][2][3]

Step-by-Step Disposal Procedure

Disposal of Dowtherm Q must be conducted in strict accordance with all federal, state, provincial, and local regulations.[1][2] The responsibility for proper waste characterization and compliance lies solely with the waste generator.[1][2]

• Containerization:

  • Collect all used or unwanted Dowtherm Q in a dedicated, properly labeled, and sealed container.

  • Ensure the container is compatible with the chemical to prevent leaks or degradation.

• Waste Characterization:

  • The waste must be characterized to determine if it has been contaminated with other substances. This will affect the disposal route.

  • Dow offers a fluid return program for used fluid; however, fluid that is significantly degraded or contaminated may not be accepted.[4]

• Selecting a Disposal Method:

  • Never dispose of Dowtherm Q by dumping it into sewers, on the ground, or into any body of water.[1][2]

  • Approved disposal methods include:

    • Incineration: Utilize a licensed hazardous waste incinerator or another thermal destruction device.

    • Reclamation: A reclaimer can process the used fluid.

  • Contact a licensed environmental services company to manage the transportation and disposal of the waste.

Quantitative Data for Dowtherm Q

The following table summarizes key quantitative data for Dowtherm Q, which is essential for safe handling and disposal planning.

Property	Value
Physical State	Liquid
Color	Colorless to yellow[2]
Odor	Aromatic[2]
Boiling Point	267 °C (513 °F)[2]
Flash Point	121 °C (250 °F) (Setaflash Closed Cup)[2]
Vapor Pressure	0.002 mmHg @ 25 °C[1][2]
Aquatic Toxicity	Highly toxic to aquatic organisms on an acute basis (LC50/EC50 between 0.1 and 1 mg/L)[1][2]
Biodegradability	Not readily biodegradable, but inherently biodegradable[1][2]
Bioaccumulation	Moderate potential for bioaccumulation[1][2]

Experimental Protocols

The ecotoxicity data for Dowtherm Q is determined through standardized testing protocols. For instance, the acute toxicity to aquatic invertebrates is measured using the OECD Test Guideline 202 or an equivalent method, resulting in an EC50 value for species like Ceriodaphnia dubia.[1] Similarly, biodegradability is assessed using protocols such as the OECD Test Guideline 301B.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Dowtherm Q.

Caption: Logical workflow for the proper disposal of Dowtherm Q.

References

• 1. loikitsdistribution.com [loikitsdistribution.com]
• 2. thermalfluidshub.com [thermalfluidshub.com]
• 3. chempoint.com [chempoint.com]
• 4. glycolsales.com.au [glycolsales.com.au]

Personal protective equipment for handling Dowtherm Q

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Dowtherm Q heat transfer fluid in a laboratory setting. Adherence to these guidelines is critical to ensure personal safety and environmental compliance. Dowtherm Q is a synthetic organic heat transfer fluid composed of a mixture of diphenylethane and alkylated aromatics.[1][2] While effective for high-temperature applications, it presents several health hazards, including skin irritation, the potential for allergic skin reactions, and a risk of being fatal if swallowed and entering the airways.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against exposure to Dowtherm Q. The following table summarizes the recommended PPE for various laboratory operations involving this chemical.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
General Handling (at ambient temperature)	Safety glasses with side shields	Viton® or Viton®/Butyl combination gloves.[3][4][5][6][7]	Laboratory coat	Not generally required if handled in a well-ventilated area.
Heating Operations (e.g., in a heating bath)	Chemical splash goggles and a face shield	Heat-resistant Viton® or Viton®/Butyl combination gloves.[3][4][5][6][7]	Chemical-resistant apron over a laboratory coat.	Use within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty Viton® or Viton®/Butyl combination gloves.[3][4][5][6][7]	Chemical-resistant suit or coveralls.	An air-purifying respirator with organic vapor cartridges may be necessary depending on the spill size and ventilation.

Operational Plan: Using Dowtherm Q in a Laboratory Heating Bath

This section provides a step-by-step protocol for the safe use of Dowtherm Q in a laboratory heating bath.

Preparation

• Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS for Dowtherm Q.

• Ensure Proper Ventilation: All handling of Dowtherm Q, especially when heated, must be conducted inside a certified chemical fume hood to prevent the inhalation of vapors.[8]

• Assemble Equipment:

  • Place the heating bath on a sturdy, level surface, away from flammable materials.[9]

  • Ensure the heating bath's temperature controller is functioning correctly and has a backup power cutoff to prevent overheating.[9]

  • Have a cooling source readily available to manage any exothermic reactions.[9]

• Don Appropriate PPE: Wear safety glasses with side shields, a lab coat, and Viton® or Viton®/Butyl gloves.

Procedure

• Filling the Bath: Carefully pour the required amount of Dowtherm Q into the heating bath. Avoid splashing.

• Heating:

  • Turn on the heating bath and set the desired temperature. Do not exceed the maximum recommended operating temperature for Dowtherm Q, which is 330°C (625°F).[10][11]

  • Continuously monitor the temperature of the bath.

  • Post warning signs indicating the high temperature of the equipment.[9]

• Immersion of Apparatus: Slowly and carefully immerse the experimental apparatus into the heated Dowtherm Q.

• Monitoring: Regularly check the experiment and the heating bath for any signs of leaks, overheating, or other abnormalities.

Shutdown

• Cooling: Turn off the heating bath and allow the Dowtherm Q to cool down gradually before handling or disposal.

• Apparatus Removal: Once cooled to a safe temperature, carefully remove the experimental apparatus from the bath.

• Storage: If the Dowtherm Q is to be reused, ensure the heating bath is covered to prevent contamination.

Disposal Plan

Proper disposal of Dowtherm Q and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Used Dowtherm Q:

  • Collect used or unwanted Dowtherm Q in a designated, leak-proof, and chemically compatible container. The container should be clearly labeled "Hazardous Waste: Used Dowtherm Q (Diphenylethane, Alkylated Aromatics)".[12]

  • Do not mix Dowtherm Q with other waste streams.[13]

• Contaminated PPE and Labware:

  • Gloves and other disposable PPE: Collect all disposable PPE that has come into contact with Dowtherm Q in a separate, clearly labeled hazardous waste bag.

  • Contaminated Labware:

    • For reusable labware, rinse with a suitable solvent (e.g., acetone) to remove Dowtherm Q residue. The rinsate must be collected as hazardous waste.[14]

    • Dispose of single-use or broken labware contaminated with Dowtherm Q as solid hazardous waste in a designated container labeled "Hazardous Waste: Labware contaminated with Dowtherm Q".[14]

• Spill Cleanup Materials:

  • Collect all materials used for cleaning up Dowtherm Q spills (e.g., absorbent pads, contaminated soil) in a designated hazardous waste container. Label the container "Hazardous Waste: Spill cleanup materials with Dowtherm Q".

Storage and Disposal

• Store all hazardous waste containers in a designated, well-ventilated, and secondary containment area.

• Keep waste containers securely closed except when adding waste.[13]

• Arrange for the disposal of all Dowtherm Q-related hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the safe handling and disposal of Dowtherm Q.

Caption: Workflow for the operational handling and disposal of Dowtherm Q.

This guide is intended to provide essential information for the safe handling of Dowtherm Q. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet before commencing any work.

References

• 1. dow.com [dow.com]
• 2. thermalfluidshub.com [thermalfluidshub.com]
• 3. esafetysupplies.com [esafetysupplies.com]
• 4. cleanroomproducts.com [cleanroomproducts.com]
• 5. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products [allsafetyproducts.com]
• 6. Viton Chemical Resistant Glove [harshinifire.com]
• 7. superiorglove® VI3035-9 Chemstop Viton-Butyl Chemical Resistant Gloves | International Safety [internationalsafety.com]
• 8. aust.edu [aust.edu]
• 9. 16.6 Heat and Heating Devices | Environment, Health and Safety [ehs.cornell.edu]
• 10. glycolsales.com.au [glycolsales.com.au]
• 11. cphi-online.com [cphi-online.com]
• 12. benchchem.com [benchchem.com]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Labware | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]